Calcium bromide, hydrate

• CAS: 62648-72-0

Core Science & Biosynthesis

what are the physical properties of calcium bromide hydrate

An In-depth Technical Guide to the Physical Properties of Calcium Bromide Hydrate (B1144303)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium bromide (CaBr₂) is an ionic compound that readily forms hydrates, incorporating water molecules into its crystal structure. These hydrated forms, collectively known as calcium bromide hydrate (CaBr₂·xH₂O), are of significant interest across various scientific and industrial domains, including in drilling fluids for the oil and gas industry, as a dense medium for gravity separation, in medicine, and as a food preservative.[1][2][3] Understanding the physical properties of these hydrates is crucial for their application and for the development of new technologies.

This technical guide provides a comprehensive overview of the core physical properties of calcium bromide hydrate, with a focus on quantitative data, experimental methodologies for their determination, and the relationships between the different hydrated and anhydrous forms.

Physical and Chemical Properties

Calcium bromide hydrate typically appears as a white or colorless, odorless crystalline solid.[1][2][4] It is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2] The most common hydrated forms are the dihydrate (CaBr₂·2H₂O) and the hexahydrate (CaBr₂·6H₂O).[5][6]

Data Summary

The quantitative physical properties of calcium bromide and its hydrates are summarized in the table below. Data for the anhydrous form is provided for comparison.

Property	Anhydrous (CaBr₂)	Dihydrate (CaBr₂·2H₂O)	Hexahydrate (CaBr₂·6H₂O)	General Hydrate (CaBr₂·xH₂O)
CAS Number	7789-41-5[5][7]	22208-73-7[5]	-	71626-99-8[1][2][8]
Molecular Formula	CaBr₂[4][7]	CaBr₂·2H₂O[6]	CaBr₂·6H₂O[5]	CaBr₂·xH₂O[2][8][9]
Molecular Weight ( g/mol )	199.89[5][7][8]	235.98[3][5]	-	-
Appearance	Hygroscopic colorless crystals[5][10]	White crystalline powder[6]	-	White crystalline powder and/or chunks[2][4]
Melting Point (°C)	730 - 742[5][7][8][11]	-	-	35[12]
Boiling Point (°C)	1815 - 1935[5][11][13]	810[3][5]	-	-
Density (g/cm³)	3.353 at 25°C[5][6][11][13][14]	-	-	2.3[12]
Crystal Structure	Orthorhombic[13][15]	-	-	-
pH of Aqueous Solution	-	-	-	5 (5% solution at 20°C)[16]
Solubility in Water	125 g/100 mL (0°C)143 g/100 mL (20°C)312 g/100 mL (100°C)[3][5][10][13]	Highly soluble[17]	Highly soluble[17]	Highly soluble[1][2]
Solubility in Other Solvents	Soluble in alcohol and acetone.[3][5][6][14] Insoluble in ether and chloroform.[6][14][18]	-	-	Soluble in alcohol and acetone.[12]

Experimental Protocols

The determination of the physical properties of hydrates like calcium bromide hydrate involves several standard laboratory techniques.

Protocol 1: Determination of the Formula of a Hydrate (Water of Hydration)

This protocol is a general method to determine the number of water molecules in a hydrate, which is crucial for identifying the specific form (e.g., dihydrate vs. hexahydrate).

Objective: To determine the empirical formula of a calcium bromide hydrate by gravimetric analysis.

Methodology:

• Crucible Preparation: A clean porcelain crucible and its lid are heated to a high temperature for approximately 10 minutes to remove any volatile impurities and moisture.[19] The crucible is then cooled to room temperature in a desiccator and weighed accurately. This heating, cooling, and weighing process is repeated until a constant mass is achieved.[20]

• Sample Preparation: A known mass (between 0.75 and 2.50 g) of the calcium bromide hydrate is added to the pre-weighed crucible, and the total mass is recorded.[20] The appearance of the hydrate is noted.

• Dehydration: The crucible containing the hydrate is gently heated over a Bunsen burner.[21] The test tube should be held at an angle to observe the condensation of water vapor on the cooler parts of the tube, which indicates the release of water of hydration.[20]

• Heating to Constant Mass: The sample is heated more strongly to ensure all water of hydration is driven off. The crucible is then allowed to cool to room temperature in a desiccator and weighed. The heating, cooling, and weighing process is repeated until a constant mass is achieved, indicating that all water has been removed.[20]

• Calculations:

  • The mass of water lost is calculated by subtracting the final mass of the anhydrous calcium bromide and crucible from the initial mass of the hydrate and crucible.

  • The mass of the anhydrous calcium bromide is determined by subtracting the mass of the empty crucible from the final mass.

  • The moles of water and anhydrous calcium bromide are calculated using their respective molar masses.

  • The ratio of moles of water to moles of anhydrous calcium bromide gives the value of 'x' in the formula CaBr₂·xH₂O.[17]

Protocol 2: Reversibility of Hydration

This protocol is used to confirm if a compound is a true hydrate.

Objective: To observe the color change and other physical properties upon dehydration and rehydration.

Methodology:

• Dehydration: A small sample of calcium bromide hydrate is heated in a test tube as described in Protocol 1. Any changes in color and physical state are recorded.

• Rehydration: After the anhydrous residue has cooled to room temperature, a few drops of deionized water are carefully added.[20]

• Observation: A true hydrate will typically revert to its original color and crystalline appearance upon the addition of water.[17][19]

Visualizations

Logical Relationship Diagram

The following diagram illustrates the reversible relationship between anhydrous calcium bromide and its hydrated forms, driven by the addition or removal of water.

Caption: Reversible conversion between anhydrous and hydrated calcium bromide.

Experimental Workflow Diagram

This diagram outlines the key steps in the experimental determination of the water of hydration for calcium bromide hydrate.

Caption: Experimental workflow for hydrate formula determination.

References

• 1. CAS 71626-99-8: Calcium bromide, hydrate | CymitQuimica [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. anronchemical.com [anronchemical.com]
• 4. 450632500 [thermofisher.com]
• 5. Calcium bromide - Wikipedia [en.wikipedia.org]
• 6. Calcium bromide CAS#: 7789-41-5 [m.chemicalbook.com]
• 7. Calcium Bromide | CaBr2 | CID 5360316 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Calcium bromide hydrate, extra pure | Fisher Scientific [fishersci.ca]
• 9. fishersci.com [fishersci.com]
• 10. buy Calcium bromide hydrate Crystalline manufacturers - FUNCMATER [funcmater.com]
• 11. WebElements Periodic Table » Calcium » calcium dibromide [webelements.com]
• 12. Calcium bromide hydrate Exporter | Calcium bromide hydrate Exporting Company | Calcium bromide hydrate International Distributor [multichemexports.com]
• 13. calcium-bromide.com [calcium-bromide.com]
• 14. Calcium bromide | 7789-41-5 [chemicalbook.com]
• 15. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 16. lobachemie.com [lobachemie.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. chembk.com [chembk.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. bu.edu [bu.edu]
• 21. mrsfrancischemistry.weebly.com [mrsfrancischemistry.weebly.com]

An In-depth Technical Guide to the Synthesis and Characterization of Calcium Bromide Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of calcium bromide hydrate (B1144303). It is designed to furnish researchers, scientists, and professionals in drug development with detailed methodologies and comparative data to support their work with this versatile compound.

Introduction

Calcium bromide (CaBr₂) is a salt of significant interest across various scientific and industrial domains. In its hydrated form, CaBr₂·xH₂O, it exists most commonly as the hexahydrate (x=6), but also as the dihydrate (x=2) and tetrahydrate (x=4).[1] Its hygroscopic nature and high solubility in water make it a valuable component in drilling fluids, as a dehydrating agent, and in various chemical syntheses.[2] A thorough understanding of its synthesis and physical properties is crucial for its effective application.

Synthesis of Calcium Bromide Hydrate

The synthesis of calcium bromide hydrate is primarily achieved through the reaction of a calcium source with hydrobromic acid. The two most common laboratory-scale methods involve the use of calcium carbonate (CaCO₃) or calcium hydroxide (B78521) (Ca(OH)₂).

Synthesis from Calcium Carbonate and Hydrobromic Acid

This method is straightforward and relies on the acid-base reaction between hydrobromic acid and calcium carbonate, which produces calcium bromide, water, and carbon dioxide gas.[3]

Reaction: CaCO₃(s) + 2HBr(aq) → CaBr₂(aq) + H₂O(l) + CO₂(g)

• Reaction Setup: In a well-ventilated fume hood, place a magnetic stir bar in a beaker containing a calculated amount of hydrobromic acid (e.g., 48% aqueous solution).

• Reactant Addition: Slowly add a stoichiometric amount of calcium carbonate powder to the stirring hydrobromic acid at room temperature. The addition should be gradual to control the effervescence of carbon dioxide.

• Reaction Completion: Continue stirring the solution for 1-2 hours after the final addition of calcium carbonate to ensure the reaction goes to completion. The absence of further gas evolution indicates the end of the reaction.

• Filtration: Filter the resulting solution through a Buchner funnel with filter paper to remove any unreacted calcium carbonate or other insoluble impurities.

• Crystallization: Transfer the clear filtrate to an evaporating dish and gently heat it on a water bath to concentrate the solution. Continue heating until a crystalline film begins to form on the surface.

• Isolation and Drying: Allow the solution to cool to room temperature, which will induce the crystallization of calcium bromide hexahydrate. Collect the crystals by suction filtration and wash them with a small amount of ice-cold deionized water. Dry the crystals between sheets of filter paper or in a desiccator over a suitable drying agent.

Experimental Workflow for Synthesis from Calcium Carbonate

References

• 1. Calcium bromide - Wikipedia [en.wikipedia.org]
• 2. sndb.in [sndb.in]
• 3. grokipedia.com [grokipedia.com]

A Technical Guide to the Solubility of Calcium Bromide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium bromide in various organic solvents. Due to a scarcity of published quantitative data specifically for calcium bromide hydrates, this document primarily presents data for the anhydrous form. It is crucial for researchers to note that the presence of water of hydration can significantly influence solubility characteristics. This guide also outlines a detailed experimental protocol for determining the solubility of salt hydrates, offering a methodological framework for researchers to generate their own data for specific hydrate (B1144303) forms and solvent systems.

Introduction to Calcium Bromide and its Hydrates

Calcium bromide (CaBr₂) is an inorganic salt that exists in an anhydrous form as well as several hydrated forms, most commonly as the dihydrate (CaBr₂·2H₂O) and the hexahydrate (CaBr₂·6H₂O).[1] These compounds are white, hygroscopic solids that are highly soluble in water.[2][3] The anhydrous form has a melting point of 730°C, while the hexahydrate melts at a much lower temperature of 38.2°C.[4] In pharmaceutical and chemical synthesis applications, understanding the solubility of calcium bromide in non-aqueous, organic solvents is critical for reaction kinetics, purification processes, and formulation development.

While qualitatively described as soluble in polar organic solvents like alcohols and acetone (B3395972) and insoluble in non-polar solvents such as ether and chloroform, precise quantitative solubility data for the hydrated forms in these solvents is not widely available in published literature.[2][5][6] The data presented herein pertains to anhydrous calcium bromide, which provides a valuable baseline for understanding its solubility behavior.

Quantitative Solubility Data of Anhydrous Calcium Bromide

The following tables summarize the available quantitative solubility data for anhydrous calcium bromide in a range of organic solvents at various temperatures. This data has been compiled from various chemical handbooks and databases.

Table 1: Solubility of Anhydrous Calcium Bromide in Alcohols

Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)
Methanol	0	50.4
10	52.0
15	53.6
20	56.2
30	62.9
40	71.9
50	83.2
60	97.8
65	105.6
Ethanol (absolute)	0	46.7
10	48.01
15	50.51
20	53.5
25	53.95
30	55.52
40	60.11
50	65.64
60	76.02
70	93.81
75	102.2
80	103.1
85	106.1
1-Propanol	0	6.6
20	22.5
60	76.8
1-Butanol	0	18.3
20	33.9
1-Pentanol	20	25.3
i-Amyl Alcohol	20	25.6
Benzyl Alcohol	10	12.9
20	15.0
30	17.0
40	17.6
70	17.0

Data sourced from Kiper, R.A. (2021). Properties of substance: calcium bromide.[7]

Table 2: Solubility of Anhydrous Calcium Bromide in Ketones and Other Solvents

Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)
Acetone	0	2.9
25	2.72
30	2.72
35	2.79
40	2.92
Propylene Carbonate	25	14.9

Data sourced from Kiper, R.A. (2021). Properties of substance: calcium bromide.[7]

Influence of Hydration on Solubility in Organic Solvents

The presence of water molecules in the crystal lattice of calcium bromide hydrate is expected to have a significant impact on its solubility in organic solvents compared to the anhydrous form. The following points outline the key considerations:

• Solvent Polarity: The water of hydration increases the overall polarity of the solute. This may enhance solubility in highly polar organic solvents that can effectively solvate the water molecules and the ions.

• Energy of Solvation: The dissolution of a hydrate involves overcoming the lattice energy and the energy of hydration. The solvent must provide sufficient energy through solvation to break these interactions. Organic solvents, being generally less polar than water, may struggle to provide the necessary energy to dissolve the highly polar hydrate.

• Hydrogen Bonding: The water molecules in the hydrate can form hydrogen bonds. Protic organic solvents, such as alcohols, can also engage in hydrogen bonding, which may facilitate the dissolution process. Aprotic solvents, even if polar, may be less effective at solvating the hydrate.

• "Salting Out" Effect: In mixed solvent systems (e.g., an organic solvent with some water content), the organic solvent can act as an anti-solvent, reducing the solubility of the salt hydrate by lowering the dielectric constant of the medium.

Given these factors, it is likely that the solubility of calcium bromide hydrate in many organic solvents will be lower than that of the anhydrous form, particularly in less polar solvents. However, in highly polar, protic solvents, the interactions may be more complex.

Experimental Protocol for Determining Solubility of Calcium Bromide Hydrate

The following is a generalized protocol for the experimental determination of the solubility of a salt hydrate, such as calcium bromide hydrate, in an organic solvent. This method is based on the principle of creating a saturated solution at a constant temperature and then determining the concentration of the solute in that solution.

4.1. Materials and Equipment

• Calcium bromide hydrate (of known hydration state)

• Anhydrous organic solvent of high purity

• Temperature-controlled shaker or water bath

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (solvent-compatible, e.g., PTFE)

• Drying oven

• Gravimetric analysis equipment (evaporating dish, desiccator) or analytical instrumentation for concentration measurement (e.g., ICP-OES for calcium analysis, ion chromatography for bromide analysis).

4.2. Experimental Procedure

• Preparation of the Saturated Solution:

  • Add an excess amount of calcium bromide hydrate to a known volume or mass of the organic solvent in a sealed container. The presence of undissolved solid is essential to ensure saturation.

  • Place the sealed container in a temperature-controlled shaker or water bath set to the desired experimental temperature.

  • Allow the mixture to equilibrate for an extended period (e.g., 24-48 hours) with continuous agitation to ensure the solution reaches saturation.

• Sample Withdrawal and Filtration:

  • Once equilibrium is reached, cease agitation and allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant liquid using a pre-heated or temperature-equilibrated pipette. To avoid precipitation due to temperature changes, this step should be performed as quickly as possible.

  • Immediately filter the withdrawn sample through a syringe filter into a pre-weighed, dry volumetric flask. This step is critical to remove any undissolved microcrystals.

• Determination of Solute Concentration:

  • Gravimetric Method:

    • Weigh the volumetric flask containing the filtered saturated solution to determine the mass of the solution.

    • Gently evaporate the solvent in a drying oven at a temperature below the decomposition point of the salt.

    • Once all the solvent has evaporated, cool the flask in a desiccator and weigh it to determine the mass of the dissolved calcium bromide hydrate.

  • Analytical Instrumentation:

    • Dilute the filtered saturated solution to a known volume with an appropriate solvent.

    • Analyze the concentration of calcium or bromide ions using a calibrated instrument such as an Inductively Coupled Plasma - Optical Emission Spectrometer (ICP-OES) or an Ion Chromatograph.

• Calculation of Solubility:

  • From the mass of the dissolved salt and the mass or volume of the solvent, calculate the solubility in the desired units (e.g., g/100 g of solvent, mol/L).

  • Repeat the experiment at different temperatures to determine the temperature dependence of the solubility.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solubility of calcium bromide hydrate in an organic solvent.

Caption: Experimental workflow for solubility determination.

Conclusion

This technical guide has summarized the available quantitative solubility data for anhydrous calcium bromide in a variety of organic solvents and provided a detailed experimental protocol for determining the solubility of its hydrated forms. The provided data serves as a useful reference for researchers, scientists, and drug development professionals. However, it is strongly recommended that experimental verification of solubility is conducted for the specific hydrate and solvent system of interest, given the significant influence that the water of hydration can have on the dissolution process. The outlined experimental workflow provides a robust starting point for such investigations.

References

• 1. Calcium bromide - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Calcium Bromide Formula: Properties, Chemical Structure and Uses [extramarks.com]
• 4. calcium bromide hexahydrate [chemister.ru]
• 5. Oilfield Chemical Additive Calcium Bromide Brief Guideline 2020 - IRO Oil Drilling Chemical Company [irooildrilling.com]
• 6. Calcium bromide CAS#: 7789-41-5 [m.chemicalbook.com]
• 7. calcium bromide [chemister.ru]

A Comprehensive Technical Guide to the Thermal Decomposition of Calcium Bromide Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition of calcium bromide hydrate (B1144303). Calcium bromide (CaBr₂) is a hygroscopic salt that forms several hydrates, with its thermal behavior being of critical interest in applications ranging from drilling fluids and heat storage systems to its use as a dehydrating agent in chemical synthesis.[1][2] Understanding the precise stages of its decomposition, the associated temperature ranges, and the potential for side reactions is paramount for its effective and safe utilization in research and industrial settings.

Physicochemical Properties of Calcium Bromide and Its Hydrates

Calcium bromide can exist in an anhydrous form or as various hydrates, each with distinct physical properties. The most commonly cited hydrates include the hexahydrate, tetrahydrate, dihydrate, and monohydrate.[3][4] The existence of other intermediate hydrates, such as a trihydrate, has been debated.[4][5]

Table 1: Physicochemical Properties of Calcium Bromide and Its Hydrates

Compound	Formula	Molar Mass ( g/mol )	Melting Point (°C)	Specific Gravity	Notes
Anhydrous Calcium Bromide	CaBr₂	199.89[6]	730 - 742[3]	3.353[3]	Decomposes at approx. 810°C.[3]
Calcium Bromide Hexahydrate	CaBr₂·6H₂O	307.98	34.3[7][8]	2.1	Melts congruently.[7]
Calcium Bromide Tetrahydrate	CaBr₂·4H₂O	271.95	~80[5]	2.2	Stable between 40°C and 105°C.[5]
Calcium Bromide Dihydrate	CaBr₂·2H₂O	235.92	>99 (Decomposition)	-	Transitions to monohydrate above ~99°C.[3]

| Calcium Bromide Monohydrate | CaBr₂·H₂O | 217.91 | >117 (Decomposition) | - | Identified as a stable intermediate.[4] |

The Thermal Decomposition Pathway

The thermal decomposition of calcium bromide hydrate is primarily a multi-stage dehydration process where water of crystallization is sequentially removed upon heating. The process culminates in the formation of anhydrous CaBr₂, which itself can decompose or react at significantly higher temperatures.

The dehydration sequence generally proceeds from higher hydrates to lower hydrates:

CaBr₂·6H₂O → CaBr₂·4H₂O → CaBr₂·2H₂O → CaBr₂·H₂O → CaBr₂

Recent studies have confirmed the presence of a stable monohydrate phase between the dihydrate and the anhydrous form.[4] Complete dehydration to anhydrous CaBr₂ typically requires temperatures exceeding 200°C.[3]

At much higher temperatures, the resulting anhydrous CaBr₂ can undergo further reactions, particularly in the presence of oxygen or water vapor.

• Oxidative Decomposition: In air at temperatures above 800°C, anhydrous calcium bromide can react with oxygen to produce calcium oxide and bromine gas.[1][3]

  • 2 CaBr₂ (l) + O₂ (g) → 2 CaO (s) + 2 Br₂ (g)

• High-Temperature Hydrolysis: In the presence of steam at elevated temperatures (e.g., ~777°C), hydrolysis can occur, yielding calcium oxide and hydrogen bromide gas.[9][10] This reaction is distinct from the low-temperature loss of hydration water.

  • CaBr₂ (l) + H₂O (g) → CaO (s) + 2 HBr (g)

The following diagram illustrates the complete thermal decomposition pathway from the hexahydrate.

Diagram 1: Thermal decomposition pathway of Calcium Bromide Hydrate.

Quantitative Data from Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are primary techniques used to quantify the thermal decomposition process. TGA measures the change in mass as a function of temperature, while DSC measures the heat flow associated with thermal transitions.

Table 2: Quantitative Thermal Analysis Data for Calcium Bromide Hydrate Decomposition

Transition	Temperature Range (°C)	Technique	Observation	Calculated Mass Loss (%)	Reference
CaBr₂·6H₂O (Melting)	34.3	DSC	Endothermic Peak; Enthalpy of Fusion: 142.1 - 143 J/g	N/A	[7][11]
CaBr₂·6H₂O → CaBr₂·4H₂O	34 - 40	TGA/DTA	Mass loss corresponding to 2 water molecules	11.7%	[5]
CaBr₂·4H₂O → CaBr₂·2H₂O	80 - 105	TGA/DTA	Mass loss corresponding to 2 water molecules	13.2% (from tetrahydrate)	[5]
CaBr₂·2H₂O → CaBr₂·H₂O	> 99	TGA	Mass loss corresponding to 1 water molecule	7.6% (from dihydrate)	[3][4]
CaBr₂·H₂O → CaBr₂	> 200	TGA	Mass loss corresponding to 1 water molecule	8.3% (from monohydrate)	[3]

| Anhydrous CaBr₂ (Decomposition) | ~810 | TGA | Onset of decomposition of anhydrous salt | N/A |[3] |

Note: Calculated Mass Loss is based on the stoichiometric loss of water from the respective hydrate.

Experimental Protocols

Detailed and controlled experimental procedures are essential for obtaining reproducible data on the thermal decomposition of hydrates.

This protocol outlines a standard method for analyzing the dehydration of calcium bromide hydrate.

• Instrument Setup:

  • Calibrate the thermogravimetric analyzer for mass and temperature according to the manufacturer's specifications.

  • Set the purge gas to an inert atmosphere, typically dry nitrogen, with a flow rate of 50-200 mL/min to prevent oxidative side reactions and efficiently remove evolved water vapor.[12]

• Sample Preparation:

  • Due to the hygroscopic nature of calcium bromide, handle the sample in a low-humidity environment (e.g., a glove box) if possible.

  • Accurately weigh 5-10 mg of the calcium bromide hydrate sample into a clean, tared TGA crucible (typically aluminum or platinum).[12][13] Record the initial mass precisely.

• Thermal Program:

  • Equilibrate the sample at a starting temperature, for example, 30°C.

  • Apply a linear heating ramp at a controlled rate, commonly 5°C/min or 10°C/min.[12][14] Slower heating rates can improve the resolution of closely spaced decomposition steps.

  • Heat the sample to a final temperature sufficient to ensure complete dehydration, for instance, 350-400°C.[13]

• Data Analysis:

  • Plot the sample mass (or mass percentage) as a function of temperature.

  • Identify the distinct steps of mass loss on the TGA curve. The midpoint of each step on the derivative thermogravimetric (DTG) curve corresponds to the temperature of the maximum rate of decomposition for that stage.

  • Calculate the percentage mass loss for each step and compare it with the theoretical values for the loss of water molecules to determine the stoichiometry of the dehydration process.

This protocol is used to determine the enthalpy of transitions, such as melting.

• Instrument and Sample Preparation:

  • Calibrate the DSC instrument for temperature and enthalpy using appropriate standards (e.g., indium).

  • Accurately weigh 5-10 mg of the hydrate into a hermetically sealed aluminum pan to prevent water loss before the transition of interest.

• Thermal Program:

  • Equilibrate the sample at a temperature below the expected transition (e.g., 25°C for the hexahydrate melting).

  • Heat the sample at a controlled rate (e.g., 5°C/min) through the transition temperature range.

• Data Analysis:

  • Plot the heat flow versus temperature.

  • Integrate the area of the endothermic or exothermic peak corresponding to the thermal event (e.g., melting) to determine the enthalpy change (ΔH) of the transition.

The following diagram illustrates a typical workflow for the thermal analysis of a hydrate.

Diagram 2: Experimental workflow for thermal analysis of Calcium Bromide Hydrate.

References

• 1. Calcium bromide - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. grokipedia.com [grokipedia.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. WO2004050557A1 - Process for the preparation of cabr2 hydrates and uses thereof - Google Patents [patents.google.com]
• 6. Calcium Bromide | CaBr2 | CID 5360316 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. US4690769A - Hydrated calcium bromide reversible phase change composition - Google Patents [patents.google.com]
• 9. CaBr{sub 2} hydrolysis for HBr production using a direct sparging contactor. (Journal Article) | OSTI.GOV [osti.gov]
• 10. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 11. ThermoML:Thermochim. Acta 2018, 670, 178-183 [trc.nist.gov]
• 12. skb.skku.edu [skb.skku.edu]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to Calcium Bromide Hydrate for Researchers and Drug Development Professionals

Introduction

Calcium bromide hydrate (B1144303) is an inorganic salt with various applications in research and industry. This technical guide provides an in-depth overview of its chemical properties, safety data, and handling protocols, tailored for researchers, scientists, and drug development professionals. The information is compiled from various safety data sheets and scientific resources to ensure a comprehensive and accurate presentation.

Chemical Identification

The primary identifier for calcium bromide in its hydrated form is CAS Number 71626-99-8 . This CAS number typically refers to the variable hydrate, denoted as CaBr₂·xH₂O. Specific hydrated forms also have unique identifiers:

• Calcium Bromide Dihydrate: CAS Number 22208-73-7

• Calcium Bromide Hexahydrate: While a specific CAS number is not consistently cited, it is a common form of the hydrated compound.

Physicochemical and Safety Data

The following table summarizes the key quantitative data for calcium bromide hydrate, primarily referencing its anhydrous and dihydrate forms as detailed in safety data sheets.

Property	Value	Notes
Molecular Formula	CaBr₂·xH₂O	General Hydrate
CaBr₂·2H₂O	Dihydrate
Molecular Weight	199.89 g/mol (anhydrous basis)[1]	Varies with hydration
235.93 g/mol [2]	Dihydrate
Appearance	White to off-white crystalline powder or chunks.[3][4]
Melting Point	730 °C (1346 °F) - anhydrous[5]	Decomposes on strong heating.
Boiling Point	806-812 °C (anhydrous)[5]
Density	3.353 g/cm³ (anhydrous)[5]
Solubility	Soluble in water.[3]
pH	5 (5% solution at 20 °C)[4]
LD50 (Oral, Rat)	4100 mg/kg (anhydrous)

Experimental Protocols: Safe Handling and Personal Protection

The following protocols for safe handling are derived from standard Safety Data Sheets and are essential for any laboratory personnel working with calcium bromide hydrate.

1. Engineering Controls:

• Work in a well-ventilated area.

• Use a fume hood if creating dust or aerosols.

• Ensure eyewash stations and safety showers are readily accessible.

2. Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.[6]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[6]

• Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

• Respiratory Protection: If dust is generated and engineering controls are insufficient, use a NIOSH-approved respirator.

3. Handling and Storage:

• Avoid breathing dust.

• Avoid contact with eyes, skin, and clothing.

• Wash hands thoroughly after handling.

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

• Calcium bromide hydrate is hygroscopic; protect from moisture.

4. First Aid Measures:

• Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical attention.[3]

• Skin Contact: Remove contaminated clothing and wash skin with soap and water. Seek medical attention if irritation develops.[3]

• Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[3]

Applications in Research and Drug Development

While detailed experimental protocols for specific research applications are not widely published, calcium bromide has several areas of interest for scientists:

• Neuroscience: Historically, bromide salts have been used as sedatives and anticonvulsants. The bromide ion can affect the central nervous system, and understanding its mechanism can be relevant in neuropharmacology.

• Chemical Synthesis: It serves as a source of bromide ions in various chemical reactions.

• Biophysical Chemistry: Calcium bromide hydrate can be used in studies involving ion-macromolecule interactions, such as with carbohydrates.

Visualizing Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of calcium bromide hydrate in a laboratory setting.

Safe Handling Workflow for Calcium Bromide Hydrate

Signaling Pathway Involvement

The bromide ion, the active component of calcium bromide from a pharmacological perspective, is known to affect neuronal signaling. It is believed to compete with chloride ions at inhibitory GABAA receptors, leading to hyperpolarization of the neuron and a sedative effect. This is a simplified representation of a complex process.

The following diagram illustrates the proposed mechanism of bromide ion action on a neuron.

Proposed Mechanism of Bromide Ion on Neuronal Signaling

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. fishersci.fi [fishersci.fi]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. lobachemie.com [lobachemie.com]
• 5. kscl.co.in [kscl.co.in]
• 6. chemicalbook.com [chemicalbook.com]

An In-depth Technical Guide to the Applications of Calcium Bromide Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the primary applications of calcium bromide hydrate (B1144303) (CaBr₂·xH₂O), a versatile inorganic salt. The document details its use in oil and gas exploration, thermal energy storage and refrigeration, chemical synthesis, and as a dehydrating agent, among other applications. For each application, this guide presents key quantitative data, detailed experimental protocols where available, and visual representations of relevant processes and workflows.

Synthesis of Calcium Bromide Hydrate

Calcium bromide is not found in nature and is synthesized through various chemical reactions. The most common methods involve the reaction of a calcium source with hydrobromic acid or elemental bromine.

Laboratory and Industrial Synthesis Methods

Several methods are employed for the synthesis of calcium bromide, each with its own advantages depending on the desired scale and purity.

Experimental Protocol 1: Reaction of Calcium Carbonate with Hydrobromic Acid [1]

This method is common for laboratory-scale synthesis.

• Reaction Setup: A reaction vessel equipped with a stirrer is charged with a calculated amount of calcium carbonate (CaCO₃).

• Addition of Acid: Hydrobromic acid (HBr) is slowly added to the stirred suspension of calcium carbonate. The reaction is exothermic and produces carbon dioxide gas, so controlled addition is necessary to manage the reaction rate and effervescence.

  • Reaction: CaCO₃ + 2HBr → CaBr₂ + H₂O + CO₂[1]

• Completion and Filtration: The reaction is allowed to proceed until the cessation of gas evolution. The resulting solution is then filtered to remove any unreacted calcium carbonate or other insoluble impurities.

• Concentration and Crystallization: The filtered solution is heated to evaporate excess water. Upon cooling, calcium bromide hydrate crystallizes from the concentrated solution. The specific hydrate form (e.g., hexahydrate, dihydrate) depends on the crystallization temperature and concentration.

Experimental Protocol 2: Industrial Production via Calcium Hydroxide (B78521) [2]

A common industrial method involves the neutralization of calcium hydroxide with hydrobromic acid.

• Slurry Preparation: An aqueous slurry of calcium hydroxide (Ca(OH)₂) is prepared in a large reaction vessel.

• Reaction with HBr: Gaseous or aqueous hydrobromic acid is introduced into the slurry. The reaction is a neutralization process that generates significant heat.

  • Reaction: Ca(OH)₂ + 2HBr → CaBr₂ + 2H₂O

• pH Control and Purification: The pH of the reaction mixture is carefully monitored. To remove carbonate impurities (often present in industrial-grade calcium hydroxide), the solution can be acidified to a pH of 1-3 to convert carbonates to carbon dioxide gas.[2]

• Final Processing: The resulting calcium bromide solution is filtered, concentrated, and then either sold as a concentrated brine or further processed into a solid hydrate.[3]

A workflow for the general synthesis of calcium bromide hydrate is depicted below.

Caption: General Synthesis Workflow for Calcium Bromide Hydrate.

Applications in the Oil and Gas Industry

Calcium bromide solutions are extensively used in the oil and gas industry as clear brine fluids for drilling, completion, and workover operations.[4] Their high density and solids-free nature are critical for controlling wellbore pressure and minimizing formation damage.[4]

Drilling and Completion Fluids

Calcium bromide brines are formulated to specific densities to match the downhole pressure of the reservoir, thereby preventing blowouts.[5]

Data Presentation: Properties of Calcium Bromide Drilling Fluids

Property	Value	Reference
Maximum Density	Up to 14.2 lb/gal (1.70 g/cm³)	[6]
Thermal Stability	Up to 260°C (500°F)	[6]
pH of Aqueous Solutions	6.0 - 8.0	[6]

Experimental Protocol: Formulation of a High-Density Completion Fluid

The following is a representative protocol for preparing a calcium bromide-based completion fluid.

• Base Brine Preparation: Start with a calcium bromide brine of a known concentration, for example, a 52% solution.

• Density Adjustment: If a higher density is required, other salts like calcium chloride or zinc bromide can be blended into the solution. Alternatively, solid calcium bromide hydrate can be added to increase the density of a depleted brine.[7]

• Additive Incorporation: Depending on the well conditions, various additives are incorporated:

  • Viscosifiers: Polymers are added to control the rheology of the fluid and help suspend any solids.

  • Corrosion Inhibitors: To protect the well casing and equipment from the corrosive nature of brines.[8]

  • Fluid Loss Control Agents: Additives that minimize the loss of the brine into the formation.

• Quality Control: The final fluid is tested for density, crystallization temperature (TCT), and clarity before being deployed to the well site.

Shale Inhibition

A key function of calcium bromide in drilling fluids is the inhibition of shale swelling.[8] Clay minerals in shale formations can hydrate and swell upon contact with water-based drilling fluids, leading to wellbore instability.

Mechanism of Shale Inhibition

The divalent calcium ions (Ca²⁺) in the calcium bromide brine effectively inhibit shale hydration through a cation exchange mechanism. The Ca²⁺ ions replace the naturally occurring sodium ions (Na⁺) on the clay surfaces. This process reduces the hydration of the clay, preventing swelling and maintaining the stability of the wellbore.[6]

The diagram below illustrates the mechanism of shale inhibition by calcium bromide.

Caption: Mechanism of Shale Inhibition by Calcium Bromide.

Applications in Thermal Energy Storage and Refrigeration

Calcium bromide's hygroscopic nature and the significant heat released upon hydration make it suitable for thermal energy storage and as an absorbent in absorption refrigeration systems.

Heat Storage Systems

Calcium bromide can be used in chemical heat storage systems where the cycle of hydration and dehydration stores and releases thermal energy.

Data Presentation: Thermal Properties for Heat Storage

Parameter	Value	Reference
Heat of Fusion (CaBr₂·6H₂O)	27.6 cal/g
Volumetric Heat of Fusion	54 cal/cm³
Heat Recovery Rate	582 kJ/L-H₂O

Experimental Protocol: Evaluation of a Calcium Bromide Heat Storage System

A typical experimental setup to evaluate the heat storage capacity involves a reactor vessel and a heat exchanger.

• Dehydration (Charging): An aqueous solution of calcium bromide is placed in the reactor. Heat is applied to dehydrate the salt, storing the energy in the anhydrous calcium bromide. The water vapor is condensed and stored separately.

• Hydration (Discharging): To release the stored heat, water is reintroduced to the anhydrous calcium bromide. The exothermic hydration reaction releases heat, which is transferred via a heat exchanger to a heat transfer fluid.

• Performance Measurement: The heat output is measured by monitoring the temperature change and flow rate of the heat transfer fluid. The system can be cycled multiple times to test for degradation in performance. Studies have shown no significant degradation after 100 cycles.

Absorption Refrigeration

In absorption refrigeration systems, a refrigerant-absorbent pair is used. While lithium bromide-water (LiBr-H₂O) systems are common, calcium bromide-water systems offer an alternative. The principle of operation is similar.

Thermodynamic Cycle of an Absorption Refrigeration System

The diagram below illustrates the main components and flow in a single-effect absorption refrigeration cycle.

Caption: Absorption Refrigeration Cycle.

In this cycle, a heat source (e.g., waste heat) is used in the generator to boil the refrigerant (water) out of the absorbent solution (calcium bromide brine). The refrigerant vapor is then condensed, expanded to a lower pressure, and evaporated to provide cooling. The weakened absorbent solution is cooled and then absorbs the refrigerant vapor, and the cycle repeats.

Applications in Chemical Synthesis

Calcium bromide serves as a source of bromide ions and as a Lewis acid catalyst in various organic reactions.[9]

Catalyst in Multicomponent Reactions

Calcium bromide has been shown to be an effective catalyst for the synthesis of dihydropyrimidinones via the Biginelli reaction.[9]

Experimental Protocol: Synthesis of Dihydropyrimidinones [9]

• Reactant Mixture: In a reaction vessel suitable for microwave irradiation, combine the aldehyde (1 mmol), β-ketoester (1 mmol), and urea (B33335) or thiourea (B124793) (1 mmol).

• Catalyst Addition: Add calcium bromide (0.02 mmol) to the mixture.

• Microwave Irradiation: Irradiate the solvent-free mixture in a microwave reactor.

• Workup: After the reaction is complete (typically within a few minutes), the vessel is cooled. Ice-cold water is added to precipitate the solid product.

• Purification: The crude product is collected by filtration, washed with water, and can be further purified by recrystallization from ethanol.

Data Presentation: Catalyst Loading and Yield for Biginelli Reaction [9]

Entry	Catalyst Amount (mol%)	Time (Minutes)	Yield (%)
1	0	15	25
2	0.5	10	41
3	1	5	52
4	2	2	94
5	5	2	95
6	10	1.5	95

The following diagram shows a representative pathway for the calcium bromide-catalyzed Biginelli reaction.

Caption: CaBr₂-Catalyzed Biginelli Reaction.

Dehydrating Agent Applications

Due to its hygroscopic nature, calcium bromide hydrate is used as a desiccant to remove moisture from solvents and gases.[10]

Experimental Protocol: Evaluating Desiccant Efficiency

• Desiccant Preparation: Anhydrous calcium bromide is prepared by heating the hydrate under vacuum.

• Test Environment: A known volume of a solvent with a specific initial water content (determined by Karl Fischer titration) is placed in a sealed container.

• Desiccant Addition: A weighed amount of anhydrous calcium bromide is added to the solvent.

• Equilibration: The mixture is allowed to equilibrate for a set period, with or without stirring.

• Final Water Content Measurement: The final water content of the solvent is measured to determine the amount of water absorbed by the desiccant.

• Comparison: The efficiency can be compared to other desiccants under identical conditions.

Other Applications

Pharmaceutical and Medical Applications

Historically, bromides, including calcium bromide, have been used as sedatives and anticonvulsants.[11] Their use in modern medicine has largely been superseded by newer drugs with better safety profiles. Calcium bromide may also be used as an intermediate in the synthesis of active pharmaceutical ingredients (APIs).[5]

Food Preservative

Calcium bromide has been used as a food preservative and as a component in freezing mixtures.[12][13] Its application in this area is based on its ability to lower water activity, thus inhibiting microbial growth.

References

• 1. researchgate.net [researchgate.net]
• 2. US4234556A - Method of producing calcium bromide - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. patents.justia.com [patents.justia.com]
• 5. entrepreneurindia.co [entrepreneurindia.co]
• 6. absortech.com [absortech.com]
• 7. US20060127301A1 - Process for the preparation of cabr2 hydrates and uses thereof - Google Patents [patents.google.com]
• 8. uofkej.uofk.edu [uofkej.uofk.edu]
• 9. What is the mechanism of Calcium bromide? [synapse.patsnap.com]
• 10. Calcium Bromide Formula [softschools.com]
• 11. sndb.in [sndb.in]
• 12. Calcium bromide - Wikipedia [en.wikipedia.org]
• 13. Calcium Bromide Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]

A Technical Guide to the Theoretical and Experimental Properties of Calcium Bromide Hydrate

Abstract

Calcium bromide (CaBr₂) is an ionic compound that exists in an anhydrous state and as several hydrate (B1144303) forms, most commonly the dihydrate (CaBr₂·2H₂O) and hexahydrate (CaBr₂·6H₂O).[1][2] These compounds, appearing as white, hygroscopic powders or crystals, are highly soluble in water.[1][3][4][5] Their high density and ability to depress the freezing point of water lend them to significant industrial applications, including as completion and workover fluids in oil and gas drilling, as desiccants, and in freezing mixtures.[3][4][6] Furthermore, the pharmacological action of the bromide ion has led to their use in medicine as sedatives and anticonvulsants.[7][8] This technical guide provides a comparative analysis of the theoretical and experimentally determined properties of calcium bromide and its hydrates, details key experimental protocols for their characterization, and visualizes relevant workflows and mechanisms of action for researchers, scientists, and drug development professionals.

Physicochemical Properties: A Comparative Analysis

The fundamental characteristics of a chemical compound are its physical and chemical properties. For calcium bromide and its hydrates, a distinction between theoretical (calculated or anhydrous) and experimental (often for various hydrate forms) values is crucial for accurate application.

Theoretical vs. Experimental Data

The following tables summarize the key quantitative properties of calcium bromide, distinguishing between the anhydrous form, which often represents the theoretical standard, and various hydrated forms reported in experimental findings.

Table 1: Molecular and Physical Properties

Property	Theoretical (Anhydrous CaBr₂)	Experimental (Hydrated Forms)	Citations
Chemical Formula	CaBr₂	CaBr₂·xH₂O (x=2, 6 are common)	[1][2]
Molecular Weight	199.89 g/mol	235.98 g/mol (Dihydrate)	[1][5][7]
Appearance	Hygroscopic colorless crystals	White crystalline powder or chunks	[1][3][4][9][10]
Crystal Structure	Orthorhombic, Rutile type	Varies with hydration state	[1][5][11]
Density	3.353 g/cm³	2.295 g/cm³ (Hydrate, x not specified)	[1][5][7][12][13]

Table 2: Thermal and Solubility Properties

Property	Theoretical (Anhydrous CaBr₂)	Experimental (Hydrated Forms)	Citations
Melting Point	730 °C	35 °C (Hydrate, x not specified); 38 °C (Dihydrate)	[1][2][6][7][12][14][15]
Boiling Point	1815 - 1935 °C	810 °C (Dihydrate); Decomposes (Hydrate)	[1][5][6][7][10][16]
Solubility in Water	125 g/100 mL at 0°C	Highly soluble	[1][5][7]
143 g/100 mL at 20°C	[1][5][7]
312 g/100 mL at 100°C	[1][5][7]

Experimental Protocols

Detailed and reproducible methodologies are paramount for scientific research. The following sections outline standard laboratory protocols for the synthesis and characterization of calcium bromide hydrate.

Synthesis of Calcium Bromide Hydrate

Calcium bromide can be synthesized through the neutralization reaction of a calcium base with hydrobromic acid.[10][15][16]

Objective: To synthesize calcium bromide via the reaction of calcium hydroxide (B78521) and hydrobromic acid.

Materials:

• Calcium hydroxide (Ca(OH)₂)

• Hydrobromic acid (HBr, 48% aqueous solution)

• Deionized water

• Glass reactor with stirring mechanism

• pH meter

• Heating mantle

Procedure:

• An aqueous solution of calcium hydroxide is prepared in the glass reactor.

• The reactor is heated to approximately 60-70 °C.[17]

• Hydrobromic acid (48%) is added slowly to the stirred calcium hydroxide slurry. The reaction is exothermic.

• The pH of the reaction mixture is monitored continuously. For a clear, solids-free solution, the pH is maintained in a slightly acidic range (pH 1-3) to convert any calcium carbonate impurities into carbon dioxide gas, which is then expelled.[17][18]

• After the reaction is complete, the solution is filtered to remove any remaining impurities.

• To obtain the solid hydrate, the resulting calcium bromide solution can be concentrated by evaporation and then cooled, allowing the calcium bromide hydrate crystals to form. A patented method involves bringing a highly concentrated solution (65-78%) into contact with a cold surface to form and harvest the solid hydrates.[19]

Determination of Melting Point

The melting point is a critical indicator of purity. The capillary method using a calibrated apparatus is standard.

Objective: To determine the melting point range of a synthesized calcium bromide hydrate sample.

Materials:

• Dry calcium bromide hydrate powder

• Capillary tubes (sealed at one end)

• Melting point apparatus (e.g., Mel-Temp or DigiMelt)

• Mortar and pestle

Procedure:

• A small amount of the calcium bromide hydrate sample is finely ground using a mortar and pestle.

• The open end of a capillary tube is pushed into the powder to collect a small sample.[20][21]

• The tube is tapped gently on a hard surface to pack the powder into the sealed end, aiming for a sample height of 2-3 mm.[20][22]

• The loaded capillary tube is placed into the heating block of the melting point apparatus.[22]

• For an unknown sample, a rapid heating rate (>10°C/min) is used to find an approximate melting range.[20][22]

• A fresh sample is then heated slowly, at a rate of ~1.5-2°C/min, starting from about 10-15°C below the approximate melting temperature.[20][22]

• The temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes liquid are recorded as the melting range.[20]

Determination of Aqueous Solubility

Objective: To determine the solubility of calcium bromide hydrate in water at a specific temperature.

Materials:

• Calcium bromide hydrate

• Deionized water

• Constant-temperature water bath with shaker

• Erlenmeyer flasks with stoppers

• Analytical balance

• Filtration apparatus (e.g., syringe with a filter)

Procedure:

• An excess amount of calcium bromide hydrate is added to a known volume of deionized water in an Erlenmeyer flask.

• The flask is securely stoppered and placed in a constant-temperature shaker bath set to the desired temperature (e.g., 20°C).

• The mixture is agitated for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached and the solution is saturated.

• After agitation, the solution is allowed to stand in the bath for several hours to let undissolved solids settle.

• A sample of the clear supernatant is carefully withdrawn using a syringe fitted with a filter to prevent the transfer of any solid particles.

• A known mass of the saturated solution is accurately weighed.

• The water is evaporated from the weighed sample by gentle heating in an oven until a constant mass of dry calcium bromide is obtained.

• The mass of the dissolved solid is used to calculate the solubility in grams per 100 mL of water.

Visualizations: Workflows and Mechanisms

Diagrams are essential for representing complex processes and relationships in a clear, concise manner.

General Experimental Workflow

The characterization of a synthesized chemical like calcium bromide hydrate follows a logical progression from creation to analysis. This workflow ensures that the material's properties are systematically evaluated.

Caption: General experimental workflow for synthesis and characterization.

Proposed Mechanism of Action in the Central Nervous System

In drug development, calcium bromide is utilized for its sedative properties, which are attributed to the action of the bromide ion (Br⁻) on neuronal activity.[8] While the precise biochemical pathways are complex, a simplified logical model can be visualized.

Caption: Proposed mechanism for the CNS depressant effects of bromide ions.

References

• 1. Calcium bromide - Wikipedia [en.wikipedia.org]
• 2. buy Calcium bromide hydrate Crystalline manufacturers - FUNCMATER [funcmater.com]
• 3. chemimpex.com [chemimpex.com]
• 4. CAS 71626-99-8: Calcium bromide, hydrate | CymitQuimica [cymitquimica.com]
• 5. calcium-bromide.com [calcium-bromide.com]
• 6. Calcium bromide hydrate Exporter | Calcium bromide hydrate Exporting Company | Calcium bromide hydrate International Distributor [multichemexports.com]
• 7. anronchemical.com [anronchemical.com]
• 8. What is the mechanism of Calcium bromide? [synapse.patsnap.com]
• 9. Calcium bromide hydrate, extra pure 250 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 10. Calcium Bromide Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 11. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 12. Calcium Bromide Hydrate Chemical Manufacturer, Exporter [axiomchem.com]
• 13. echemi.com [echemi.com]
• 14. Calcium Bromide | CaBr2 | CID 5360316 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Calcium bromide synthesis - chemicalbook [chemicalbook.com]
• 16. Calcium Bromide Formula: Properties, Chemical Structure and Uses [extramarks.com]
• 17. researchgate.net [researchgate.net]
• 18. US4234556A - Method of producing calcium bromide - Google Patents [patents.google.com]
• 19. US20060127301A1 - Process for the preparation of cabr2 hydrates and uses thereof - Google Patents [patents.google.com]
• 20. ursinus.edu [ursinus.edu]
• 21. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 22. jan.ucc.nau.edu [jan.ucc.nau.edu]

Protocols & Analytical Methods

Application Notes and Protocols: Calcium Bromide Hydrate as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium bromide hydrate (B1144303) (CaBr₂·xH₂O) is a versatile and cost-effective salt that has found utility as a catalyst in a variety of organic transformations. Its properties as a mild Lewis acid, coupled with the nucleophilic nature of the bromide ion, enable it to efficiently promote multi-component reactions and other valuable synthetic methodologies.[1][2] This document provides detailed application notes and experimental protocols for the use of calcium bromide hydrate as a catalyst in two key organic syntheses: the Biginelli reaction for the preparation of dihydropyrimidinones and the synthesis of bis(α-aminophosphonates).

Application 1: Synthesis of Dihydropyrimidinones via the Biginelli Reaction

The Biginelli reaction is a one-pot three-component cyclocondensation reaction between an aldehyde, a β-ketoester, and urea (B33335) or thiourea (B124793). It is a fundamentally important transformation for the synthesis of dihydropyrimidinones (DHPMs), a class of heterocyclic compounds with a wide range of pharmacological and therapeutic properties. Calcium bromide hydrate has been demonstrated to be an efficient catalyst for this reaction, particularly under microwave irradiation, offering advantages such as short reaction times, high yields, and environmentally friendly solvent-free conditions.[3][4]

Quantitative Data Summary

The efficiency of calcium bromide as a catalyst in the Biginelli reaction is highlighted in the following table, which summarizes the optimization of catalyst loading for the synthesis of a model dihydropyrimidinone.

Entry	Catalyst Loading (mol%)	Reaction Time (min)	Yield (%)
1	0	15	25
2	0.5	10	41
3	1	5	52
4	2	2	94
5	5	2	95
6	10	1.5	95
7	15	1.5	95
8	20	1.5	94
Reaction Conditions: Benzaldehyde (1 mmol), ethyl acetoacetate (B1235776) (1 mmol), urea (1 mmol), under microwave irradiation. Data sourced from Kulkarni, P. (2016).[4]

Experimental Protocol: General Procedure for the Synthesis of Dihydropyrimidinones

Materials:

• Substituted aldehyde (1 mmol)

• Ethyl acetoacetate (1 mmol)

• Urea or thiourea (1 mmol)

• Calcium bromide (CaBr₂) (0.02 mmol, 2 mol%)

• Ethanol (B145695) (for recrystallization)

• Ice-cold water

Procedure:

• In a suitable reaction vessel, combine the aldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea or thiourea (1 mmol), and calcium bromide (0.02 mmol).

• Thoroughly mix the components.

• Place the reaction vessel in a microwave oven and irradiate at 400W for the time specified in the table above (typically 2 minutes for optimal yield).

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Add 20 mL of ice-cold water to the reaction mixture to precipitate the solid product.

• Collect the precipitate by vacuum filtration.

• Wash the solid with cold water and allow it to dry.

• Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidinone.[3]

Proposed Reaction Mechanism and Workflow

The catalytic cycle of the Biginelli reaction facilitated by a Lewis acid like Ca²⁺ is believed to proceed through the formation of an N-acyliminium ion intermediate. The workflow and proposed mechanism are depicted below.

References

• 1. Calcium bromide hydrate Exporter | Calcium bromide hydrate Exporting Company | Calcium bromide hydrate International Distributor [multichemexports.com]
• 2. A Study of the Bisphosphonic Derivatives from the Pudovik Reaction of Dialkyl α-Oxophosphonates and >P(O)H Reagents: X-ray Structure and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Reactions of α-Hydroxyphosphonates [ouci.dntb.gov.ua]

Preparation of Calcium Bromide Hydrate Solutions for Drilling Fluids: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of calcium bromide hydrate (B1144303) solutions intended for use in drilling fluids. The information is curated for a scientific audience, emphasizing precision, safety, and quality control.

Introduction

Calcium bromide (CaBr₂) solutions are high-density, solids-free brines crucial in the oil and gas industry for formulating drilling, completion, and workover fluids.[1][2][3] Their primary function is to control wellbore pressure, stabilize the wellbore, and prevent the influx of formation fluids.[1][2][3] The high molecular weight of calcium bromide allows for the formulation of dense fluids that are essential for maintaining hydrostatic pressure in deep and high-pressure wells. This document outlines the laboratory-scale preparation, blending with other brines, and the necessary quality control procedures to ensure the efficacy and stability of these solutions.

Data Presentation: Properties of Calcium Bromide Solutions

The following tables summarize the key quantitative data for calcium bromide and its blends, which are critical for designing drilling fluids with specific density and crystallization point requirements.

Density of Calcium Bromide Solutions at 20°C

CaBr₂ Concentration (wt%)	Density (g/cm³)	Density (lb/gal, ppg)
10	1.08	9.0
20	1.17	9.8
30	1.28	10.7
40	1.42	11.8
50	1.62	13.5
52	1.70	14.2

Blending of Calcium Bromide (14.2 ppg) and Calcium Chloride (11.6 ppg) Brines

This table provides an example of the resulting densities when blending a standard 52% CaBr₂ solution with a standard CaCl₂ solution.

Volume of 14.2 ppg CaBr₂ Solution (%)	Volume of 11.6 ppg CaCl₂ Solution (%)	Resulting Brine Density (ppg)
100	0	14.2
75	25	13.55
50	50	12.9
25	75	12.25
0	100	11.6

Experimental Protocols

The following sections detail the step-by-step procedures for the preparation and quality control of calcium bromide solutions.

Protocol for Laboratory Preparation of Calcium Bromide Solution

This protocol describes the synthesis of a calcium bromide solution via the reaction of calcium carbonate with hydrobromic acid.[4]

Materials:

• Calcium Carbonate (CaCO₃), powder

• Hydrobromic Acid (HBr), 48% aqueous solution

• Deionized water

• pH meter

• Stir plate and magnetic stir bar

• Heating mantle

• Beakers and graduated cylinders

• Filtration apparatus (e.g., Buchner funnel, filter paper)

Procedure:

• In a fume hood, slowly add a pre-calculated amount of calcium carbonate powder to a beaker containing a stirred solution of hydrobromic acid. The addition should be done in small increments to control the effervescence of CO₂ gas.

• Continue the addition of calcium carbonate until the reaction is complete, indicated by the cessation of gas evolution and a neutral to slightly alkaline pH (7.0-7.5).

• Gently heat the solution to approximately 60°C for one hour to ensure the reaction goes to completion and to help precipitate any impurities.

• Allow the solution to cool to room temperature.

• Filter the solution to remove any unreacted solids and impurities.

• Measure the density of the resulting calcium bromide solution using a mud balance or hydrometer.

• If a higher density is required, the solution can be carefully heated to evaporate water until the target density is achieved. If the density is too high, it can be diluted with deionized water.

Protocol for Blending Calcium Bromide and Calcium Chloride Brines

This protocol outlines the procedure for blending stock solutions of calcium bromide and calcium chloride to achieve an intermediate density.[5][6]

Materials:

• Calcium Bromide (CaBr₂) stock solution (e.g., 14.2 ppg)

• Calcium Chloride (CaCl₂) stock solution (e.g., 11.6 ppg)

• Graduated cylinders or volumetric flasks

• Stir plate and magnetic stir bar

• Beaker

Procedure:

• Based on the desired final density and volume, calculate the required volumes of the CaBr₂ and CaCl₂ stock solutions using a mass balance equation or referring to a blending chart.

• Measure the calculated volume of the higher density brine (CaBr₂) and place it in a beaker.

• While stirring, slowly add the calculated volume of the lower density brine (CaCl₂) to the beaker.

• Continue stirring for at least 15 minutes to ensure a homogenous mixture.

• Measure the density of the final blended brine to confirm it meets the desired specification.

Quality Control Protocols

Apparatus:

• Mud Balance, calibrated[8][9][10][11]

• Thermometer

Procedure:

• Ensure the mud balance is clean, dry, and calibrated with fresh water.

• Fill the mud balance cup to the top with the calcium bromide solution.

• Place the lid on the cup and seat it firmly, allowing excess fluid to escape through the vent hole.

• Clean the exterior of the mud balance.

• Place the balance arm on the fulcrum.

• Move the rider along the graduated arm until the bubble in the level is centered.

• Read the density from the rider's position on the scale.[10]

• Record the density and the temperature of the fluid.

Apparatus:

• Brine Crystallization Kit with a cooling/heating stage and temperature probe.[12]

Procedure:

• Place a sample of the brine solution in the test cell of the crystallization unit.

• Insert the temperature probe into the sample.

• Begin the cooling cycle, observing the sample for the first appearance of crystals (FCTA - First Crystal to Appear).[12]

• Continue cooling until a significant amount of crystals have formed.

• Begin the heating cycle, and record the temperature at which the last crystal dissolves (LCTD - Last Crystal to Dissolve).[12]

• The True Crystallization Temperature (TCT) is the maximum temperature reached after the super-cooling minimum during the cooling cycle.[12]

Apparatus:

• Calibrated pH meter with an electrode suitable for high-salt solutions.

Procedure:

• Calibrate the pH meter using standard buffer solutions.

• Rinse the electrode with deionized water and blot dry.

• Immerse the electrode in the calcium bromide solution.

• Allow the reading to stabilize and record the pH value. A typical pH for a 5% solution is between 6.0 and 8.5.[13]

Visualizations

Experimental Workflow for Calcium Bromide Solution Preparation

Caption: Workflow for the laboratory preparation of a calcium bromide solution.

Quality Control Testing Pathway

Caption: Logical flow of quality control tests for calcium bromide solutions.

References

• 1. api.org [api.org]
• 2. "API RP 13J: 2023 Heavy Brines Testing Standard" [bsbedge.com]
• 3. Calcium Bromide Brine - CaBr2 - UNIBROM [unibromcorp.com]
• 4. Oilfield Chemical Additive Calcium Bromide Brief Guideline 2020 - IRO Oil Drilling Chemical Company [irooildrilling.com]
• 5. scribd.com [scribd.com]
• 6. scribd.com [scribd.com]
• 7. eballotprodstorage.blob.core.windows.net [eballotprodstorage.blob.core.windows.net]
• 8. ppdrillingfluids.in [ppdrillingfluids.in]
• 9. scribd.com [scribd.com]
• 10. drillingmanual.com [drillingmanual.com]
• 11. impact-test.co.uk [impact-test.co.uk]
• 12. shaletechsolutions.com [shaletechsolutions.com]
• 13. catalystdrillchem.in [catalystdrillchem.in]

Application of Calcium Bromide Hydrate in Pharmaceutical Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium bromide hydrate (B1144303) (CaBr₂·xH₂O) is a versatile and cost-effective reagent that is finding increasing application in pharmaceutical synthesis. Its utility stems from its dual role as a mild Lewis acid catalyst and an efficient source of bromide ions. This document provides detailed application notes and experimental protocols for the use of calcium bromide hydrate in key synthetic transformations relevant to drug discovery and development. The low toxicity and ease of handling of calcium bromide hydrate make it an attractive alternative to more hazardous or expensive reagents.[1]

Key Applications in Pharmaceutical Synthesis

Calcium bromide hydrate has demonstrated efficacy in a range of reactions, including:

• Catalysis of multicomponent reactions: Notably, the Biginelli reaction for the synthesis of dihydropyrimidinones (DHPMs), which are precursors to various calcium channel blockers and other bioactive molecules.[1][2][3]

• Synthesis of α-aminophosphonates: These compounds are important pharmacophores due to their structural analogy to amino acids.

• As a bromide ion source: For the synthesis of brominated pharmaceutical intermediates.[4][5][6][7]

I. Catalytic Synthesis of Dihydropyrimidinones (DHPMs) via the Biginelli Reaction

The Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea (B33335) or thiourea (B124793). Calcium bromide hydrate serves as an efficient catalyst for this transformation, particularly under microwave irradiation, offering advantages such as short reaction times, high yields, and solvent-free conditions.[1][8]

Experimental Workflow: Biginelli Reaction

Caption: Workflow for the calcium bromide hydrate-catalyzed synthesis of dihydropyrimidinones.

Experimental Protocol

Materials:

• Substituted aldehyde (1 mmol)

• Ethyl acetoacetate (B1235776) (1 mmol)

• Urea or Thiourea (1 mmol)

• Calcium bromide hydrate (CaBr₂·xH₂O) (0.02 mmol, 2 mol%)

• Ethanol

• Deionized water

Procedure: [1]

• In a microwave-safe reaction vessel, combine the aldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea or thiourea (1 mmol), and calcium bromide hydrate (0.02 mmol).

• Stir the mixture thoroughly to ensure homogeneity.

• Place the vessel in a microwave reactor and irradiate at 400W for the time specified in Table 1.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Add 20 mL of ice-cold water to the solidified mixture to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold water.

• Purify the crude product by recrystallization from ethanol to afford the pure dihydropyrimidinone.

Quantitative Data: Synthesis of Dihydropyrimidinones

Entry	Aldehyde	X	Time (min)	Yield (%)	m.p. (°C) Reported
1	Benzaldehyde	O	2	94	202-204
2	4-Chlorobenzaldehyde	O	2	95	215-217
3	4-Methylbenzaldehyde	O	2.5	92	210-212
4	4-Methoxybenzaldehyde	O	2.5	93	200-202
5	3-Nitrobenzaldehyde	O	2	91	225-227
6	4-Hydroxybenzaldehyde	O	3	88	230-232
7	Cinnamaldehyde	O	3	85	228-230
8	Furfural	O	2.5	89	205-207
9	Benzaldehyde	S	2.5	92	208-210
10	4-Chlorobenzaldehyde	S	2.5	94	185-187

Reaction Conditions: Aldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea/thiourea (1 mmol), CaBr₂·xH₂O (2 mol%), microwave irradiation (400W).[1]

II. Catalytic Synthesis of Bis(α-aminophosphonates)

Calcium bromide has been shown to be an effective catalyst for the one-pot, three-component synthesis of bis(α-aminophosphonates) from 1,2-diphenylethane-1,2-diamine, aromatic aldehydes, and dimethyl phosphite (B83602) under microwave irradiation.[9][10]

Logical Relationship: Synthesis of Bis(α-aminophosphonates)

Caption: Key components for the synthesis of bis(α-aminophosphonates).

Experimental Protocol

Materials:

• 1,2-Diphenylethane-1,2-diamine

• Substituted aromatic aldehyde

• Dimethyl phosphite

• Calcium bromide hydrate (CaBr₂·xH₂O)

Procedure: [9]

• In a reaction vessel, mix 1,2-diphenylethane-1,2-diamine, the aromatic aldehyde, and dimethyl phosphite in the presence of a catalytic amount of calcium bromide hydrate.

• Irradiate the reaction mixture in a microwave reactor at 180W for 5-15 minutes.

• Monitor the reaction by an appropriate method (e.g., TLC or LC-MS).

• Upon completion, the product can be isolated and purified using standard techniques such as column chromatography.

Quantitative Data: Synthesis of Bis(α-aminophosphonates)

Entry	Aldehyde	Time (min)	Yield (%)
1	4-Nitrobenzaldehyde	5	93
2	4-Chlorobenzaldehyde	7	90
3	Benzaldehyde	8	88
4	4-Methylbenzaldehyde	10	85
5	4-Methoxybenzaldehyde	12	82

Reaction Conditions: Microwave irradiation (180W).[9]

III. Calcium Bromide Hydrate as a Bromide Source

Calcium bromide hydrate serves as a readily available and less hazardous source of bromide ions for the synthesis of brominated pharmaceutical intermediates.[4][5][6][7] This is particularly useful in reactions where the introduction of a bromine atom is a key step in the synthetic route.

Signaling Pathway Analogy: Role of Bromide Ion

Caption: Role of calcium bromide hydrate as a bromide ion source.

General Protocol for Bromination

Materials:

• Organic substrate

• Calcium bromide hydrate (CaBr₂·xH₂O)

• Appropriate solvent (e.g., Acetonitrile, DMF)

Procedure:

• Dissolve the organic substrate in a suitable solvent.

• Add calcium bromide hydrate in a stoichiometric amount or in excess, depending on the reaction requirements.

• Heat the reaction mixture to the desired temperature and monitor its progress.

• Upon completion, perform an aqueous work-up to remove inorganic salts.

• Extract the product with a suitable organic solvent and purify by standard methods.

Conclusion

Calcium bromide hydrate is a valuable reagent in pharmaceutical synthesis, offering an efficient, environmentally friendly, and economical option for catalysis and as a bromine source. The protocols and data presented herein provide a foundation for its application in the synthesis of diverse and pharmaceutically relevant compounds. Researchers are encouraged to explore the full potential of this versatile reagent in their synthetic endeavors.

References

• 1. revues.imist.ma [revues.imist.ma]
• 2. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 3. An Efficient Synthesis of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Catalyzed by a Novel Brønsted Acidic Ionic Liquid under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Calcium bromide? [synapse.patsnap.com]
• 5. chemimpex.com [chemimpex.com]
• 6. nbinno.com [nbinno.com]
• 7. Calcium bromide hydrate Exporter | Calcium bromide hydrate Exporting Company | Calcium bromide hydrate International Distributor [multichemexports.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.aip.org [pubs.aip.org]
• 10. elar.urfu.ru [elar.urfu.ru]

Application Notes and Protocols for Calcium Bromide Hydrate as a Dehydrating Agent

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of calcium bromide hydrate (B1144303) as an effective dehydrating agent for various laboratory and industrial applications, including in the sensitive environments of pharmaceutical and drug development. Detailed protocols, quantitative data, and safety information are presented to guide users in its proper application.

Introduction

Calcium bromide hydrate (CaBr₂·xH₂O) is a hygroscopic salt that serves as an effective desiccant for removing moisture from both air and organic solvents.[1] Its high solubility in water and ability to form hydrates make it a valuable tool in chemical synthesis and purification processes where anhydrous conditions are critical. This document outlines the protocols for its use, its dehydration efficiency, and regeneration procedures.

Physical and Chemical Properties

Understanding the properties of calcium bromide hydrate is essential for its effective use as a dehydrating agent.

Property	Value	Reference
Molecular Formula	CaBr₂·xH₂O	[2]
Appearance	White crystalline powder
Molar Mass (Anhydrous)	199.89 g/mol	[2]
Solubility in Water	143 g/100 mL at 20°C	[2]
Solubility in Ethanol	Soluble	[3][4]
Solubility in Acetone	Soluble	[3][4]

Data Presentation: Dehydration Efficiency and Capacity

While specific quantitative data for the residual water content in various organic solvents after drying with calcium bromide hydrate is not extensively documented in readily available literature, its efficacy can be inferred from its performance in drying gases and its chemical properties. The following table provides available data and comparative context.

Table 1: Dehydration Performance of Calcium Bromide and Comparative Desiccants

Desiccant	Application	Residual Water Content	Water Absorption Capacity	Reference
Calcium Bromide (fused)	Drying Air	0.001 mg/L	High	[5]
Calcium Chloride (granular)	Drying Air	1.5 mg/L	High
Molecular Sieves (3A)	Drying Ethanol	<10 ppm	High	[6]
Magnesium Sulfate (anhydrous)	General Solvents	Moderate	High	[7]
Sodium Sulfate (anhydrous)	General Solvents	Low	High	[7]

Note: The efficiency of a desiccant is dependent on factors such as the solvent being dried, contact time, temperature, and the amount of desiccant used.

Experimental Protocols

The following protocols provide detailed methodologies for the use of calcium bromide hydrate as a dehydrating agent for organic solvents and its subsequent regeneration.

Protocol for Drying Organic Solvents

This protocol outlines the general procedure for drying an organic solvent using anhydrous calcium bromide (prepared from the hydrate).

Materials:

• Calcium bromide hydrate (CaBr₂·xH₂O)

• Organic solvent to be dried

• Erlenmeyer flask with a stopper or a round-bottom flask with a septum

• Spatula

• Stir plate and stir bar (optional)

• Filtration apparatus (funnel, filter paper, receiving flask) or a decanting setup

• Oven

Procedure:

• Preparation of Anhydrous Calcium Bromide:

  • Place a sufficient quantity of calcium bromide hydrate in a shallow, oven-safe dish.

  • Heat the hydrate in an oven at 250°C (523 K) for at least 4 hours to ensure the removal of all water of hydration.

  • Allow the anhydrous calcium bromide to cool to room temperature in a desiccator to prevent rehydration from atmospheric moisture.

• Drying the Organic Solvent:

  • Pour the "wet" organic solvent into a clean, dry Erlenmeyer flask.

  • Add a small amount of the freshly prepared anhydrous calcium bromide to the solvent (a general starting point is 1-2 grams per 100 mL of solvent).

  • Stopper the flask and swirl the contents. If a magnetic stir bar is used, the mixture can be stirred for a more efficient drying process.

  • Observe the desiccant. If the calcium bromide clumps together, it indicates the presence of water. Continue adding small portions of anhydrous calcium bromide, with swirling or stirring after each addition, until some of the desiccant remains free-flowing and does not clump. This indicates that the bulk of the water has been absorbed.

  • Allow the mixture to stand for a minimum of 30 minutes to ensure complete drying. For very wet solvents or for achieving very low water content, a longer contact time (e.g., overnight) may be necessary.

• Separation of the Dried Solvent:

  • Carefully decant the dried solvent into a clean, dry receiving flask, leaving the hydrated calcium bromide behind.

  • Alternatively, for a more complete recovery of the solvent, filter the mixture through a fluted filter paper into a dry receiving flask.

  • To minimize product loss, rinse the hydrated desiccant with a small volume of the fresh, dry solvent and add the rinsing to the collected filtrate.

• Storage of the Dried Solvent:

  • Store the dried solvent in a tightly sealed container, preferably with a small amount of freshly activated molecular sieves to maintain dryness.

Protocol for Regeneration of Calcium Bromide Hydrate

Spent calcium bromide can be regenerated for reuse, making it a cost-effective and sustainable option.

Materials:

• Spent (hydrated) calcium bromide

• Oven-safe dish (e.g., a crystallizing dish or a beaker)

• Oven capable of reaching 250°C

• Desiccator

Procedure:

• Collection and Preparation:

  • Collect the spent, hydrated calcium bromide after the drying process. If it is clumped, break up the larger pieces to facilitate even drying.

• Dehydration:

  • Spread the hydrated calcium bromide in a thin layer in an oven-safe dish.

  • Place the dish in an oven preheated to 250°C (523 K).

  • Heat the material for at least 4 hours. The heating time may need to be adjusted based on the amount of desiccant and its water content.

• Cooling and Storage:

  • After the heating cycle is complete, carefully remove the hot dish from the oven using appropriate personal protective equipment (heat-resistant gloves).

  • Immediately transfer the hot, anhydrous calcium bromide to a desiccator containing a fresh desiccant (e.g., silica (B1680970) gel) to cool down to room temperature without reabsorbing atmospheric moisture.

  • Once cooled, store the regenerated anhydrous calcium bromide in a tightly sealed, dry container until its next use.

Note: Studies have shown that calcium bromide can be regenerated and reused multiple times (e.g., 100 cycles) without a noticeable loss in performance.

Mandatory Visualizations

The following diagrams illustrate the key workflows and relationships in the application of calcium bromide hydrate as a dehydrating agent.

Caption: Experimental workflow for drying organic solvents using calcium bromide hydrate.

Caption: Logical relationships in selecting a suitable dehydrating agent.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat, when handling calcium bromide hydrate.

• Inhalation: Avoid inhaling dust from the powder. Handle in a well-ventilated area or in a fume hood.

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Storage: Store calcium bromide hydrate in a tightly sealed container in a cool, dry place to prevent absorption of atmospheric moisture.

Compatibility

Calcium bromide is generally compatible with a range of organic solvents. However, like its chloride counterpart, it may form complexes with certain compounds. It is known to be soluble in alcohols and acetone.[3][4] Caution should be exercised when drying solvents containing functional groups that could potentially react with or be catalyzed by the Lewis acidic nature of the calcium ion. It is always recommended to perform a small-scale test to ensure compatibility with the specific solvent and any dissolved solutes before proceeding with a large-scale drying operation.

Conclusion

Calcium bromide hydrate is a versatile and effective dehydrating agent suitable for a variety of applications in research and development. Its high capacity for water absorption, coupled with its ease of regeneration, makes it a practical and economical choice for achieving anhydrous conditions in organic solvents. By following the detailed protocols and safety guidelines presented in these application notes, researchers can confidently and effectively utilize calcium bromide hydrate in their work.

References

• 1. cactus.utahtech.edu [cactus.utahtech.edu]
• 2. Calcium bromide - Wikipedia [en.wikipedia.org]
• 3. calcium bromide [chemister.ru]
• 4. The Application of Calcium romide - Knowledge [ruisterchem.com]
• 5. ia800607.us.archive.org [ia800607.us.archive.org]
• 6. xylemtech.com [xylemtech.com]
• 7. Drying solvents - Sciencemadness Wiki [sciencemadness.org]

Application Notes and Protocols: Calcium Bromide Hydrate in the Preparation of Calcium-Carbohydrate Complexes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of calcium bromide hydrate (B1144303) in the synthesis of calcium-carbohydrate complexes, specifically focusing on complexes with lactose (B1674315) and fucose. This document includes experimental protocols, quantitative data, and visualizations of relevant biological concepts.

Introduction

Calcium-carbohydrate complexes are of significant interest in biomedical research and drug development due to their diverse biological roles. Calcium ions are known to mediate crucial cellular processes, and carbohydrates are fundamental for cell recognition, adhesion, and signaling. The formation of complexes between calcium and carbohydrates can modulate the bioavailability of calcium and influence the biological activity of the carbohydrate moiety. Calcium bromide hydrate serves as a readily available and soluble source of calcium ions for the synthesis of these complexes in an aqueous medium.

Data Presentation

The following tables summarize the quantitative data available for the synthesis of calcium-lactose and calcium-fucose complexes.

Table 1: Synthesis of Calcium Lactobionate-Calcium Bromide Complex

Parameter	Value	Reference
Starting Carbohydrate	Lactose	[1][2]
Calcium Source	Calcium Carbonate (in the presence of Bromine to form Calcium Bromide in situ)	[1][2]
Reaction Type	Electrolytic Oxidation	[1][2]
Yield	75-90%	[1][2]
Product Formula	Ca(C₁₂H₂₁O₁₂)₂·CaBr₂·6H₂O	[1]

Table 2: Spectroscopic Data for Calcium-Carbohydrate Complexes

Complex	Spectroscopy Method	Key Observations	Reference
Calcium Lactobionate (B10762962)	FTIR (KBr Wafer)	Characteristic peaks for lactobionate.	[3][4]
Calcium Lactobionate	13C NMR	Twelve signals corresponding to the twelve carbon atoms of the lactobionate molecule.	[5]
L-Fucose	1H NMR (D₂O)	Characteristic peaks for α- and β-anomers.	[6][7]

Experimental Protocols

Protocol 1: Preparation of Crystalline Calcium Lactobionate-Calcium Bromide

This protocol is adapted from the electrolytic oxidation method described in the literature[1][2].

Materials:

• Lactose

• Calcium Carbonate (CaCO₃)

• Bromine (Br₂)

• Graphite (B72142) electrodes

• n-Butyl alcohol (for foam control)

• Decolorizing carbon

• Ethyl alcohol

Procedure:

• In a suitable reaction vessel equipped with a mechanical stirrer and graphite electrodes, dissolve lactose and suspend calcium carbonate in water.

• While stirring vigorously, add bromine to the mixture. Control foaming with the addition of a few milliliters of n-butyl alcohol.

• Pass a direct electric current through the solution to facilitate the oxidation of lactose to lactobionic acid. The lactobionic acid then reacts with calcium carbonate to form calcium lactobionate, while the hydrobromic acid formed reacts with calcium carbonate to produce calcium bromide.

• After the reaction is complete (as determined by the consumption of lactose), filter the solution to remove any unreacted solids.

• Concentrate the filtrate under reduced pressure to obtain a syrup.

• Induce crystallization of calcium lactobionate-calcium bromide from the syrup. This can be achieved by slow cooling and seeding with a small crystal of the product.

• For recrystallization and purification, dissolve the crude product in hot water, add decolorizing carbon, and filter.

• Add ethyl alcohol to the hot filtrate with stirring until the solution becomes slightly turbid.

• Allow the solution to cool to initiate crystallization.

• Collect the crystals by filtration, wash with a small amount of cold water or aqueous ethanol, and dry.

Yield: Up to 90% of the theoretical yield can be obtained[2].

Protocol 2: Conceptual Protocol for the Synthesis of Calcium-Fucose Complex

Conceptual Materials:

• α-L-Fucose

• Calcium Bromide (CaBr₂)

• Calcium Carbonate (CaCO₃)

• Graphite electrodes

• Silver Sulfate (B86663) (Ag₂SO₄) (for bromide removal if necessary)

Conceptual Procedure:

• In a three-necked flask equipped with graphite electrodes and a stirrer, dissolve α-L-fucose and calcium bromide in water, and add a suspension of calcium carbonate.

• Cool the flask in an ice bath and pass a direct current through the stirred solution to oxidize the fucose.

• Monitor the reaction for the consumption of reducing sugar.

• Once the reaction is complete, remove residual bromine and bromide ions. This can be achieved by adding a decolorizing carbon and a stoichiometric amount of silver sulfate to precipitate silver bromide.

• Filter the suspension to remove solid byproducts.

• The resulting solution will contain the calcium-fuconate complex. Further purification and isolation would be required to obtain a solid product, potentially through concentration and crystallization, similar to the lactose complex.

Mandatory Visualization

Experimental Workflow: Preparation of Calcium Lactobionate-Calcium Bromide

Caption: Workflow for the synthesis of crystalline calcium lactobionate-calcium bromide.

Logical Relationship: Calcium-Carbohydrate Interaction in Cell Adhesion

While a specific signaling pathway initiated by an externally applied calcium-carbohydrate complex is not well-documented in the reviewed literature, the role of calcium in mediating carbohydrate-carbohydrate interactions for cell adhesion is established. The following diagram illustrates this general principle.

Caption: Calcium-mediated bridge between carbohydrate moieties on adjacent cell surfaces, facilitating cell adhesion.

Discussion on Biological Activity and Signaling

The direct role of externally prepared calcium-carbohydrate complexes as primary signaling molecules that activate specific intracellular pathways is an area requiring further investigation. While calcium is a well-known second messenger, its extracellular role is often mediated through calcium-sensing receptors (CaSR) that are activated by free calcium ions, amino acids, and other small molecules.

The reviewed literature does not provide direct evidence of calcium-carbohydrate complexes, such as those synthesized with calcium bromide, acting as specific ligands for cell surface receptors to initiate a signaling cascade in the manner of a hormone or neurotransmitter. However, the biological effects of these complexes are noted in other contexts. For instance, calcium lactobionate is used in organ preservation solutions, suggesting it has a role in maintaining cell and tissue viability[8]. Furthermore, the interaction of calcium with sulfated carbohydrates is crucial for cell adhesion, a fundamental process in multicellular organisms[5].

It is plausible that calcium-carbohydrate complexes could influence cellular behavior through several indirect mechanisms:

• Modulation of Extracellular Calcium Concentration: The complex could act as a carrier, altering the local concentration of free calcium ions available to activate calcium-sensing receptors.

• Altered Carbohydrate Recognition: The presence of the calcium ion could change the conformation of the carbohydrate, thereby affecting its recognition by lectins and other carbohydrate-binding proteins on the cell surface.

• Stabilization of Cell-Cell Interactions: As depicted in the diagram above, these complexes can play a structural role in stabilizing interactions between cells.

Future research is needed to explore whether these complexes can directly bind to and activate specific cell surface receptors, leading to the initiation of intracellular signaling pathways such as the G-protein coupled receptor (GPCR) cascade or receptor tyrosine kinase (RTK) pathways.

References

• 1. Activation of an Essential Calcium Signaling Pathway in Saccharomyces cerevisiae by Kch1 and Kch2, Putative Low-Affinity Potassium Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of Ca2+ and monosaccharide binding to a C-type carbohydrate-recognition domain of the macrophage mannose receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Calcium Signaling Is a Universal Carbon Source Signal Transducer and Effects an Ionic Memory of Past Carbon Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GPCR, Calcium, cAMP Pathways | Cell Signaling Technology [cellsignal.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Structural mechanism of ligand activation in human calcium-sensing receptor - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Thermal Energy Storage using Calcium Bromide Hydrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the utilization of calcium bromide hydrate (B1144303) (CaBr₂·6H₂O) as a phase change material (PCM) for thermal energy storage (TES). The information is intended to guide researchers in setting up experiments to evaluate the performance and stability of this material for various thermal management applications.

Introduction to Calcium Bromide Hydrate for Thermal Energy Storage

Calcium bromide hexahydrate (CaBr₂·6H₂O) is an inorganic salt hydrate that stores and releases thermal energy through its latent heat of fusion. It undergoes a reversible phase transition from solid to liquid at a specific temperature, making it an attractive material for applications requiring temperature maintenance within a narrow range. Key advantages include a high latent heat storage capacity, congruent melting behavior, and good thermal stability.[1] This document outlines the necessary experimental setup, protocols for characterization and performance testing, and expected thermophysical properties.

Thermophysical Properties of Calcium Bromide Hydrate

Accurate knowledge of the thermophysical properties of CaBr₂·6H₂O is crucial for designing and modeling thermal energy storage systems. The following tables summarize key quantitative data from various sources.

Table 1: General and Thermal Properties of Calcium Bromide Hexahydrate

Property	Value	Units
Molar Mass	307.98	g/mol
Melting Point	38.2	°C
Density (solid, at 20°C)	2.3	g/cm³
Standard Molar Enthalpy of Formation (solid)	-2118.9	kJ/mol
Enthalpy of Fusion	142.1 - 143	J/g

Data sourced from multiple references, slight variations exist.[2][3][4][5][6]

Table 2: Heat Capacity of Anhydrous Calcium Bromide

Phase	Temperature Range (K)	Shomate Equation Parameters
Solid	298 - 1015	A=103.14, B=-71.94, C=75.74, D=-17.11, E=-1.15
Liquid	1015 - 2500	A=112.97, B=-3.32e-9, C=1.78e-9, D=-3.19e-10, E=-3.03e-10

Note: The Shomate equation is used to calculate the specific heat capacity (Cp) in J/mol·K. For the detailed equation, refer to the NIST WebBook.[7][8]

Experimental Setup

A robust experimental setup is essential for accurately evaluating the thermal energy storage performance of calcium bromide hydrate. A typical lab-scale setup consists of a thermal energy storage unit, a heat transfer fluid loop, and a data acquisition system.

3.1. Thermal Energy Storage (TES) Unit

The core of the experimental setup is the TES unit that contains the calcium bromide hydrate. The design of the TES unit can vary, with common configurations including:

• Shell-and-Tube Heat Exchanger: The PCM is contained in the shell, and the heat transfer fluid (HTF) flows through the tubes. Fins can be added to the tubes to enhance heat transfer.

• Packed Bed Reactor: The PCM, in encapsulated form or embedded in a porous matrix, is packed into a column through which the HTF flows.

• Plate-Type Heat Exchanger: Thin, flat containers filled with PCM are arranged in a stack with channels for HTF flow in between.

3.2. Heat Transfer Fluid (HTF) Loop

The HTF loop is responsible for transferring heat to and from the TES unit. It typically includes:

• A variable-speed pump to control the flow rate of the HTF.

• Two thermostatic baths (one hot and one cold) to simulate charging and discharging cycles by providing the HTF at the desired inlet temperatures.

• Flow meters to accurately measure the HTF flow rate.

• Insulated tubing to minimize heat loss to the surroundings.

3.3. Data Acquisition and Instrumentation

A comprehensive data acquisition system is crucial for monitoring and recording the experimental parameters. Key instrumentation includes:

• Temperature Sensors (e.g., T-type thermocouples or Pt100 RTDs): Placed at the inlet and outlet of the TES unit to measure the temperature change of the HTF. Multiple sensors should also be embedded within the PCM at various locations to monitor its temperature distribution and phase change process.

• Data Logger/Acquisition System: To record the temperature and flow rate data at regular intervals. Software such as LabVIEW can be used for automated data logging and real-time monitoring.[9]

Experimental Protocols

The following protocols provide a step-by-step guide for preparing the calcium bromide hydrate and conducting thermal performance and cycling stability tests.

4.1. Protocol 1: Preparation of Calcium Bromide Hexahydrate (CaBr₂·6H₂O)

• Starting Material: Begin with anhydrous calcium bromide (CaBr₂) or a hydrated form with a known water content.

• Stoichiometric Calculation: Calculate the precise amount of deionized water required to form the hexahydrate (CaBr₂·6H₂O). The stoichiometrically correct water content is approximately 35.10 wt%.[4][5]

• Mixing: In a sealed container, carefully mix the calcium bromide with the calculated amount of deionized water. Gentle heating and stirring can facilitate dissolution and uniform mixing.

• Homogenization: Ensure the mixture is completely homogenous. For larger quantities, a controlled temperature and humidity chamber can be used to achieve the desired hydration level.

• Verification (Optional): The water content of the final product can be verified using techniques such as Thermogravimetric Analysis (TGA) or Karl Fischer titration.

4.2. Protocol 2: Thermal Performance Testing (Charging and Discharging)

• System Preparation: Ensure the TES unit is filled with the prepared CaBr₂·6H₂O. Check that all sensors and the data acquisition system are functioning correctly.

• Charging (Melting) Process:

  • Set the hot thermostatic bath to a temperature above the melting point of CaBr₂·6H₂O (e.g., 45-50°C).

  • Start the pump and circulate the hot HTF through the TES unit at a constant flow rate.

  • Begin data acquisition, recording the inlet and outlet temperatures of the HTF and the temperatures within the PCM.

  • Continue the charging process until the PCM is completely melted and reaches a steady-state temperature close to the HTF inlet temperature.

• Discharging (Solidification) Process:

  • Set the cold thermostatic bath to a temperature below the melting point of CaBr₂·6H₂O (e.g., 20-25°C).

  • Switch the HTF flow to the cold bath and circulate it through the TES unit at the same constant flow rate.

  • Continue data acquisition, recording the temperature profiles.

  • Continue the discharging process until the PCM is completely solidified and reaches a steady-state temperature close to the HTF inlet temperature.

4.3. Protocol 3: Thermal Cycling Stability Testing

• Setup: Use the same experimental setup as for the thermal performance testing.

• Automated Cycling: Program the system (e.g., using LabVIEW or a programmable logic controller) to automatically alternate between the charging and discharging cycles as described in Protocol 2.

• Cycle Definition: A complete cycle consists of one full charge (melting) and one full discharge (solidification).

• Number of Cycles: Perform a large number of cycles (e.g., 100, 500, or more) to assess the long-term stability of the material.

• Performance Monitoring: Periodically (e.g., every 10 or 50 cycles), perform a detailed performance test (as in Protocol 2) to measure the latent heat of fusion and the phase change temperature.

• Material Analysis: After the completion of the cycling tests, the PCM can be visually inspected for signs of degradation, such as phase segregation or incongruent melting. Samples can also be taken for analysis using Differential Scanning Calorimetry (DSC) to quantify any changes in the thermophysical properties.[10]

Data Analysis

The collected data can be used to calculate the key performance indicators of the thermal energy storage system:

• Heat Transfer Rate (Q̇): Q̇ = ṁ * C_p,htf * (T_in - T_out) where ṁ is the mass flow rate of the HTF, C_p,htf is the specific heat capacity of the HTF, and T_in and T_out are the inlet and outlet temperatures of the HTF, respectively.

• Total Stored/Released Energy (Q): Q = ∫ Q̇ dt This is calculated by integrating the heat transfer rate over the duration of the charging or discharging process.

• Latent Heat of Fusion: The latent heat can be determined from the total energy stored/released during the phase change period, which is identified by the plateau in the PCM temperature profile.

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the overall experimental workflow for evaluating the thermal energy storage performance of calcium bromide hydrate.

Caption: Experimental workflow for CaBr₂·6H₂O thermal energy storage testing.

Logical Relationship for Performance Evaluation

This diagram illustrates the logical relationship between the experimental inputs, the processes, and the performance outputs.

Caption: Logical flow for performance evaluation of the TES system.

References

• 1. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 2. calcium bromide hexahydrate [chemister.ru]
• 3. PCM-DAS08 Measurement Computing (Data Acquisition and Control Board) | ArtisanTG™ [artisantg.com]
• 4. youtube.com [youtube.com]
• 5. globalspec.com [globalspec.com]
• 6. Calcium bromide hexahydrate | Br2CaH12O6 | CID 91886319 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. calcium bromide [webbook.nist.gov]
• 8. calcium bromide [webbook.nist.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Note: Analytical Techniques for Quantifying Bromide Ions from Calcium Bromide Hydrate

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides detailed protocols and comparative data for three common analytical techniques for the quantification of bromide ions in a calcium bromide hydrate (B1144303) matrix: Ion Chromatography (IC), Potentiometric Titration, and Ion-Selective Electrode (ISE) Potentiometry. Each method is presented with a comprehensive experimental protocol, a summary of quantitative performance data, and a visual workflow diagram to aid in methodological implementation and selection.

Introduction

Calcium bromide hydrate is a salt used in various industrial and pharmaceutical applications, including as a dense brine in oil and gas drilling and as a source of bromide in chemical synthesis.[1] Accurate quantification of the bromide ion content is crucial for quality control, formulation development, and ensuring the material meets specifications for its intended use. This document outlines and compares three robust analytical methods suitable for this purpose.

Analytical Techniques

Ion Chromatography (IC)

Ion chromatography is a powerful separation technique for the determination of ionic species. It offers high sensitivity and the ability to simultaneously analyze multiple anions. For the analysis of bromide in calcium bromide hydrate, the sample is dissolved in deionized water, filtered, and injected into the IC system. The bromide ions are separated from other potential anionic impurities on an anion-exchange column and detected by conductivity.

Potentiometric Titration (Argentometric Titration)

Potentiometric titration is a classic and reliable method for halide determination. Argentometric titration, which uses a silver nitrate (B79036) (AgNO₃) solution as the titrant, is a common approach for quantifying bromide. The end-point of the titration, where all bromide ions have precipitated as silver bromide (AgBr), can be determined potentiometrically using a silver electrode or with a colorimetric indicator.

Ion-Selective Electrode (ISE) Potentiometry

An ion-selective electrode provides a rapid and straightforward method for measuring the activity (which is proportional to concentration in dilute solutions) of a specific ion in a solution. A bromide-selective electrode develops a potential that is logarithmically related to the bromide ion concentration. This technique is well-suited for high-throughput screening and routine quality control.

Quantitative Data Summary

The following table summarizes the key performance parameters for the three analytical techniques discussed. The data is compiled from various sources and represents typical performance characteristics.

Parameter	Ion Chromatography (IC)	Potentiometric Titration	Ion-Selective Electrode (ISE)
Limit of Detection (LOD)	~0.05 mg/L[2]	0.00135%[3]	0.2 mg/L[4] (~10⁻⁶ M[5])
Limit of Quantification (LOQ)	Not explicitly found, but typically 3x LOD	0.00410%[3]	Not explicitly found, but typically 3x LOD
Accuracy (% Recovery)	Typically 90-110%	96.3% - 96.7%[3]	90-110% recovery for CCV[4]
Precision (%RSD)	< 5%	< 1%[3]	< 5%
Analysis Time per Sample	10-20 minutes	5-15 minutes	2-5 minutes
Throughput	High (with autosampler)	Moderate	High
Interferences	High concentrations of other anions (e.g., chloride)[5]	Other halides (e.g., chloride, iodide) depending on the method[6]	Sulfide, cyanide, ammonia[4]

Experimental Protocols

Ion Chromatography (IC)

Objective: To quantify the bromide ion concentration in calcium bromide hydrate using ion chromatography with conductivity detection.

Materials:

• Ion Chromatograph with a suppressed conductivity detector

• Anion-exchange column (e.g., Dionex IonPac™ AS19 or similar)

• Eluent: Potassium hydroxide (B78521) (KOH) or sodium carbonate/bicarbonate solution

• Deionized water (18.2 MΩ·cm)

• Calcium bromide hydrate sample

• 0.45 µm syringe filters

• Volumetric flasks and pipettes

• Bromide standard solution (1000 mg/L)

Procedure:

• Eluent Preparation: Prepare the eluent according to the column manufacturer's recommendations. For example, a 20 mM KOH eluent can be used.

• Standard Preparation: Prepare a series of bromide calibration standards (e.g., 1, 5, 10, 20, 50 mg/L) by diluting the 1000 mg/L stock solution with deionized water.

• Sample Preparation:

  • Accurately weigh approximately 1.0 g of calcium bromide hydrate.

  • Dissolve the sample in a 100 mL volumetric flask with deionized water and dilute to the mark.

  • Perform a further dilution as necessary to bring the expected bromide concentration within the calibration range. For example, a 1:1000 dilution of the initial stock.

  • Filter the diluted sample through a 0.45 µm syringe filter into an autosampler vial.[7]

• Instrument Setup:

  • Equilibrate the IC system with the eluent until a stable baseline is achieved.

  • Set the flow rate, injection volume, and detector parameters as recommended for the column.

• Analysis:

  • Inject the calibration standards to generate a calibration curve.

  • Inject the prepared sample solution.

  • Integrate the bromide peak and determine its concentration from the calibration curve.

• Calculation:

  • Bromide (mg/L) in sample = (Concentration from curve) x (Dilution factor)

  • % Bromide in CaBr₂·xH₂O = (Bromide (mg/L) in sample x Volume of stock (L)) / (Weight of sample (mg)) x 100

Potentiometric Titration (Argentometric)

Objective: To determine the bromide content of calcium bromide hydrate by potentiometric titration with silver nitrate.

Materials:

• Automatic potentiometric titrator

• Silver combination electrode

• 0.1 M Silver Nitrate (AgNO₃) standard solution, standardized

• Deionized water

• Calcium bromide hydrate sample

• Beakers, volumetric flasks, and pipettes

Procedure:

• Titrant Standardization: Standardize the 0.1 M AgNO₃ solution against a primary standard sodium chloride (NaCl) or potassium bromide (KBr).

• Sample Preparation:

  • Accurately weigh an amount of calcium bromide hydrate expected to consume a measurable volume of titrant (e.g., 0.2-0.3 g).

  • Dissolve the sample in approximately 50 mL of deionized water in a beaker.

• Titration:

  • Immerse the silver electrode in the sample solution.

  • Titrate the sample with the standardized 0.1 M AgNO₃ solution. The titrator will record the potential (mV) as a function of the titrant volume.

  • The endpoint is the point of maximum inflection on the titration curve, which is automatically detected by the titrator software.

• Calculation:

  • % Bromide = (V x M x 79.904) / (W) x 100

    • V = Volume of AgNO₃ at the endpoint (L)

    • M = Molarity of AgNO₃ (mol/L)

    • 79.904 = Molar mass of Bromide ( g/mol )

    • W = Weight of the sample (g)

Ion-Selective Electrode (ISE) Potentiometry

Objective: To rapidly determine the bromide concentration in a calcium bromide hydrate solution using a bromide ion-selective electrode.

Materials:

• Ion meter or pH/mV meter

• Bromide ion-selective electrode

• Reference electrode (or a combination bromide ISE)

• Ionic Strength Adjustor (ISA) solution (e.g., 5 M NaNO₃)[3]

• Deionized water

• Calcium bromide hydrate sample

• Bromide standard solutions

• Beakers, volumetric flasks, and pipettes

Procedure:

• Electrode Calibration:

  • Prepare a series of bromide standards (e.g., 1, 10, 100, 1000 mg/L) in deionized water.

  • For each standard, place 50 mL into a beaker and add 1 mL of ISA solution.[8]

  • Immerse the bromide and reference electrodes in the solution and stir gently.

  • Record the stable millivolt reading.

  • Plot the mV readings against the logarithm of the bromide concentrations to create a calibration curve. The slope should be between 54-60 mV per decade of concentration change.[8]

• Sample Preparation:

  • Accurately weigh a suitable amount of calcium bromide hydrate and dissolve it in a known volume of deionized water to achieve a concentration within the calibrated range.

  • Pipette 50 mL of the sample solution into a beaker and add 1 mL of ISA.

• Measurement:

  • Immerse the electrodes in the prepared sample solution and stir.

  • Record the stable millivolt reading.

• Calculation:

  • Determine the bromide concentration of the sample from the calibration curve using the measured mV value.

  • Adjust the concentration for the initial dilution to find the concentration in the original sample.

Visual Workflows

Caption: Workflow for Bromide Quantification by Ion Chromatography.

Caption: Workflow for Bromide Quantification by Potentiometric Titration.

Caption: Workflow for Bromide Quantification by Ion-Selective Electrode.

Conclusion

The choice of analytical technique for the quantification of bromide in calcium bromide hydrate depends on the specific requirements of the analysis. Ion Chromatography offers high sensitivity and specificity, making it suitable for impurity profiling in addition to bromide quantification. Potentiometric Titration is a robust and accurate primary method, ideal for certification of reference materials or when high precision is required. Ion-Selective Electrode Potentiometry provides a rapid and cost-effective solution for routine quality control and high-throughput screening where speed is a critical factor. Each of the detailed protocols in this application note provides a reliable method for the accurate determination of bromide content in calcium bromide hydrate.

References

• 1. Ion-selective electrodes: Standard addition and direct measurement – Part 2 | Metrohm [metrohm.com]
• 2. ionchromanalytical.com [ionchromanalytical.com]
• 3. cefns.nau.edu [cefns.nau.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 7. How to Prepare Samples for Ion Chromatography Analysis [orunsci.com]
• 8. epa.gov [epa.gov]

Application Notes and Protocols: Calcium Bromide Hydrate in Heavy Media Separation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heavy media separation, also known as sink-float separation, is a widely utilized technique for the segregation of materials based on their density. The efficacy of this method hinges on the use of a liquid medium with a density intermediate to that of the materials to be separated. Calcium bromide (CaBr₂), particularly in its hydrated form, presents a compelling option for creating high-density, solids-free aqueous solutions. Its high solubility in water allows for the formulation of brines with a wide range of densities, making it a versatile medium for the separation of various minerals, plastics, and other materials. These application notes provide detailed protocols and data for the use of calcium bromide hydrate (B1144303) in laboratory and pilot-scale heavy media separation processes.

Key Applications

Aqueous solutions of calcium bromide are particularly advantageous for:

• Mineral Beneficiation: Separating valuable minerals from gangue based on density differences.

• Plastics Recycling: Segregating different types of plastics for recycling streams.

• Soil Remediation: Separating contaminants from soil particles.

• Pre-concentration: Upgrading the concentration of valuable components in an ore before further processing.

Data Presentation: Physical Properties of Calcium Bromide Solutions

The density of the calcium bromide solution is a critical parameter in heavy media separation. The following tables summarize the relationship between the concentration of calcium bromide and the resulting density and viscosity of the aqueous solution.

Table 1: Density of Aqueous Calcium Bromide Solutions at 20°C

Concentration (% by weight)	Density (g/cm³)
10	1.08
20	1.17
30	1.28
40	1.41
45	1.54
50	1.64
52	1.70

Table 2: Viscosity of Aqueous Calcium Bromide Solutions at Various Temperatures and Densities

Density (g/cm³)	Temperature (°C)	Viscosity (cP)
1.32	25	1.5
1.32	50	1.0
1.32	75	0.7
1.56	25	2.5
1.56	50	1.6
1.56	75	1.1
1.70	25	4.0
1.70	50	2.5
1.70	75	1.7

Note: Viscosity data is approximate and can vary with the specific grade of calcium bromide and the presence of impurities.

Experimental Protocols

The following protocols are designed for laboratory-scale heavy media separation using calcium bromide solutions.

Protocol 1: Preparation of Calcium Bromide Heavy Media Solution

Objective: To prepare a calcium bromide solution of a specific density for sink-float analysis.

Materials:

• Calcium bromide hydrate (CaBr₂·xH₂O) or anhydrous calcium bromide (CaBr₂)

• Deionized water

• Hydrometer or densitometer

• Beaker or graduated cylinder

• Stirring rod or magnetic stirrer

Procedure:

• Determine the target density required for the separation. This should be intermediate to the densities of the materials to be separated.

• Refer to Table 1 to estimate the required weight percentage of calcium bromide.

• Slowly add the pre-weighed amount of calcium bromide to a known volume of deionized water while continuously stirring. The dissolution of calcium bromide can be exothermic, so care should be taken.

• Once the calcium bromide is fully dissolved, allow the solution to cool to room temperature.

• Measure the density of the solution using a calibrated hydrometer or densitometer.

• Adjust the density as needed by adding small amounts of calcium bromide to increase the density or deionized water to decrease it. Stir thoroughly and re-measure the density after each adjustment until the target density is achieved.

Protocol 2: Laboratory Sink-Float Separation

Objective: To separate a mixture of materials into 'sink' and 'float' fractions using a calcium bromide heavy medium.

Materials:

• Prepared calcium bromide solution of the desired density

• Separatory funnel or a beaker

• The material mixture to be separated (pre-sized and washed to remove fines)

• Spatula or stirring rod

• Wash bottles with deionized water

• Filter paper and funnels

• Drying oven

Procedure:

• Pour the prepared calcium bromide solution into a separatory funnel or a beaker.

• Slowly introduce the material mixture into the heavy medium.

• Gently stir the mixture to ensure all particles are wetted by the solution and to break up any clumps.

• Allow the mixture to settle for a sufficient amount of time for the materials to either sink to the bottom or float to the surface. The settling time will depend on the particle size and density difference.[1]

• For separation using a beaker: Carefully skim off the floating material (the 'float' fraction) using a fine-mesh scoop or by decanting the top layer.

• For separation using a separatory funnel: Drain the sunken material (the 'sink' fraction) from the bottom of the funnel. Then, drain the remaining liquid and the 'float' fraction into a separate container.[1]

• Thoroughly rinse both the 'sink' and 'float' fractions with deionized water to remove any residual calcium bromide solution. This is crucial for accurate analysis and to prevent salt crystallization on the dried product.

• Collect the rinsed fractions on separate filter papers.

• Dry the separated fractions in a drying oven at an appropriate temperature.

• Weigh the dried 'sink' and 'float' fractions to determine the weight distribution.

Protocol 3: Recovery and Recycling of Calcium Bromide Solution

Objective: To recover the calcium bromide from the wash water for reuse.

Materials:

• Collected wash water containing diluted calcium bromide

• Evaporation dish or beaker

• Hot plate or other heat source

• Hydrometer or densitometer

Procedure:

• Collect all the water used for rinsing the separated fractions.

• Heat the collected solution in an evaporation dish or beaker to evaporate the excess water.

• Periodically check the density of the concentrating solution using a hydrometer.

• Continue evaporation until the density of the solution reaches the desired level for future separations.

• Store the recycled calcium bromide solution in a sealed container to prevent evaporation or absorption of atmospheric moisture.

Visualizations

References

• 1. Heavy Liquid Separation [physics.purdue.edu]

Application Notes and Protocols: Employing Calcium Bromide Hydrate in Freezing Mixtures

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the utilization of calcium bromide hydrate (B1144303) in the preparation of freezing mixtures. Calcium bromide (CaBr₂), a hygroscopic salt, is highly soluble in water and significantly depresses the freezing point of aqueous solutions, making it an effective agent for creating low-temperature baths. These notes cover the physicochemical properties of calcium bromide solutions, present quantitative data on freezing point depression, and offer step-by-step protocols for laboratory applications.

Introduction

Freezing mixtures are essential laboratory tools for maintaining sub-zero temperatures required in various scientific procedures, including cryopreservation, chemical synthesis, and protein crystallization. The effectiveness of a freezing mixture is determined by its ability to achieve and sustain a specific low temperature. This is achieved through the colligative property of freezing point depression, where the addition of a solute to a solvent lowers the freezing point of the solvent.

Calcium bromide is a salt that is increasingly utilized for this purpose due to its high solubility in water and its significant impact on the freezing point.[1] It exists in several hydrated forms, with the hexahydrate (CaBr₂·6H₂O) being common.[1] This document will focus on the practical application of calcium bromide hydrate for creating stable and efficient freezing mixtures.

Physicochemical Properties of Calcium Bromide

Calcium bromide is an ionic compound composed of a calcium cation (Ca²⁺) and two bromide anions (Br⁻).[2][3] It is a white, odorless, and hygroscopic solid that readily dissolves in water.[2] The anhydrous form has a molar mass of 199.89 g/mol .[1]

Key properties relevant to its use in freezing mixtures include:

• High Solubility: Calcium bromide exhibits excellent solubility in water, which increases with temperature. At 0°C, 125 g of CaBr₂ dissolves in 100 mL of water, while at 20°C, this value increases to 143 g/100 mL.[1] This high solubility allows for the preparation of concentrated brines with very low freezing points.

• Density: Aqueous solutions of calcium bromide are dense. For instance, a 52% by weight solution has a density of approximately 1.70 g/mL.[4][5][6]

• Hygroscopic Nature: Anhydrous and lower hydrates of calcium bromide readily absorb moisture from the air.[2] This property should be considered during storage and handling to prevent unintended dilution.

Quantitative Data: Freezing Point Depression of Calcium Bromide Solutions

The freezing point of a calcium bromide solution is dependent on its concentration. The relationship is not linear, and there is a specific concentration, known as the eutectic point, at which the lowest possible freezing temperature is achieved. For the calcium bromide-water system, the eutectic point occurs at a concentration of approximately 13.2 ppg (pounds per gallon) or 1.58 g/mL, reaching a temperature of -37°F (-38°C).[7] Increasing the concentration beyond the eutectic point will result in a higher crystallization temperature.[7]

Concentration (% w/w CaBr₂)	Density (g/mL)	Crystallization Point (°C)	Crystallization Point (°F)
52%	1.70	-12	10
~43% (Eutectic)	~1.58	-38	-37
54%	>1.70	>-7	>19.4

Note: Data is compiled from various sources for illustrative purposes. Precise values may vary based on experimental conditions and the specific hydrate form of calcium bromide used.

Experimental Protocols

Protocol for Preparation of a Calcium Bromide Freezing Bath

This protocol outlines the steps to prepare a freezing bath using calcium bromide hydrate and water.

Materials:

• Calcium bromide hexahydrate (CaBr₂·6H₂O) or anhydrous calcium bromide (CaBr₂)

• Distilled or deionized water

• Insulated container (e.g., Dewar flask, expanded polystyrene container)

• Stirring rod or magnetic stirrer with a stir bar

• Low-temperature thermometer or thermocouple

Procedure:

• Determine the desired freezing point: Refer to the quantitative data in Section 3 to estimate the required concentration of calcium bromide for the target temperature.

• Measure the components:

  • For a weight/weight percentage solution, accurately weigh the required mass of calcium bromide hydrate and water. .

• Dissolution:

  • In the insulated container, add the water.

  • Slowly add the calcium bromide to the water while continuously stirring. The dissolution of calcium bromide is an exothermic process, and the solution may warm up initially.

• Cooling:

  • If a temperature lower than ambient is required immediately, the mixture can be pre-chilled or ice can be carefully added to the prepared brine.

• Equilibration and Measurement:

  • Allow the mixture to equilibrate.

  • Use a low-temperature thermometer to monitor the temperature of the bath. The bath is ready for use when it reaches the desired and stable temperature.

Safety Precautions:

• Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.

• Calcium bromide solutions can be irritating to the skin and eyes.

• Handle anhydrous calcium bromide in a dry environment to prevent caking.

Protocol for Determining the Freezing Point of a Calcium Bromide Solution

This protocol describes a method to experimentally determine the freezing point of a prepared calcium bromide solution.

Materials:

• Prepared calcium bromide solution of a known concentration

• Test tube

• Low-temperature thermometer or digital temperature probe

• Cooling bath (e.g., dry ice/acetone or a colder calcium bromide bath)

• Stirring rod (thin)

Procedure:

• Sample Preparation: Place approximately 10-15 mL of the calcium bromide solution into a clean, dry test tube.

• Initial Cooling: Immerse the test tube in the cooling bath.

• Temperature Monitoring: Place the thermometer or temperature probe into the center of the solution.

• Stirring: Stir the solution gently and continuously with the thin stirring rod to ensure uniform cooling and prevent supercooling.

• Observation: Record the temperature at regular intervals (e.g., every 30 seconds).

• Freezing Point Determination: The temperature will decrease steadily and then plateau as the solution begins to freeze. The constant temperature during the phase change is the freezing point.

• Data Analysis: Plot a graph of temperature versus time. The flat portion of the curve indicates the freezing point of the solution.

Visualizations

Logical Relationship: Freezing Point Depression

Caption: The colligative property of freezing point depression by calcium bromide.

Experimental Workflow: Preparation of a Freezing Bath

Caption: Step-by-step workflow for the preparation of a calcium bromide freezing bath.

References

• 1. Calcium bromide - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. What is the mechanism of Calcium bromide? [synapse.patsnap.com]
• 4. stobec.com [stobec.com]
• 5. Calcium Bromide Brine - CaBr2 - UNIBROM [unibromcorp.com]
• 6. Calcium Bromide Brine for Oil & Gas | ICL Industrial Products [icl-industrialproducts.com]
• 7. Combatting brine crystallisation | Oilfield Technology [oilfieldtechnology.com]

Technical Notes & Optimization

preventing clumping of anhydrous calcium bromide from hydrate

Technical Support Center: Calcium Bromide

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with calcium bromide, focusing on the prevention of clumping when preparing the anhydrous form from its hydrate (B1144303).

Frequently Asked Questions (FAQs)

Q1: Why is my freshly prepared anhydrous calcium bromide clumping?

A1: Anhydrous calcium bromide is highly hygroscopic, meaning it readily attracts and absorbs moisture from the atmosphere.[1][2][3] Clumping is the most common sign of unintended hydration. This occurs if the material is exposed to ambient air while it is still warm or if the dehydration process was incomplete.

Q2: What is the primary cause of clumping when preparing anhydrous CaBr₂ from its hydrate?

A2: The primary cause is the presence of residual water. This can result from two main issues:

• Incomplete Dehydration: The heating process was not sufficient in temperature or duration to remove all water molecules from the crystal lattice.

• Premature Exposure to Air: The anhydrous salt was exposed to the atmosphere before it had fully cooled to room temperature, causing it to rapidly absorb moisture.[4]

Q3: How can I prevent clumping during and after the dehydration process?

A3: Preventing clumping requires a strict anhydrous technique. This involves thoroughly drying the hydrated salt under vacuum, allowing it to cool completely in a moisture-free environment (e.g., a desiccator or under vacuum), and immediately transferring it to an airtight container, preferably under an inert atmosphere.[4][5]

Q4: My anhydrous calcium bromide has already formed clumps. Is it still usable?

A4: Yes, the material is still chemically calcium bromide and is safe to use, provided the absorbed water does not interfere with your downstream application. For many applications, the clumps can be physically broken apart (e.g., with a mortar and pestle in a dry environment) and the material re-dried using the protocol below to restore its free-flowing, anhydrous state.[6]

Q5: What are the ideal long-term storage conditions for anhydrous calcium bromide?

A5: Anhydrous calcium bromide should be stored in a tightly sealed, airtight container.[5][7] For best results, use glass or ceramic containers and place them inside a larger secondary containment, such as a desiccator or in a glove box under an inert atmosphere (e.g., Nitrogen or Argon).[4][6] Store the container in a cool, dry, and well-ventilated area.[5]

Troubleshooting Guide: From Hydrate to Anhydrous Powder

Problem: The final product after dehydrating calcium bromide hydrate is a solid, clumped mass instead of a free-flowing powder.

Possible Cause	Explanation	Recommended Solution
Incomplete Dehydration	Residual water molecules remain coordinated to the Ca²⁺ ions, acting as a binding agent between particles. The dehydration of CaBr₂ hydrate occurs in steps, and insufficient heating may only lead to a lower hydrate (e.g., the monohydrate) instead of the fully anhydrous form.	Implement a staged heating protocol under vacuum. Ensure the final temperature and duration are sufficient to remove all water of hydration. Refer to the Recommended Dehydration Parameters table below.
Rehydration During Cooling	Hot anhydrous CaBr₂ is extremely hygroscopic and will rapidly absorb atmospheric water upon exposure. If the vacuum is broken or the sample is removed from the oven while still warm, it will immediately begin to clump.	Always allow the anhydrous calcium bromide to cool completely to ambient temperature while still under vacuum or in a desiccator before handling.
Improper Transfer & Storage	Even brief exposure of the cool, anhydrous powder to a humid environment during transfer can introduce enough moisture to cause clumping over time.	Transfer the final product to a pre-dried, airtight storage vial as quickly as possible. For best results, perform the transfer in a low-humidity environment, such as a glove box.

Data Presentation: Recommended Dehydration Parameters

The following table outlines a general, staged approach for dehydrating calcium bromide hydrate (CaBr₂·xH₂O) to its anhydrous form. Parameters should be optimized based on the specific hydrate and equipment.

Stage	Temperature Range	Pressure	Duration	Purpose
1: Initial Drying	80 - 110 °C	< 10 mmHg (Vacuum)	1 - 2 hours	To gently remove surface moisture and loosely bound water without melting the hydrate.
2: Dehydration	140 - 160 °C	< 10 mmHg (Vacuum)	4 - 6 hours	To drive off the waters of crystallization. Studies show the transition from monohydrate to anhydrate occurs around 137°C.[8]
3: Final Drying	200 - 250 °C	< 10 mmHg (Vacuum)	2 - 4 hours	To ensure all residual water is removed. Some procedures use temperatures up to 250°C (523 K) for complete regeneration.[9]

Experimental Protocol

Objective: To prepare free-flowing, anhydrous calcium bromide (CaBr₂) powder from calcium bromide hydrate (CaBr₂·xH₂O).

Materials and Equipment:

• Calcium Bromide Hydrate (CaBr₂·xH₂O)

• Schlenk flask or round-bottom flask

• Vacuum oven or Schlenk line with a heating mantle

• Vacuum pump capable of reaching <10 mmHg

• Glassware joints, adapters, and vacuum tubing

• Desiccator with an active desiccant (e.g., Drierite, P₂O₅)

• Spatula

• Airtight storage container (e.g., amber glass vial with a screw cap)

• Personal Protective Equipment (safety goggles, gloves, lab coat)

Procedure:

• Place the calcium bromide hydrate powder into the Schlenk flask. Do not fill the flask more than one-third full to allow for expansion and efficient drying.

• Assemble the apparatus and connect the flask to the vacuum line.

• Slowly open the valve to the vacuum pump to evacuate the flask. Observe for any excessive bubbling; if this occurs, throttle the vacuum until it subsides.

• Once a stable vacuum is achieved, begin heating the sample according to the staged protocol outlined in the data table above. Start with a gentle heat (Stage 1) to remove bulk water.

• Gradually increase the temperature to the second stage (140-160°C) and maintain for at least 4 hours. The powder may initially appear wet or pasty before drying.

• For stringent applications, increase the heat to the final drying stage (200-250°C) and hold for an additional 2-4 hours.

• After the final heating stage, turn off the heat source and allow the flask to cool completely to room temperature while maintaining the vacuum. This step is critical and may take several hours.

• Once the flask is at room temperature, transfer it into an inert atmosphere glove box for handling. If a glove box is not available, backfill the flask with a dry, inert gas like nitrogen or argon.

• Working quickly, open the flask and transfer the free-flowing anhydrous CaBr₂ powder into a pre-dried, labeled, and tared airtight storage container.

• Seal the container tightly and store it in a desiccator.

Visualizations

Caption: Troubleshooting Clumping of Anhydrous Calcium Bromide.

Caption: Experimental Workflow for Anhydrous CaBr2 Preparation.

References

• 1. CAS 71626-99-8: Calcium bromide, hydrate | CymitQuimica [cymitquimica.com]
• 2. calcium-bromide.com [calcium-bromide.com]
• 3. curiosityanswered.com [curiosityanswered.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. How to Prevent Salt From Clumping (And How to Fix it If It Has Clumped) [cookist.com]
• 7. Calcium Bromide SDS of Manufacturer Exporters [ammoniumbromide.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. tandfonline.com [tandfonline.com]

Technical Support Center: Calcium Bromide Hydrate in Aqueous Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with calcium bromide hydrate (B1144303) in aqueous solutions.

Troubleshooting Guides

This section provides detailed guidance on how to identify and resolve common stability issues encountered during experiments with calcium bromide hydrate solutions.

Issue 1: Precipitation in Aqueous Solution

Q1: I've observed a white precipitate in my calcium bromide solution. What is the likely cause and how can I resolve it?

A1: A white precipitate in a calcium bromide solution is most commonly calcium carbonate (CaCO₃). This can occur if the calcium bromide hydrate or the water used for the solution has been exposed to atmospheric carbon dioxide. Calcium hydroxide (B78521), which can be present as an impurity or form in slightly alkaline solutions, readily reacts with CO₂ to form the insoluble carbonate.

To resolve this, you can filter the solution to remove the precipitate. To prevent recurrence, it is advisable to use de-gassed water for solution preparation and to store the solution under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocol: Identification of Carbonate Precipitate

Objective: To confirm if the precipitate in a calcium bromide solution is calcium carbonate.

Materials:

• Sample of the calcium bromide solution with precipitate

• Dilute hydrochloric acid (HCl) or nitric acid (HNO₃) (2 M)

• Glass test tube or beaker

• Pipette

• Filtration apparatus (optional)

Procedure:

• If possible, isolate a small amount of the precipitate by filtration or by allowing it to settle and decanting the supernatant.

• Place the isolated precipitate (or a small volume of the solution containing the precipitate) into a clean test tube.

• Carefully add a few drops of dilute hydrochloric or nitric acid to the precipitate.

• Observation: If the precipitate is calcium carbonate, you will observe effervescence (fizzing) as carbon dioxide gas is released.

  • Reaction: CaCO₃(s) + 2H⁺(aq) → Ca²⁺(aq) + H₂O(l) + CO₂(g)

• The precipitate should dissolve in the acid.

Logical Relationship: Troubleshooting Precipitation

Caption: Workflow for identifying and addressing white precipitate in calcium bromide solutions.

Issue 2: Discoloration of the Solution

Q2: My calcium bromide solution has turned yellow. What causes this and how can I fix it?

A2: A yellow discoloration in calcium bromide solutions is often due to the presence of iron impurities (as ferric ions, Fe³⁺) or the oxidation of bromide ions to bromine (Br₂), especially upon exposure to light and air.

To decolorize the solution, you can use a mild reducing agent. A common laboratory procedure involves the addition of a small amount of hydroxylamine (B1172632) hydrochloride.

Experimental Protocol: Decolorization of Calcium Bromide Solution

Objective: To remove yellow discoloration from a calcium bromide solution.

Materials:

• Discolored calcium bromide solution

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Magnetic stirrer and stir bar

• Beaker

• Analytical balance

Procedure:

• Place the discolored calcium bromide solution in a beaker on a magnetic stirrer.

• While stirring, add a small, pre-weighed amount of hydroxylamine hydrochloride to the solution. A starting concentration of 100-200 ppm (mg/L) is often effective.

• Continue stirring and observe the color change. The yellow color should fade as the ferric ions are reduced to ferrous ions (Fe²⁺) or any free bromine is reduced back to bromide.

• If the color persists, you can add slightly more hydroxylamine hydrochloride, but avoid a large excess.

• Once the solution is colorless, it is ready for use. For applications sensitive to hydroxylamine, this method may not be suitable.

Issue 3: Unwanted Crystallization

Q3: My calcium bromide solution is crystallizing at room temperature, even though it should be soluble. Why is this happening and what can I do?

A3: Unintended crystallization can occur if the concentration of calcium bromide is at or near its saturation point at a given temperature. The solubility of calcium bromide is temperature-dependent, so a solution prepared at a higher temperature may crystallize upon cooling to room temperature. Additionally, evaporation of the solvent (water) can increase the concentration and lead to crystallization.

To address this, you can gently warm the solution while stirring to redissolve the crystals. If the issue is due to over-concentration, you can add a small amount of deionized water to dilute the solution slightly. To prevent this, ensure solutions are stored in tightly sealed containers to prevent evaporation and consider the solution's concentration in relation to its crystallization temperature.

Data Presentation: Crystallization Temperature of Calcium Bromide Solutions

Concentration (% w/w)	Density (g/mL)	Crystallization Temperature (°C)
52	1.70	-7
55	1.80	10
61.5	~1.98	28.3

Note: These values are approximate and can be affected by impurities and pressure.

Frequently Asked Questions (FAQs)

Q4: What is the ideal pH range for a stable aqueous solution of calcium bromide hydrate?

A4: The pH of a pure calcium bromide solution is typically near neutral, around 7.0. For most applications, maintaining a pH between 6.5 and 7.5 is recommended to ensure stability and prevent the precipitation of calcium hydroxide or the generation of hydrobromic acid.[1]

Q5: How should I store solid calcium bromide hydrate to prevent degradation?

A5: Calcium bromide hydrate is hygroscopic and will absorb moisture from the air.[2] It should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from direct sunlight and incompatible materials such as strong acids and oxidizing agents.[2][3]

Q6: My solid calcium bromide hydrate has formed clumps. Is it still usable?

A6: Clumping or caking is a common issue due to the hygroscopic nature of calcium bromide hydrate. The material has likely absorbed some atmospheric moisture. While it may be more difficult to handle and weigh accurately, it is generally still usable as long as it has not become excessively wet or discolored. If precise concentrations are critical, it is advisable to determine the water content of the caked material before use.

Q7: What is the best way to prepare a calcium bromide hydrate solution?

A7: To prepare a solution, slowly add the pre-weighed solid calcium bromide hydrate to the required volume of deionized or distilled water while stirring. The dissolution is an exothermic process, so the solution may warm up. It is good practice to use a vessel that can accommodate a slight temperature increase. For applications sensitive to air, using de-gassed water and preparing the solution under an inert atmosphere is recommended.

Experimental Workflow: General Troubleshooting for Calcium Bromide Solution Instability

Caption: A general workflow for troubleshooting common stability issues in calcium bromide aqueous solutions.

References

• 1. webqc.org [webqc.org]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. lobachemie.com [lobachemie.com]

Technical Support Center: Optimizing the Dehydration Rate of Calcium Bromide Hydrate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the dehydration rate of calcium bromide hydrate (B1144303) in their experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during the dehydration of calcium bromide hydrate, particularly when using techniques like Thermogravimetric Analysis (TGA).

Issue	Potential Cause	Recommended Solution
Inconsistent or non-repeatable dehydration profiles in TGA.	1. Hygroscopic nature of the sample: Calcium bromide is highly hygroscopic and can absorb atmospheric moisture before the experiment begins, leading to variations in the starting weight and hydration state.[1][2] 2. Inconsistent sample loading: Variations in sample mass and packing in the TGA pan can affect heat transfer and water vapor diffusion. 3. Fluctuations in purge gas flow rate: An inconsistent flow of inert gas can alter the rate of water vapor removal from the sample's vicinity.	1. Handle and load the sample in a low-humidity environment, such as a glove box. Store the sample in a desiccator.[3] 2. Use a consistent sample mass (e.g., 5-10 mg) and ensure it is spread evenly and thinly in the TGA pan to maximize surface area. 3. Ensure a stable and consistent purge gas flow rate throughout the experiment.
Overlapping dehydration steps or poorly resolved transitions.	1. High heating rate: A fast heating rate may not provide sufficient time for distinct dehydration steps to occur at their equilibrium temperatures. 2. Large particle size: Larger particles have a smaller surface-area-to-volume ratio, which can lead to diffusion limitations and broader, overlapping transitions.[4]	1. Use a slower heating rate (e.g., 1-5 °C/min) to improve the resolution of different dehydration events.[5] 2. Gently grind the sample to a fine, uniform powder to increase the surface area and reduce diffusion limitations.[6][7]
Sample sputtering or explosive dehydration.	1. Trapped water vapor: Rapid heating of larger crystals can cause a buildup of water vapor pressure within the crystal lattice, leading to decrepitation. 2. Formation of a less permeable surface layer: Initial dehydration can sometimes form a crust on the particle surface, trapping water inside.	1. Use a slower heating rate and smaller, more uniform particle sizes. 2. Employ a stepped heating program with isothermal holds at temperatures just below major dehydration events to allow for controlled water release.
Baseline drift or noise in the TGA signal.	1. Reaction with the sample pan: Although unlikely with inert pan materials like alumina (B75360) or platinum, some reactivity could occur at very high temperatures. 2. Buoyancy effects: Changes in the density of the purge gas with temperature can affect the measured weight.	1. Use an inert sample pan (e.g., alumina or platinum). 2. Perform a blank run with an empty sample pan under the same experimental conditions and subtract the resulting baseline from the sample data.
Incomplete dehydration at the expected temperature.	1. High water vapor partial pressure in the purge gas: If the purge gas is not completely dry, it can hinder the dehydration process. 2. Formation of a stable lower hydrate: Calcium bromide can form stable lower hydrates (e.g., monohydrate) that require higher temperatures for complete dehydration.[5][8]	1. Use a high-purity, dry purge gas (e.g., nitrogen or argon). 2. Extend the final temperature of the TGA run or add an isothermal hold at a higher temperature to ensure all water is removed.

Frequently Asked Questions (FAQs)

Q1: What are the common hydrates of calcium bromide?

A1: Calcium bromide can exist in several hydrated forms, with the most common being the dihydrate (CaBr₂·2H₂O), tetrahydrate (CaBr₂·4H₂O), and hexahydrate (CaBr₂·6H₂O).[9] The specific hydrate present can depend on the temperature and humidity conditions during crystallization and storage.

Q2: How does the heating rate affect the dehydration of calcium bromide hydrate?

A2: The heating rate significantly influences the observed dehydration temperatures and the resolution of dehydration steps. Slower heating rates (e.g., 0.2 K/min) result in dehydration events occurring at lower temperatures and provide better separation between different hydration states.[5] Conversely, faster heating rates can shift the dehydration to higher temperatures and may cause overlapping transitions.

Q3: What is the effect of particle size on the dehydration rate?

A3: Smaller particle sizes generally lead to a faster dehydration rate. This is because smaller particles have a larger surface-area-to-volume ratio, which facilitates more efficient heat transfer to the particles and easier escape of water molecules from the surface.[4] For larger particles, the dehydration process can be limited by the diffusion of water from the interior of the particle to the surface.[6][7][10]

Q4: What is the expected mass loss for the complete dehydration of Calcium Bromide Dihydrate (CaBr₂·2H₂O)?

A4: The theoretical mass loss for the complete dehydration of CaBr₂·2H₂O can be calculated based on the molar masses of water and the anhydrous salt. The molar mass of CaBr₂ is approximately 199.89 g/mol , and the molar mass of two water molecules is approximately 36.04 g/mol . The total molar mass of the dihydrate is 235.93 g/mol . The percentage of water is therefore (36.04 / 235.93) * 100% ≈ 15.28%.

Q5: How can I ensure my calcium bromide hydrate sample is fully dehydrated?

A5: To ensure complete dehydration, you can heat the sample in a TGA until a constant weight is achieved in the thermogram.[11] This indicates that no further mass is being lost. It is also good practice to hold the sample at the final temperature for a period of time (an isothermal hold) to confirm that all water has been removed. A study on the dehydration of calcium bromide showed that heating for 3 hours was sufficient for almost complete dehydration.[11][12]

Data Presentation

The following tables summarize quantitative data on the dehydration of calcium bromide hydrate.

Table 1: Dehydration Onset Temperatures of Calcium Bromide at 10 mbar Water Vapor Pressure

Heating Rate (K/min)	Dehydration Onset Temperature (°C) for Dihydrate to Monohydrate	Dehydration Onset Temperature (°C) for Monohydrate to Anhydrous
0.2	~117	Not explicitly stated
0.5	Higher than 0.2 K/min	Not explicitly stated
1.0	Higher than 0.5 K/min	Not explicitly stated

Data adapted from isobaric TGA measurements.[5][8]

Table 2: Weight Fraction of Dehydrated Water from Calcium Bromide Hydrate Over Time

Dehydration Time (hours)	Weight Fraction of Dehydrated Water (g-H₂O/g-solute)
0.5	~0.1
1.0	~0.3
2.0	~0.6
3.0	~0.75

Data represents almost complete dehydration after 3 hours of heating.[11]

Experimental Protocols

Protocol 1: Determination of Dehydration Profile using Thermogravimetric Analysis (TGA)

Objective: To determine the temperature-dependent mass loss of calcium bromide hydrate and identify the temperatures of dehydration events.

Materials and Equipment:

• Thermogravimetric Analyzer (TGA)

• Calcium bromide hydrate sample

• Microbalance

• Inert purge gas (e.g., high-purity nitrogen or argon)

• Sample pans (e.g., alumina or platinum)

• Spatula

• Desiccator or glove box

Procedure:

• Sample Preparation: If the sample consists of large crystals, gently grind it into a fine, uniform powder using a mortar and pestle. Store the powdered sample in a desiccator to prevent moisture absorption.

• Instrument Preparation: Start the TGA instrument and allow it to stabilize. Set the purge gas flow rate to a constant value (e.g., 20-50 mL/min).

• Sample Loading: In a low-humidity environment, accurately weigh 5-10 mg of the prepared calcium bromide hydrate sample into a clean, tared TGA sample pan. Record the initial mass.

• TGA Measurement:

  • Place the sample pan in the TGA furnace.

  • Program the TGA with the desired temperature profile. A typical profile would be to heat the sample from room temperature (e.g., 25 °C) to a final temperature (e.g., 300 °C) at a constant heating rate (e.g., 5 °C/min).

  • For better resolution of dehydration steps, a slower heating rate (e.g., 1-2 °C/min) is recommended.[5]

  • To ensure complete dehydration, an isothermal hold at the final temperature for 30-60 minutes can be included.

• Data Analysis:

  • Plot the sample mass (or mass percent) as a function of temperature.

  • The resulting TGA curve will show steps corresponding to mass loss at different temperatures.

  • Determine the onset temperature and the percentage mass loss for each dehydration step.

  • The derivative of the TGA curve (DTG curve) can be plotted to more accurately identify the peak temperatures of the dehydration events.

Visualizations

Caption: Experimental workflow for optimizing the dehydration rate of calcium bromide hydrate.

Caption: Troubleshooting logic for common issues in calcium bromide hydrate dehydration experiments.

References

• 1. advanceddamp.co.uk [advanceddamp.co.uk]
• 2. Hygroscopy - Wikipedia [en.wikipedia.org]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. research.tue.nl [research.tue.nl]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. publications.tno.nl [publications.tno.nl]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]

troubleshooting impurities in synthesized calcium bromide hydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering impurities during the synthesis of calcium bromide hydrate (B1144303).

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis methods for calcium bromide hydrate in a laboratory setting?

A1: The most prevalent laboratory synthesis method involves the reaction of a calcium source with hydrobromic acid.[1][2] Common calcium sources include calcium carbonate (CaCO₃), calcium hydroxide (B78521) (Ca(OH)₂), or calcium oxide (CaO).[3][4] The general reactions are as follows:

• CaCO₃ + 2HBr → CaBr₂ + H₂O + CO₂

• Ca(OH)₂ + 2HBr → CaBr₂ + 2H₂O

• CaO + 2HBr → CaBr₂ + H₂O

The resulting calcium bromide solution is then typically concentrated and cooled to crystallize the desired calcium bromide hydrate, most commonly the hexahydrate.[3]

Q2: My final calcium bromide solution/solid is yellow. What is the likely cause and how can I fix it?

A2: A yellow to brownish tint in calcium bromide is often attributed to two main sources:

• Iron Impurities: Trace iron ions (Fe³⁺) in the starting materials, particularly the calcium source, can impart a yellow color to the final product.[5]

• Elemental Bromine: The hydrobromic acid used in the synthesis can decompose over time, especially with exposure to air and light, forming elemental bromine (Br₂), which has a characteristic yellow-brown color.[6][7]

To address this, you can try decolorizing the solution. One patented method suggests the addition of a soluble aluminum salt, followed by neutralization and filtration to remove the iron-caused color.[5] Another approach involves the use of decolorizing agents like hydroxylamine (B1172632) or hydrazine.[8] If elemental bromine is the cause, it can sometimes be removed by distillation of the hydrobromic acid before use.[6]

Q3: I observe a white precipitate in my calcium bromide solution after synthesis. What is it and how can I prevent it?

A3: A common white precipitate is calcium carbonate (CaCO₃).[9][10] This impurity often originates from the calcium hydroxide or calcium oxide starting materials, which can absorb carbon dioxide from the atmosphere to form calcium carbonate.[9]

To prevent this, it is crucial to control the pH of the reaction mixture. By acidifying the solution to a pH of 1-3 with hydrobromic acid, any carbonate impurities will be converted to carbon dioxide gas, which is then expelled from the solution.[9][11][12] After the reaction is complete, the pH can be adjusted to a neutral range (6.5-7.5).[5]

Q4: What are other potential impurities I should be aware of?

A4: Besides iron and carbonates, other potential impurities can be introduced from the starting materials. Calcium carbonate, being a natural mineral, can contain various elemental impurities such as silica, aluminum, magnesium, lead, arsenic, and mercury.[13][14] The purity of the hydrobromic acid is also critical, as it can contain impurities like sulfates and chlorides.[15]

Troubleshooting Guides

Problem 1: Off-Specification pH of the Final Solution

• Symptom: The pH of the final calcium bromide hydrate solution is outside the desired neutral range (typically 6.5-7.5).[5]

• Possible Cause 1: Incomplete Reaction: If the pH is too high (alkaline), it may indicate that not all of the calcium hydroxide or calcium carbonate has reacted with the hydrobromic acid.

• Solution 1: While stirring, slowly add dilute hydrobromic acid dropwise until the pH reaches the target range. Monitor the pH closely to avoid over-acidification.

• Possible Cause 2: Excess Acid: If the pH is too low (acidic), an excess of hydrobromic acid was used.

• Solution 2: Add a dilute solution of calcium hydroxide dropwise while monitoring the pH until it is within the desired range. Be aware that this may reintroduce some carbonate impurities if the calcium hydroxide is not pure. A purer base, if available, would be preferable for pH adjustment.

Problem 2: Low Yield of Crystalline Product

• Symptom: After cooling the reaction solution, a lower than expected amount of calcium bromide hydrate crystals are formed.

• Possible Cause 1: Incomplete Concentration: The solution may not have been sufficiently concentrated before the crystallization step. Calcium bromide is highly soluble in water.[3]

• Solution 1: Re-heat the solution to evaporate more water. Concentrate the solution until a crystalline film starts to form on the surface upon cooling a small sample.

• Possible Cause 2: Inappropriate Cooling: The cooling process may have been too rapid, or the final temperature not low enough to induce sufficient crystallization.

• Solution 2: Allow the solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator to maximize crystal formation.

Data Presentation

Table 1: Common Impurities and Typical Specification Limits in Calcium Bromide

Impurity	Common Source	Typical Specification Limit	Analytical Method
Carbonates (as CO₃²⁻)	Calcium hydroxide/oxide starting material	< 0.1%	Acidification and CO₂ evolution, Titration
Iron (Fe)	Calcium source, process equipment	< 10 ppm	Atomic Absorption Spectroscopy (AAS), ICP-MS
Heavy Metals (as Pb)	Calcium source	< 10 ppm	ICP-MS, Colorimetric methods
Sulfates (SO₄²⁻)	Hydrobromic acid	< 0.02%	Ion Chromatography, Turbidimetry
Chlorides (Cl⁻)	Hydrobromic acid	< 0.4%	Ion Chromatography, Titration (Volhard method)

Experimental Protocols

Protocol 1: Determination of Calcium Content by EDTA Titration

This method determines the concentration of calcium ions (Ca²⁺) in a sample of synthesized calcium bromide.

• Preparation of Standard EDTA Solution (0.01 M):

  • Accurately weigh approximately 3.722 g of disodium (B8443419) EDTA dihydrate and dissolve it in 1 liter of deionized water in a volumetric flask.

• Preparation of Calcium Standard Solution:

  • Accurately weigh about 0.25 g of primary standard calcium carbonate (dried at 110°C) and transfer it to a 250 mL volumetric flask.[16]

  • Dissolve the solid in a minimal amount (5-8 mL) of 1 M HCl.[16]

  • Gently boil the solution to expel CO₂.[17]

  • Cool the solution and dilute to the mark with deionized water.

• Titration Procedure:

  • Pipette a 25.00 mL aliquot of your synthesized calcium bromide solution into a 250 mL Erlenmeyer flask.

  • Add 10 mL of an ammonia (B1221849) buffer solution to adjust the pH to approximately 10.[10]

  • Add 5 drops of an appropriate indicator such as Eriochrome Black T or Calmagite. The solution should turn wine-red.[10][17]

  • Titrate with the standardized EDTA solution until the color changes from wine-red to sky blue.[17]

  • Record the volume of EDTA used. Repeat the titration for a total of three concordant results.

• Calculation:

  • Calculate the moles of EDTA used (Molarity × Volume).

  • Since the stoichiometry of the Ca²⁺-EDTA reaction is 1:1, the moles of EDTA equal the moles of Ca²⁺ in the aliquot.

  • From this, calculate the concentration of calcium in your original sample.

Protocol 2: Determination of Bromide Content by Ion Chromatography

This protocol outlines the analysis of bromide ions (Br⁻) using ion chromatography with suppressed conductivity detection.

• Instrumentation:

  • An ion chromatograph equipped with a guard column (e.g., IonPac AG19-HC), an analytical column (e.g., IonPac AS19-HC), a suppressor, and a conductivity detector.[1][18]

• Reagents:

  • Eluent: A solution of sodium carbonate (e.g., 9 mM) or potassium hydroxide.[9][18]

  • Stock Standard Solution (1000 mg/L Bromide): Dissolve an accurately weighed amount of sodium bromide or potassium bromide in deionized water.

  • Working Standards: Prepare a series of dilutions from the stock standard to create a calibration curve (e.g., 0.1 to 10 mg/L).

• Sample Preparation:

  • Accurately weigh a sample of the synthesized calcium bromide hydrate and dissolve it in a known volume of deionized water to bring the expected bromide concentration within the range of the calibration curve. This will likely require a significant dilution.

  • Filter the sample through a 0.45 µm filter before injection.[19]

• Chromatographic Conditions (Example):

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 25 µL

  • Column Temperature: 30°C

  • Detection: Suppressed conductivity

• Analysis:

  • Inject the working standards to generate a calibration curve.

  • Inject the prepared sample solution.

  • Identify and quantify the bromide peak based on its retention time and the calibration curve.

Mandatory Visualizations

Caption: Troubleshooting workflow for common impurities in calcium bromide hydrate synthesis.

Caption: Experimental workflow for the determination of calcium content by EDTA titration.

References

• 1. lcms.cz [lcms.cz]
• 2. Testing procedure (Method of analysis) for Bromides, Calcium Salts and Carbonates | Pharmaguideline [pharmaguideline.com]
• 3. Calcium bromide - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. US4710306A - Removing or decreasing iron-caused yellow color in a solution - Google Patents [patents.google.com]
• 6. Hydrobromic acid - Sciencemadness Wiki [sciencemadness.org]
• 7. Sciencemadness Discussion Board - Bromine contamination in Hydrobromic Acid - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. US4549973A - Decolorization of calcium bromide brines - Google Patents [patents.google.com]
• 9. cromlab-instruments.es [cromlab-instruments.es]
• 10. teachnlearnchem.com [teachnlearnchem.com]
• 11. Calcium Bromide | CaBr2 | CID 5360316 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Calcium Bromide Supplier|High-Purity CaBr₂ for Research [benchchem.com]
• 13. Frontiers | Elemental Impurities in Pediatric Calcium Carbonate Preparations-High Throughput Quantification and Risk Assessment [frontiersin.org]
• 14. US2292503A - Purification of calcium carbonate - Google Patents [patents.google.com]
• 15. WO2016132376A2 - Process for preparation of hydrobromic acid - Google Patents [patents.google.com]
• 16. www1.udel.edu [www1.udel.edu]
• 17. coryw.people.charleston.edu [coryw.people.charleston.edu]
• 18. researchgate.net [researchgate.net]
• 19. lcms.cz [lcms.cz]

Technical Support Center: Managing the Exothermic Dissolution of Calcium Bromide Hydrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the exothermic dissolution of calcium bromide hydrate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the dissolution of calcium bromide hydrate.

Issue: Rapid Temperature Increase and Potential for Boiling

Q1: The dissolution of anhydrous calcium bromide is causing the solvent to heat up too quickly, approaching its boiling point. How can I control this?

A1: The dissolution of anhydrous calcium bromide is a highly exothermic process. To manage the temperature increase, several control measures should be implemented:

• Cooling Bath: Prepare an ice-water or a controlled-temperature cooling bath to immerse the dissolution vessel. This will help dissipate the heat generated.

• Slow Addition: Add the anhydrous calcium bromide powder to the solvent in small, incremental portions. This allows the heat to dissipate between additions and prevents a rapid temperature spike.

• Continuous Stirring: Ensure efficient and continuous stirring of the solution. This promotes even heat distribution and prevents the formation of localized hot spots.

• Solvent Pre-Cooling: For highly concentrated solutions, pre-cooling the solvent before adding the calcium bromide can provide an additional buffer against a rapid temperature rise.

Issue: Incomplete Dissolution of Calcium Bromide

Q2: I am observing a suspension with whitish particulates, and the calcium bromide is not fully dissolving, even though it is known to be highly soluble. What could be the cause?

A2: Incomplete dissolution of calcium bromide can be due to several factors:

• Hygroscopic Nature: Anhydrous calcium bromide is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere. This can lead to the formation of clumps that are difficult to dissolve.[1][2] To mitigate this, handle the anhydrous salt in a low-humidity environment, such as a glove box or under a stream of dry nitrogen.

• Impure Starting Material: The presence of insoluble impurities in the calcium bromide can result in a cloudy solution. Ensure you are using a high-purity grade of calcium bromide suitable for your application.

• Localized Supersaturation: If the salt is added too quickly without adequate stirring, localized areas of high concentration can form, hindering further dissolution. Follow the slow addition and continuous stirring recommendations mentioned in A1.

Issue: Formation of Solid Hydrates During Dissolution

Q3: When dissolving anhydrous calcium bromide, I noticed the formation of solid chunks in the solution. What is happening?

A3: This is likely due to the formation of calcium bromide hydrates. When anhydrous calcium bromide comes into contact with water, it can rapidly form solid hydrates, such as the dihydrate or hexahydrate, which then dissolve. This process itself is exothermic. If the initial dissolution is not well-controlled, these solid intermediates can be observed. Improving the stirring efficiency and slowing down the addition rate should resolve this issue.

Frequently Asked Questions (FAQs)

Q4: What is the expected heat of solution for different forms of calcium bromide?

A4: The dissolution of calcium bromide is an exothermic process, with the anhydrous form releasing the most heat. The hydrated forms release progressively less heat as they are already partially or fully hydrated.

Compound	Formula	Molar Mass ( g/mol )	Enthalpy of Solution (ΔHsoln) (kJ/mol)
Anhydrous Calcium Bromide	CaBr2	199.89	-103.1[3][4]
Calcium Bromide Dihydrate	CaBr2·2H2O	235.92	Less exothermic than anhydrous
Calcium Bromide Hexahydrate	CaBr2·6H2O	307.98	Close to neutral or slightly endothermic

Q5: What safety precautions should I take when dissolving calcium bromide hydrate?

A5: Due to the exothermic nature of the dissolution, especially for the anhydrous form, the following safety precautions are essential:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Fume Hood: Perform the dissolution in a well-ventilated fume hood to avoid inhalation of any dust or aerosols.

• Controlled Addition: As outlined in the troubleshooting section, add the salt slowly and in portions to control the rate of heat generation.

• Cooling System: Have a cooling bath or other cooling system readily available to manage the temperature of the dissolution vessel.

• Material Compatibility: Ensure the dissolution vessel is made of a material that can withstand the temperature changes and is compatible with calcium bromide solutions.

Q6: Can I use hydrated calcium bromide instead of anhydrous to reduce the exothermic effect?

A6: Yes, using a hydrated form of calcium bromide, such as the dihydrate or hexahydrate, will significantly reduce the amount of heat generated upon dissolution. This is a practical approach to manage the exothermicity of the process if the presence of water of hydration in the starting material is acceptable for your experimental needs.

Experimental Protocols

Protocol for Controlled Dissolution of Anhydrous Calcium Bromide

Objective: To prepare a concentrated aqueous solution of calcium bromide while managing the exothermic reaction.

Materials:

• Anhydrous Calcium Bromide (CaBr2), high purity

• Deionized water

• Jacketed reaction vessel or a beaker placed in a cooling bath

• Magnetic stirrer and stir bar or overhead stirrer

• Thermometer or temperature probe

• Spatula

• Balance

Procedure:

• Preparation: Set up the reaction vessel with the stirrer and temperature probe. If using a cooling bath, fill it with an ice-water slurry.

• Solvent Measurement: Accurately measure the required volume of deionized water and add it to the reaction vessel.

• Initial Cooling: If necessary, pre-cool the water to approximately 10-15 °C using the cooling bath.

• Stirring: Begin stirring the water to create a vortex.

• Incremental Addition: Weigh the required amount of anhydrous calcium bromide. Add a small portion (approximately 5-10% of the total mass) of the anhydrous calcium bromide to the stirring water.

• Temperature Monitoring: Closely monitor the temperature of the solution. Allow the temperature to stabilize or begin to decrease before adding the next portion of the salt.

• Controlled Rate of Addition: Continue adding the calcium bromide in small portions, ensuring the temperature does not exceed a predetermined safe limit (e.g., 60-80 °C, depending on the concentration and vessel).

• Complete Dissolution: After all the calcium bromide has been added, continue stirring until the solution is clear and all the solid has dissolved.

• Final Cooling: Allow the solution to cool to room temperature before storage or use.

Visualizations

Troubleshooting Flowchart for Calcium Bromide Dissolution

Caption: Troubleshooting flowchart for managing the exothermic dissolution of calcium bromide.

References

• 1. Hygroscopy - Wikipedia [en.wikipedia.org]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. calcium-bromide.com [calcium-bromide.com]
• 4. brainly.com [brainly.com]

improving the efficiency of calcium bromide hydrate in heat transfer fluids

Welcome to the Technical Support Center for Calcium Bromide Hydrate (B1144303) Heat Transfer Fluids. This resource is designed to assist researchers, scientists, and development professionals in optimizing their experiments and troubleshooting common issues.

Troubleshooting Guide

This guide addresses specific problems you may encounter while using calcium bromide hydrate solutions as heat transfer fluids.

??? Question: Why is the heat transfer efficiency of my system decreasing?

??? Question: How can I mitigate corrosion in my system?

??? Question: My fluid's viscosity is too high, especially at lower temperatures. What can I do?

??? Question: I am observing solid precipitates in my fluid. What is causing this?

Frequently Asked Questions (FAQs)

??? What are the key physical properties of a standard calcium bromide solution?

??? What factors influence the thermal and chemical stability of calcium bromide fluids?

??? How does the hydration state of calcium bromide affect its use in thermal energy storage?

Data Presentation

Table 1: Physical Properties of 52% Calcium Bromide Solution

Property	Value	Reference(s)
Appearance	Clear, colorless to light yellow liquid	[1][2]
Assay (as CaBr₂)	52.0 - 54.0% w/w	[3][2]
Specific Gravity (@20-25°C)	1.70 - 1.73 g/cm³	[1][2]
Density	~14.2 lb/gal	[3][2]
pH (5-10% Solution)	6.5 - 8.0	[1][2]
Crystallization Point	~ -7°C (for 52% solution)	[3]
Boiling Point	~ 129°C	[2]

Table 2: Viscosity of Calcium Bromide Solutions (cp)

This table presents experimentally derived viscosity data for pure calcium bromide brines at different densities and temperatures.

Temperature (°F)	11.0 ppg CaBr₂	12.5 ppg CaBr₂	14.2 ppg CaBr₂
75	1.5	2.6	6.1
100	1.1	1.9	4.3
125	0.9	1.4	3.1
150	0.7	1.1	2.4
175	0.6	0.9	1.9
200	0.5	0.7	1.5
225	0.4	0.6	1.2
Data adapted from viscosity studies on completion fluids.[4][5]

Table 3: Comparison of Brine Corrosivity (B1173158)

Corrosion rates are highly dependent on temperature, pressure, and material. This table provides a general comparison.

Brine Type	Relative Corrosivity	Key Factors	Reference(s)
NaBr	Low	Generally less corrosive than calcium-based brines at high temps.	[6]
CaCl₂	Moderate	More corrosive than NaBr.	[6][7]
CaBr₂	Low to Moderate	Corrosivity increases with temperature.	[6][7]
CaBr₂ / ZnBr₂	High	Corrosivity increases significantly with ZnBr₂ concentration and temperature.	[8][6]

Experimental Protocols

Protocol 1: Measuring Thermal Conductivity via Transient Hot-Wire (THW) Method

The Transient Hot-Wire (THW) method is a primary technique for accurately measuring the thermal conductivity of fluids.[9][10]

Objective: To determine the thermal conductivity (W/m·K) of a calcium bromide hydrate solution at a specific temperature.

Apparatus:

• Commercial Transient Hot-Wire device (e.g., compliant with ASTM D7896-14)

• Thermostatic bath for temperature control

• Sample cell

• Fluid sample (Calcium Bromide Hydrate)

• Reference fluids for calibration (e.g., water, toluene)[9]

Methodology:

• Calibration: Calibrate the instrument using a reference fluid with a well-documented thermal conductivity. Perform measurements across the desired temperature range to establish any necessary correction factors for the device.[9]

• Sample Preparation: Ensure the calcium bromide solution is free of air bubbles and particulates, as these can interfere with the measurement.

• Temperature Stabilization: Place the sample cell containing the fluid into the thermostatic bath. Allow the sample to reach thermal equilibrium at the target temperature. This may take 30-60 minutes.

• Measurement: a. A thin, electrically insulated wire (the "hot wire") submerged in the fluid is heated by a short electrical pulse (typically ~1 second).[10] b. The device records the temperature rise of the wire over this short period. c. The rate of temperature rise is directly related to the thermal dissipation properties of the surrounding fluid. d. The instrument's software calculates the thermal conductivity based on the temperature change over time, using the principles of transient heat conduction theory.[9][11]

• Data Analysis: a. Perform multiple measurements (e.g., 5-10 readings) at each temperature to ensure repeatability. b. Calculate the average thermal conductivity and standard deviation. c. Apply any calibration correction factors determined in Step 1. d. Repeat the process for all desired temperatures.

Protocol 2: Assessing Corrosion via Weight Loss Coupon Method

This method provides a quantitative measure of the corrosivity of a brine on a specific metal over time.[6]

Objective: To determine the corrosion rate (mils/year) of a metal (e.g., N80 steel) when exposed to a calcium bromide solution at elevated temperature and pressure.

Apparatus:

• High-temperature, high-pressure autoclave

• Pre-weighed and measured metal coupons (e.g., N80 steel)

• Glass bottles or inert sample containers

• Calcium bromide solution

• Mineral oil (for pressure transmission in the autoclave)

• Analytical balance (accurate to 0.1 mg)

• Cleaning solution (e.g., inhibited hydrochloric acid)

Methodology Workflow:

An experimental workflow for determining corrosion rates via the weight loss method.

Procedure:

• Coupon Preparation: a. Clean a metal coupon of the desired material to remove any grease or contaminants. b. Precisely measure the surface area of the coupon. c. Weigh the coupon to the nearest 0.1 mg (this is the initial weight, Wᵢ).

• Test Assembly: a. Place the coupon into a glass bottle or other inert container. b. Fill the bottle completely with the calcium bromide test solution, ensuring no air bubbles are trapped. c. Seal the bottle.

• Exposure: a. Place the sealed bottle into the autoclave. Fill the remaining space in the autoclave with mineral oil. b. Seal the autoclave and apply the desired pressure and temperature (e.g., 300°F and 5,000 psi). c. Maintain these conditions for the specified test duration (e.g., 7 to 30 days).[6]

• Post-Exposure Processing: a. Cool the autoclave and carefully remove the sample bottle. b. Remove the coupon from the brine. Observe and note any signs of pitting or localized corrosion. c. Chemically clean the coupon to remove all corrosion products. This is often done using an inhibited acid solution that removes the scale without significantly affecting the base metal. d. Rinse, dry, and reweigh the coupon (this is the final weight, Wբ).

• Calculation: a. Calculate the total weight loss (ΔW = Wᵢ - Wբ). b. Calculate the corrosion rate (CR) in mils per year (mpy) using the following formula: CR (mpy) = (ΔW × K) / (A × T × D) Where:

  • ΔW = Weight loss in grams

  • K = A constant (e.g., 5.34 x 10⁵ for mpy)

  • A = Surface area of the coupon in square inches

  • T = Exposure time in hours

  • D = Density of the metal in g/cm³

References

• 1. Calcium BromideSoln. 52% : Tethys Chemical [tethyschemical.com]
• 2. 3.imimg.com [3.imimg.com]
• 3. stobec.com [stobec.com]
• 4. onepetro.org [onepetro.org]
• 5. researchgate.net [researchgate.net]
• 6. onepetro.org [onepetro.org]
• 7. Calcium Bromide in High-Density Completion & Workover Fluids: Mechanisms and Applications - SYNTECH [sentaitech.com]
• 8. aade.org [aade.org]
• 9. mdpi.com [mdpi.com]
• 10. calnesis.com [calnesis.com]
• 11. iieta.org [iieta.org]

Technical Support Center: Calcium Bromide Hydration State Control

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with calcium bromide. The following information addresses common challenges encountered in controlling its hydration state during experiments.

Frequently Asked Questions (FAQs)

Q1: What is calcium bromide and why is its hydration state important?

A1: Calcium bromide (CaBr₂) is a chemical compound that can exist in an anhydrous (water-free) state or as various hydrates (CaBr₂·xH₂O), with the hexahydrate being common.[1] It is highly soluble in water and alcohol.[2] Controlling the hydration state is critical because the presence of water can affect its physical properties, chemical reactivity, and the outcome of experiments, particularly in applications like drilling fluids, pharmaceuticals, and as a dehydrating agent.[3][4]

Q2: What makes controlling the hydration state of calcium bromide challenging?

A2: The primary challenge stems from its hygroscopic and deliquescent nature, meaning it readily attracts and absorbs moisture from the atmosphere.[5][6] This can lead to the solid material becoming damp and caking.[7] Anhydrous calcium bromide is particularly susceptible to hydration when exposed to air.[8]

Q3: What are the different known hydrates of calcium bromide?

A3: Several hydrated forms of calcium bromide have been reported, including the dihydrate (CaBr₂·2H₂O) and the hexahydrate (CaBr₂·6H₂O).[9] Other reported hydrates include the monohydrate, trihydrate, and tetrahydrate.[10][11] The specific hydrate (B1144303) that forms can depend on factors like temperature and water vapor pressure.[10]

Q4: How should I store calcium bromide to maintain its hydration state?

A4: To prevent unwanted hydration, calcium bromide should be stored in a tightly closed original container in a dry, cool, and well-ventilated area.[12] It is crucial to protect it from moisture and direct sunlight.[13]

Q5: What are the safety precautions when handling calcium bromide?

A5: Calcium bromide can cause skin and eye irritation.[12] In case of eye contact, rinse immediately with plenty of water and seek medical advice.[12] It is recommended to wear appropriate personal protective equipment, including gloves and eye/face protection.[12] Ensure adequate ventilation to avoid inhalation of dust.[14]

Troubleshooting Guides

Issue 1: Unexpected Water Absorption and Caking of Solid Calcium Bromide

Q: My anhydrous calcium bromide powder has become clumpy and difficult to handle. What is the cause and how can I resolve this?

A:

• Potential Cause: The primary cause is the hygroscopic nature of calcium bromide, which leads to the absorption of atmospheric moisture.[6] Improper storage in a non-airtight container or exposure to a humid environment can accelerate this process.

• Troubleshooting Steps:

  • Immediate Action: Transfer the caked material to a desiccator containing a suitable drying agent (e.g., silica (B1680970) gel, phosphorus pentoxide) to remove absorbed moisture.

  • Drying Procedure: For complete removal of water, the hydrated calcium bromide can be dehydrated under a vacuum at elevated temperatures. A common method is heating at 150°C under vacuum.[15]

  • Preventative Measures: Always store calcium bromide in a tightly sealed container, preferably in a desiccator or a controlled low-humidity environment.[12] Minimize the time the container is open to the atmosphere during handling.

Issue 2: Inaccurate or Inconsistent Results in Water Content Analysis

Q: I am getting variable results when trying to determine the water content of my calcium bromide sample. Why is this happening and what is the recommended method?

A:

• Potential Cause: Inconsistent results can arise from the rapid absorption of moisture by the sample between weighing and analysis. The analytical technique used might also not be sensitive or specific enough.

• Recommended Protocol: Karl Fischer Titration Karl Fischer titration is a highly accurate method for determining the water content in calcium bromide.[15]

  • Sample Handling: Handle the sample in a glove box or a low-humidity environment to prevent moisture uptake from the air.

  • Titration: Quickly weigh the sample and introduce it into the Karl Fischer titration cell.

  • Endpoint: The endpoint is reached when the iodine in the reagent has completely reacted with the water in the sample.

  • Calculation: The water content is calculated based on the amount of Karl Fischer reagent consumed.

Issue 3: Unintended Crystallization in Calcium Bromide Brine Solutions

Q: My concentrated calcium bromide brine solution is forming crystals at temperatures I expected it to remain stable. What could be the issue?

A:

• Potential Cause: The crystallization temperature of calcium bromide brines is a function of its concentration and is not linear.[16] Past the eutectic point, increasing the salt concentration will actually increase the crystallization temperature.[16] High pressure can also elevate the crystallization temperature.[16]

• Troubleshooting Steps:

  • Verify Concentration: Accurately determine the density or concentration of your brine solution.

  • Consult Phase Diagram: Refer to a phase diagram for calcium bromide to understand the crystallization temperature for your specific concentration. The eutectic point for calcium bromide brines is at approximately 13.2 ppg (1.58 g/ml), with a crystallization temperature of -37°F (-38°C).[16]

  • Adjust Concentration: If the concentration is too high (past the eutectic point for the desired operating temperature), you may need to dilute the brine slightly to lower its crystallization point.

  • Consider Blends: For very low-temperature applications, blending calcium bromide with other salts like calcium chloride can lower the crystallization temperature.[17]

Quantitative Data

Table 1: Purity Specifications for Calcium Bromide

Parameter	Specification	Analytical Method
Water Content	< 0.5% (Pharmaceutical Grade)	Karl Fischer Titration
Heavy Metals	< 10 ppm	-
Chloride Impurity	< 0.01% (High-Purity)	Volhard Titration
Sulfate Content	< 0.02%	Turbidimetric Methods
pH of Aqueous Solution	6.5 - 7.5	pH Meter

Data sourced from Google search results.[15]

Table 2: Crystallization Temperatures of Calcium Bromide Brines

Density (ppg)	Density (g/ml)	Crystallization Temperature (°F)	Crystallization Temperature (°C)
~13.2	~1.58	-37	-38
14.2	1.70	10	-12
14.9	1.785	57	14

Data sourced from Google search results.[16]

Experimental Protocols

Protocol 1: Preparation of Anhydrous Calcium Bromide from Hydrate

Objective: To prepare anhydrous calcium bromide from a hydrated form.

Materials:

• Calcium bromide hydrate (e.g., CaBr₂·6H₂O)

• Vacuum oven

• Schlenk flask or similar vacuum-tight vessel

• High-vacuum pump

• Desiccator

Procedure:

• Place the calcium bromide hydrate in a Schlenk flask.

• Connect the flask to a high-vacuum line.

• Slowly heat the sample to 150°C while maintaining a vacuum.[15]

• Hold the sample at this temperature and pressure until all water has been removed (this can be monitored by observing for the cessation of bubbling or by weight loss).

• Once dehydration is complete, allow the sample to cool to room temperature under vacuum.

• Backfill the flask with an inert gas (e.g., nitrogen or argon) before transferring the anhydrous calcium bromide to a tightly sealed container for storage in a desiccator.

Protocol 2: Qualitative Identification of Calcium and Bromide Ions

Objective: To confirm the presence of calcium and bromide ions in a sample.

Materials:

• Calcium bromide sample

• Distilled water

• Silver nitrate (B79036) solution

• Nitric acid

• Ammonia (B1221849) solution

• Ammonium (B1175870) oxalate (B1200264) solution

Procedure for Bromide Ion:

• Dissolve a small amount of the sample in distilled water.

• Add a few drops of dilute nitric acid.

• Add silver nitrate solution. A pale yellow precipitate of silver bromide (AgBr) indicates the presence of bromide ions.[15] This precipitate is insoluble in nitric acid but soluble in ammonia solution.[15]

Procedure for Calcium Ion:

• Dissolve a small amount of the sample in distilled water.

• Add ammonium oxalate solution. The formation of a white precipitate of calcium oxalate confirms the presence of calcium ions.[15]

• Alternatively, a flame test can be performed. A brick-red flame color is characteristic of calcium.[15]

Visualizations

References

• 1. Calcium bromide - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. chemimpex.com [chemimpex.com]
• 4. gosingletrack.com [gosingletrack.com]
• 5. collegedunia.com [collegedunia.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. Hygroscopy - Wikipedia [en.wikipedia.org]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. Calcium bromide | 7789-41-5 [amp.chemicalbook.com]
• 10. Understanding Hydration Transitions of CaBr2 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. WO2004050557A1 - Process for the preparation of cabr2 hydrates and uses thereof - Google Patents [patents.google.com]
• 12. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 13. lobachemie.com [lobachemie.com]
• 14. Calcium bromide | CAS#:7789-41-5 | Chemsrc [chemsrc.com]
• 15. webqc.org [webqc.org]
• 16. Combatting brine crystallisation | Oilfield Technology [oilfieldtechnology.com]
• 17. Application of Calcium Bromide as a Completion and Workover Fluid: Formulation and Mechanism - SYNTECH [sentaitech.com]

avoiding side reactions with calcium bromide hydrate in organic chemistry

Welcome to the technical support center for the use of calcium bromide hydrate (B1144303) in organic chemistry. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and avoid common side reactions encountered during experiments involving this reagent.

Frequently Asked Questions (FAQs)

Q1: What is calcium bromide hydrate and how does its hydrated form affect its properties in organic reactions?

A1: Calcium bromide (CaBr₂) is a salt that readily absorbs moisture from the air, a property known as hygroscopicity.[1] It commonly exists as a hydrate, with the general formula CaBr₂·xH₂O, where 'x' can vary. The presence of water of hydration can influence its reactivity in several ways:

• Lewis Acidity: The calcium ion (Ca²⁺) acts as a Lewis acid, an electron pair acceptor, which can catalyze certain reactions.[2] Water is a Lewis base and can coordinate to the calcium ion. This coordination can modulate the Lewis acidity of the calcium center, potentially affecting the rate and outcome of catalyzed reactions.

• Solubility: The hydrate form is highly soluble in water and also soluble in alcohols and acetone.[3] This solubility is crucial for reactions performed in these solvent systems.

• Nucleophilicity of Bromide: In solution, calcium bromide dissociates to provide bromide ions (Br⁻).[4] The bromide ion is a good nucleophile and can participate in substitution and elimination reactions.[4] The degree of hydration can affect the concentration and availability of "free" bromide ions.

Q2: What are the main types of side reactions I should be aware of when using calcium bromide hydrate?

A2: The primary side reactions stem from the dual nature of calcium bromide as a source of a Lewis acidic cation and a nucleophilic anion. The main concerns are:

• Unwanted Bromination: The bromide ion can act as a nucleophile and displace leaving groups or open rings, leading to the formation of undesired organobromides. This can compete with your desired reaction pathway.[4]

• Lewis Acid-Catalyzed Reactions: The Ca²⁺ ion can catalyze reactions such as the hydrolysis of sensitive functional groups like esters and amides, especially if there is residual water or if the reaction is run in a protic solvent.[1][5] It can also promote ring-opening of epoxides.[5]

• Elimination Reactions: As a base, the bromide ion can induce elimination reactions, particularly in substrates prone to forming alkenes.

Q3: When should I use anhydrous calcium bromide versus the hydrated form?

A3: The choice between anhydrous and hydrated calcium bromide depends on the specific requirements of your reaction:

• Anhydrous Calcium Bromide: This form is preferred when strict exclusion of water is necessary to prevent side reactions like hydrolysis of starting materials or products.[6] It is also a stronger Lewis acid compared to its hydrated counterpart, which might be beneficial for certain catalytic applications.

• Calcium Bromide Hydrate: The hydrate is often used when the presence of water is tolerated or even desired, for example, in aqueous reaction media. It is generally less expensive and easier to handle than the highly hygroscopic anhydrous form.

Troubleshooting Guides

Issue 1: Unwanted Bromination of the Substrate

You observe the formation of a brominated byproduct, reducing the yield of your desired product.

Possible Causes:

• The bromide ion from CaBr₂ is acting as a nucleophile and displacing a leaving group on your substrate.

• The reaction temperature is too high, favoring the substitution reaction.

• The solvent choice is promoting nucleophilic attack.

Troubleshooting Steps:

Step	Action	Rationale
1	Lower the Reaction Temperature	Nucleophilic substitution reactions are often temperature-dependent. Reducing the temperature can decrease the rate of the unwanted bromination more than the desired reaction.
2	Change the Solvent	If using a polar aprotic solvent that enhances nucleophilicity (e.g., acetone), consider switching to a less polar or a protic solvent to potentially disfavor the S_{N}2 reaction.
3	Reduce the Concentration of Calcium Bromide	Use the minimum effective concentration of calcium bromide to reduce the availability of the bromide nucleophile.
4	Consider an Alternative Reagent	If bromination remains a persistent issue, explore other Lewis acids with non-nucleophilic counter-ions (e.g., calcium triflate) or alternative bromide sources where the cation may better direct the desired reactivity.

Issue 2: Hydrolysis of Ester or Amide Functional Groups

Your product or starting material contains an ester or amide group that is being cleaved during the reaction.

Possible Causes:

• The Lewis acidity of the Ca²⁺ ion, especially in the presence of water from the hydrate, is catalyzing the hydrolysis.[1]

• The reaction is run at an elevated temperature, accelerating the hydrolysis.

• The pH of the reaction mixture is becoming acidic.

Troubleshooting Steps:

Step	Action	Rationale
1	Use Anhydrous Calcium Bromide and Dry Solvents	Eliminating water from the reaction mixture is the most effective way to prevent hydrolysis.[6]
2	Add a Non-nucleophilic Base	A mild, sterically hindered base can be added to neutralize any trace amounts of acid that might form and contribute to hydrolysis, without interfering with the primary reaction.
3	Lower the Reaction Temperature	Hydrolysis is an equilibrium process that can be slowed down at lower temperatures.
4	Reduce Reaction Time	Monitor the reaction closely and stop it as soon as the desired product is formed to minimize the time for the side reaction to occur.

Experimental Protocols

Protocol 1: Biginelli Reaction for the Synthesis of Dihydropyrimidinones

The Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea (B33335). Calcium bromide can act as an effective Lewis acid catalyst for this transformation.[7]

Materials:

• Aromatic aldehyde (e.g., benzaldehyde)

• β-ketoester (e.g., ethyl acetoacetate)

• Urea

• Calcium bromide hydrate (CaBr₂·xH₂O)

• Ethanol (B145695) (solvent)

Procedure:

• In a round-bottom flask, combine the aromatic aldehyde (1 mmol), β-ketoester (1 mmol), and urea (1.5 mmol).

• Add calcium bromide hydrate (10 mol%) to the mixture.

• Add ethanol (5 mL) and stir the mixture at reflux for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water (20 mL) and stir.

• The solid product will precipitate. Collect the solid by filtration, wash with cold water, and dry.

• Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidinone.

Troubleshooting for Biginelli Reaction:

Problem	Possible Cause	Suggested Solution
Low Yield	Inefficient catalysis	Increase the catalyst loading to 15-20 mol%. Consider using anhydrous calcium bromide for enhanced Lewis acidity.
Reversible reaction	Remove water formed during the reaction using a Dean-Stark apparatus if the solvent is appropriate (e.g., toluene).
Side Product Formation	Self-condensation of the β-ketoester	Add the β-ketoester slowly to the reaction mixture.
Oxidation of the dihydropyrimidinone	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Visualizing Reaction Pathways and Troubleshooting

To aid in understanding the potential reaction pathways and troubleshooting strategies, the following diagrams are provided.

Caption: Troubleshooting workflow for side reactions with calcium bromide hydrate.

Caption: Simplified reaction pathway for the CaBr₂-catalyzed Biginelli reaction.

References

• 1. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 2. Lewis acid catalysis - Wikipedia [en.wikipedia.org]
• 3. gold-chemistry.org [gold-chemistry.org]
• 4. What is the mechanism of Calcium bromide? [synapse.patsnap.com]
• 5. Calcium bromide hydrate Exporter | Calcium bromide hydrate Exporting Company | Calcium bromide hydrate International Distributor [multichemexports.com]
• 6. Highly Diastereoselective Chelation-controlled Additions to α-Silyloxy Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties - PMC [pmc.ncbi.nlm.nih.gov]

impact of pH on calcium bromide hydrate solution performance

This technical support center provides troubleshooting guidance and frequently asked questions regarding the impact of pH on the performance of calcium bromide (CaBr₂) hydrate (B1144303) solutions. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the expected pH of a pure calcium bromide solution?

A pure calcium bromide solution in water is typically neutral to slightly alkaline, with a pH ranging from 6.0 to 8.5.[1][2][3][4][5] The exact pH can be influenced by the purity of the calcium bromide used and the concentration of the solution.[6] Impurities, such as hydrobromic acid, can make the solution slightly acidic.[6]

Q2: How does the concentration of a calcium bromide solution affect its pH?

More concentrated solutions may have a slightly different pH compared to more dilute solutions.[6] This is due to changes in the activity of the ions in the solution, which can affect the equilibrium between hydrogen (H⁺) and hydroxide (B78521) (OH⁻) ions.[6]

Q3: Why is controlling the pH of a calcium bromide solution important in my application?

The pH of a calcium bromide solution is critical for several reasons:

• Stability and Solubility: In pharmaceutical applications, the pH can affect the solubility, stability, and bioavailability of active pharmaceutical ingredients (APIs).[6]

• Corrosion Control: In applications involving metal equipment, a neutral or slightly basic pH is often preferred to prevent corrosion.[6][7]

• Formation Compatibility: In oil and gas applications, the pH must be compatible with the formation rock to prevent damage.[6] For sandstone reservoirs, a pH between 7 and 9 is recommended to avoid structural damage.[7]

• Preventing Precipitation: Uncontrolled pH can lead to the precipitation of calcium salts, especially when other ions like phosphates or carbonates are present.[8][9][10]

Q4: What happens to the pH when calcium bromide is mixed with other brine solutions?

When calcium bromide is mixed with other brines, the resulting pH will depend on the components of the mixture. For instance, mixing calcium bromide with zinc bromide (ZnBr₂) will result in a more acidic solution, as zinc bromide is slightly acidic with a pH of less than 7.[2][6] A high-density blend of zinc-calcium bromide can have a pH as low as 1 to 1.5.[2]

Troubleshooting Guides

Issue 1: Unexpected Precipitation in the Calcium Bromide Solution

Symptoms: The solution appears cloudy, or solid particles have formed.

Possible Causes:

• High pH: An increase in pH can cause the precipitation of calcium compounds, especially if carbonate or phosphate (B84403) ions are present.[8][9][10]

• Contamination: The introduction of incompatible substances can lead to precipitation.

• Temperature Fluctuations: Significant drops in temperature can decrease the solubility of calcium bromide and lead to crystallization.[8]

Troubleshooting Steps:

Caption: Troubleshooting workflow for precipitation in CaBr₂ solutions.

Issue 2: Corrosion of Metal Equipment

Symptoms: Discoloration of the solution, or visible degradation of metal components in contact with the solution.

Possible Causes:

• Low pH: Acidic conditions can accelerate the corrosion of metals. While pure calcium bromide solutions are typically neutral, contamination or blending with acidic salts like zinc bromide can lower the pH.[2][6]

• Presence of Oxidizing Agents: Contaminants that act as oxidizing agents can increase the corrosion rate.

Troubleshooting Steps:

• Measure pH: Use a calibrated pH meter to determine the acidity of the solution.

• Adjust pH: If the pH is below 6.0, consider adjusting it to a neutral range (6.0-8.0) by carefully adding a dilute solution of a compatible base, such as calcium hydroxide.[11] Be cautious to avoid over-addition, which can cause precipitation.

• Use Corrosion Inhibitors: For applications requiring lower pH or offering aggressive conditions, the use of appropriate corrosion inhibitors may be necessary.[12]

• Material Compatibility: Ensure that the materials of your equipment are compatible with calcium bromide solutions. Consult material compatibility charts.

Quantitative Data

Table 1: pH of Calcium Bromide and Related Brine Solutions

Solution Type	Concentration	Typical pH Range	Reference
Calcium Bromide (CaBr₂)	52% w/w	6.5 - 8.5	[4][5]
Calcium Bromide (CaBr₂)	10% Solution	7.07	[13]
Calcium Bromide (CaBr₂)	50 g/L in water	5.0 (at 20°C)	[14]
Calcium Bromide (CaBr₂)	Aqueous Solution	Neutral (6-8)	[1][2]
Calcium Bromide / Zinc Bromide Blend	19.2 ppg	1.0 - 1.5	[2]
Calcium Bromide / Zinc Bromide Blend	14.5 - 18.0 ppg	3.5 - 6.0	[12]

Table 2: Physical Properties of a 52% Calcium Bromide Solution

Property	Value	Reference
Density	1.70 g/cm³ (14.2 lb/gal)	[4][15]
Appearance	Colorless, odorless, transparent liquid	[4]
Crystallization Temperature	-7°C (20°F)	[15]
Solubility in Water	Complete	[5][15]

Experimental Protocols

Protocol 1: Preparation and pH Adjustment of a Calcium Bromide Solution

Objective: To prepare a calcium bromide solution of a specific concentration and adjust its pH to a target value.

Materials:

• Calcium bromide hydrate (CaBr₂·xH₂O)

• Deionized water

• 0.1 M Hydrobromic acid (HBr)

• 0.1 M Calcium hydroxide (Ca(OH)₂) solution

• Calibrated pH meter and electrode

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

• Beakers

Procedure:

Caption: Workflow for preparing and adjusting the pH of a CaBr₂ solution.

Protocol 2: pH Measurement of High-Density Brine Solutions

Objective: To accurately measure the pH of a high-density calcium bromide brine.

Background: High salt concentrations can affect the junction potential of standard pH electrodes, leading to inaccurate readings. Special considerations are needed for accurate measurements.

Materials:

• High-density calcium bromide solution

• pH meter with a sleeve-junction or flowing-junction electrode

• pH buffers (4, 7, and 10)

• Deionized water

• Beakers

Procedure:

• Electrode Selection: Use a pH electrode specifically designed for high-ionic-strength solutions, such as a sleeve-junction or flowing-junction electrode, to minimize junction potential errors.

• Calibration: Calibrate the pH meter using standard pH 4, 7, and 10 buffers.

• Sample Preparation: Place an aliquot of the calcium bromide solution in a clean beaker. If the solution is viscous, allow it to reach thermal equilibrium with the surroundings.

• Measurement: a. Rinse the electrode with deionized water and gently blot dry. b. Immerse the electrode in the sample. c. Allow the reading to stabilize. This may take longer than for aqueous solutions. Record the pH value and the temperature.

• Cleaning: Thoroughly rinse the electrode with deionized water immediately after use to prevent salt crystallization on the electrode junction. Store the electrode in its appropriate storage solution.

References

• 1. Calcium Bromide in High-Density Completion & Workover Fluids: Mechanisms and Applications - SYNTECH [sentaitech.com]
• 2. drillingfluidexplore.wordpress.com [drillingfluidexplore.wordpress.com]
• 3. Calcium Bromide Brine - CaBr2 - UNIBROM [unibromcorp.com]
• 4. cscpl.com [cscpl.com]
• 5. Calcium Bromide |Liquid Calcium Bromide| Completion Fluids [oil-drilling-fluids.com]
• 6. wfxcchemical.com [wfxcchemical.com]
• 7. A novel formulation of an eco-friendly calcium nitrate-based heavy completion fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. frontrowag.com [frontrowag.com]
• 9. echemi.com [echemi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. CA1130552A - Bromides of zinc and calcium for well completion - Google Patents [patents.google.com]
• 13. Calcium BromideSoln. 52% : Tethys Chemical [tethyschemical.com]
• 14. 溴化钙 水合物 98% | Sigma-Aldrich [sigmaaldrich.com]
• 15. Calcium Bromide Solution | Marine Chemicals,Tank Cleaning Chemicals,Water Chemicals Products,Cooling Water Treatment Chemicals [rx-sol.com]

Reference Data & Comparative Studies

A Comparative Guide to the Desiccant Properties of Calcium Bromide Hydrate and Calcium Chloride

For researchers, scientists, and drug development professionals seeking effective moisture control, the choice of desiccant is critical. Calcium chloride has long been a standard due to its high hygroscopic nature. However, calcium bromide hydrate (B1144303) presents a potential alternative. This guide provides an objective comparison of the desiccant properties of these two compounds, supported by available experimental data, to aid in the selection of the most appropriate material for specific applications.

Quantitative Performance Comparison

The following table summarizes the key desiccant properties of calcium bromide hydrate and calcium chloride based on available data. It is important to note that while extensive data exists for calcium chloride, quantitative desiccant-focused studies on calcium bromide hydrate are less common, with much of the available information derived from its application in other fields, such as thermal energy storage.

Property	Calcium Bromide Hydrate	Calcium Chloride
Water Absorption Capacity	Data not available in a directly comparable format. Studies on its dehydration show a rate of 0.768 g of water per gram of solute.	Up to 300% of its own weight.[1]
Drying Speed	Qualitative data suggests it is an effective desiccant, but specific drying speed data under controlled conditions is not readily available.	Known for its rapid moisture absorption.[1]
Regeneration Temperature	Dehydration of Calcium Bromide Hexahydrate (CaBr₂·6H₂O) has been observed to be complete within minutes under specific experimental conditions.[2] Studies on its hydration transitions provide detailed temperature and pressure data for various hydrate forms.[3]	Typically regenerated by heating to around 250°C (482°F) for at least one hour.[4]
Mechanism of Action	Forms various hydrates (e.g., dihydrate, tetrahydrate, hexahydrate) to absorb moisture.[3][5]	Absorbs moisture from the air and dissolves into a liquid brine.[6]

In-Depth Analysis of Desiccant Properties

Calcium Chloride (CaCl₂) is a well-established desiccant known for its impressive hygroscopic capabilities. It can absorb moisture up to three times its own weight, making it highly effective in environments with high humidity. The absorption process is a physical transformation where the salt dissolves in the absorbed water to form a brine. This rapid absorption makes it suitable for applications requiring quick moisture removal. Regeneration of saturated calcium chloride is energy-intensive, typically requiring temperatures of about 250°C to drive off the absorbed water.[4]

Calcium Bromide Hydrate (CaBr₂·xH₂O) also functions as a desiccant by forming various hydrates. While direct, quantitative comparisons of its water absorption capacity to that of calcium chloride are scarce in desiccant-specific literature, studies on its thermal energy storage properties provide insights into its dehydration kinetics. For instance, one study noted a dehydration rate of 0.768 grams of water per gram of solute. The existence of multiple hydrate forms, including dihydrate, tetrahydrate, and hexahydrate, suggests a stepwise water absorption process.[3][5] The regeneration of calcium bromide hydrate appears to be achievable, with studies on its hydration and dehydration pathways offering detailed information on the temperature and pressure conditions required for these transitions.[3] However, optimal regeneration protocols specifically for desiccant applications are not as well-defined as for calcium chloride.

Experimental Protocols

To ensure objective and reproducible comparisons of desiccant performance, standardized experimental protocols are essential. The following outlines a general methodology for evaluating key desiccant properties.

Water Absorption Capacity Determination

A common method for determining the water absorption capacity of a desiccant is through dynamic vapor sorption (DVS) analysis.

Objective: To measure the equilibrium moisture uptake of the desiccant at various relative humidity (RH) levels at a constant temperature.

Apparatus:

• Dynamic Vapor Sorption (DVS) analyzer

• Microbalance

• Controlled humidity and temperature chamber

Procedure:

• A pre-weighed, anhydrous sample of the desiccant is placed in the DVS instrument.

• The sample is subjected to a step-wise increase in relative humidity at a constant temperature (e.g., 25°C).

• At each RH step, the sample weight is continuously monitored until it reaches equilibrium (i.e., no further weight change).

• The water absorption capacity is calculated as the percentage increase in weight from the initial dry weight at each RH level.

• The data is used to generate a water vapor sorption isotherm, which graphically represents the material's hygroscopic behavior.[7][8]

Regeneration Efficiency Evaluation

Thermogravimetric analysis (TGA) is a suitable method for determining the regeneration conditions and efficiency of a desiccant.

Objective: To identify the optimal temperature and time required to release the absorbed water and to quantify the percentage of water that can be removed.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• Controlled atmosphere (e.g., dry nitrogen flow)

Procedure:

• A sample of the hydrated desiccant with a known water content is placed in the TGA.

• The sample is heated at a controlled rate under a continuous flow of dry gas.

• The weight loss of the sample is monitored as a function of temperature.

• The temperature at which significant weight loss occurs indicates the onset of dehydration (regeneration).

• The regeneration efficiency is calculated as the percentage of the initial water content that is lost upon heating to a specific temperature for a defined duration.

Visualizing the Comparison Logic

The following diagram illustrates the logical workflow for comparing the desiccant properties of calcium bromide hydrate and calcium chloride.

Caption: Logical workflow for comparing desiccant properties.

Signaling Pathway of Moisture Absorption

The following diagram illustrates the simplified signaling pathway of moisture absorption for a hygroscopic salt desiccant.

Caption: Simplified moisture absorption pathway for hygroscopic salts.

Conclusion

Calcium chloride is a well-characterized and highly effective desiccant with a very high water absorption capacity. Its primary drawback is the high temperature required for regeneration. Calcium bromide hydrate also demonstrates effective desiccant properties through the formation of various hydrates. While direct comparative data on its water absorption capacity is limited, its dehydration and hydration characteristics suggest it is a viable desiccant.

For applications requiring rapid and high-capacity drying, calcium chloride remains a benchmark. However, for applications where regeneration at potentially lower energy costs is a priority, further research into the specific desiccant properties and regeneration optimization of calcium bromide hydrate is warranted. The choice between these two desiccants will ultimately depend on the specific requirements of the application, including the target humidity level, operational temperature, and regeneration capabilities.

References

• 1. wisesorbent.com [wisesorbent.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nbinno.com [nbinno.com]
• 5. WO2004050557A1 - Process for the preparation of cabr2 hydrates and uses thereof - Google Patents [patents.google.com]
• 6. Comparing Lithium Bromide and Calcium Chloride in Desiccants [eureka.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. azom.com [azom.com]

A Comparative Guide to the Purity Validation of Calcium Bromide Hydrate by Titration

For researchers, scientists, and professionals in drug development, ensuring the purity of raw materials like calcium bromide hydrate (B1144303) is a critical step in guaranteeing the quality, safety, and efficacy of the final product. Titration offers a classic, reliable, and cost-effective method for this validation. This guide provides a detailed comparison of titrimetric methods for the determination of calcium bromide hydrate purity, supported by experimental protocols and data.

Introduction to Purity Validation

Calcium bromide hydrate (CaBr₂·xH₂O) is a salt used in various applications, including as a dense fluid in oil and gas drilling, as a dehydrating agent, and in the production of other chemicals. Its purity is paramount, as impurities can lead to undesirable side reactions, compromised product performance, and potential safety hazards. Titration, a cornerstone of analytical chemistry, provides a quantitative means to determine the concentration of both the calcium and bromide ions, thereby offering a comprehensive assessment of the compound's purity.

The principle of titration involves the gradual addition of a solution of known concentration (the titrant) to a solution of the substance being analyzed (the analyte) until the chemical reaction between the two is complete, as indicated by a color change or an instrumental measurement. For calcium bromide hydrate, two primary titrimetric methods are employed: complexometric titration for the calcium ion and argentometric titration for the bromide ion.

Comparison of Analytical Methods

While titration is a robust and widely accessible technique, other instrumental methods can also be employed for the purity determination of calcium bromide hydrate. The choice of method often depends on factors such as the required precision, sample throughput, available instrumentation, and cost.

Method	Principle	Advantages	Disadvantages	Typical Precision
Complexometric Titration (for Ca²⁺)	Formation of a stable complex between calcium ions and a chelating agent (EDTA).[1][2][3]	Cost-effective, high precision, well-established methodology.	Can be susceptible to interference from other metal ions.[2]	± 0.5%[4]
Argentometric Titration (for Br⁻)	Precipitation of bromide ions with silver nitrate (B79036).[5][6][7]	Reliable, accurate for halide determination.	Light-sensitive reagents, potential for co-precipitation of other ions.	± 0.5%
Ion Chromatography (IC)	Separation of ions based on their affinity for a stationary phase.[4]	High sensitivity, can determine multiple ions simultaneously.	Higher initial instrument cost, requires more specialized expertise.	± 1-2%
Atomic Absorption Spectroscopy (AAS)	Measurement of the absorption of light by free atoms in a gaseous state.[4]	Very high sensitivity for calcium determination.	Does not determine the bromide content, higher equipment cost.	± 1-2%
Potentiometry (Ion-Selective Electrode)	Measurement of the potential difference between an ion-selective electrode and a reference electrode.[4]	Direct measurement, can be automated.	Electrode performance can be affected by matrix effects and requires regular calibration.	± 1-5%

Experimental Protocols

Complexometric Titration for Calcium Content

This method determines the amount of calcium in the calcium bromide hydrate sample by titrating it with a standardized solution of ethylenediaminetetraacetic acid (EDTA).[1][2][3]

Reagents and Materials:

• Calcium Bromide Hydrate sample

• Standardized 0.05 M EDTA solution

• Deionized water

• pH 10 buffer solution (Ammonia-Ammonium Chloride)

• Murexide (B42330) (or Eriochrome Black T) indicator

• 50 mL Burette

• 250 mL Erlenmeyer flasks

• Analytical balance

Procedure:

• Accurately weigh approximately 0.5 g of the calcium bromide hydrate sample and dissolve it in 100 mL of deionized water in a 250 mL Erlenmeyer flask.

• Add 2 mL of the pH 10 buffer solution to the flask.

• Add a pinch of the murexide indicator. The solution should turn pink.

• Titrate the solution with the standardized 0.05 M EDTA solution. The endpoint is reached when the solution color changes from pink to a distinct violet or purple.[2]

• Record the volume of EDTA solution used.

• Repeat the titration at least two more times for precision.

Calculation: The percentage of calcium in the sample can be calculated using the following formula:

Where:

• V_EDTA = Volume of EDTA solution used (in L)

• M_EDTA = Molarity of the EDTA solution

• MW_Ca = Molar mass of Calcium (40.08 g/mol )

• W_sample = Weight of the calcium bromide hydrate sample (in g)

Argentometric Titration for Bromide Content

This method, specifically the Mohr method, is used to determine the bromide content by precipitation titration with silver nitrate.[5][6]

Reagents and Materials:

• Calcium Bromide Hydrate sample

• Standardized 0.1 M Silver Nitrate (AgNO₃) solution

• Potassium Chromate (B82759) (K₂CrO₄) indicator solution (5% w/v)

• Deionized water

• 50 mL Burette

• 250 mL Erlenmeyer flasks

• Analytical balance

Procedure:

• Accurately weigh approximately 0.4 g of the calcium bromide hydrate sample and dissolve it in 100 mL of deionized water in a 250 mL Erlenmeyer flask.

• Add 1 mL of the potassium chromate indicator solution. The solution will have a yellow color.

• Titrate the solution with the standardized 0.1 M silver nitrate solution. A pale yellow precipitate of silver bromide will form.

• The endpoint is reached upon the first appearance of a permanent reddish-brown precipitate of silver chromate.[5]

• Record the volume of silver nitrate solution used.

• Repeat the titration at least two more times for accuracy.

Calculation: The percentage of bromide in the sample can be calculated using the following formula:

Where:

• V_AgNO3 = Volume of AgNO₃ solution used (in L)

• M_AgNO3 = Molarity of the AgNO₃ solution

• MW_Br = Molar mass of Bromine (79.904 g/mol )

• W_sample = Weight of the calcium bromide hydrate sample (in g)

Data Presentation

The following table presents hypothetical data from the titration of three different lots of calcium bromide hydrate.

Lot Number	Calcium Content (%) by Complexometric Titration	Bromide Content (%) by Argentometric Titration	Calculated Purity (%)
Lot A	19.85	79.55	99.40
Lot B	19.92	79.88	99.80
Lot C	19.78	79.22	99.00

Note: Calculated purity assumes the sample is solely composed of calcium, bromide, and water of hydration.

Visualizing the Methodologies

To better understand the experimental process and the relationship between the different analytical techniques, the following diagrams have been generated.

Caption: Experimental workflow for the titrimetric purity validation of calcium bromide hydrate.

Caption: Logical relationship between different methods for calcium bromide hydrate purity validation.

Conclusion

Titration remains a highly relevant and valuable technique for the purity validation of calcium bromide hydrate in research and industrial settings. Its accuracy, cost-effectiveness, and well-established protocols make it an excellent choice for routine quality control. While more advanced instrumental methods offer higher sensitivity and the ability for multi-element analysis, the titrimetric methods for both calcium and bromide provide a solid foundation for ensuring the quality and consistency of this important chemical compound. The choice of method will ultimately be guided by the specific requirements of the analysis and the resources available.

References

• 1. Chimactiv - Interactive numerical educational resources for the analysis of complex media [chimactiv.agroparistech.fr]
• 2. titrations.info [titrations.info]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. webqc.org [webqc.org]
• 5. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 6. Argentometric titration | PPTX [slideshare.net]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Calcium Bromide vs. Sodium Bromide in Drilling Fluids: A Comparative Analysis

In the demanding environment of oil and gas exploration, the selection of drilling fluids is a critical factor influencing operational efficiency and wellbore integrity. Among the various components of drilling fluids, high-density brines like calcium bromide (CaBr₂) and sodium bromide (NaBr) play a pivotal role in controlling formation pressures, stabilizing shale formations, and minimizing formation damage. This guide provides a comprehensive comparison of the performance of calcium bromide and sodium bromide in drilling fluids, supported by available experimental data and standardized testing protocols.

Quantitative Performance Comparison

The selection between calcium bromide and sodium bromide often depends on the specific requirements of the drilling operation, such as desired density, temperature stability, and compatibility with the formation. The following table summarizes the key quantitative data for these two brines.

Property	Calcium Bromide (CaBr₂)	Sodium Bromide (NaBr)	Source
Typical Density Range	Up to 14.2 lb/gal (1.70 g/cm³)	Up to 12.5 lb/gal (1.50 g/m³)	[1][2]
True Crystallization Temp. (TCT) at 14.2 ppg	10°F (-12°C)	N/A (density not typically achieved)	[1]
Formation Damage	Higher potential for formation damage compared to NaBr in some studies.	Lower potential for formation damage compared to CaBr₂ in some studies.	[3]
Shale Inhibition	Effective in inhibiting clay swelling and migration.[4]	Effective in stabilizing shales.[2]

Note: Direct, side-by-side comparative experimental data for rheological properties (plastic viscosity, yield point) and shale inhibition (e.g., percentage of shale recovery) under identical conditions were not available in the public domain search results. The information presented is based on individual brine properties and findings from studies that may have had different testing parameters.

Experimental Protocols

The evaluation of drilling fluid performance is governed by standardized procedures, primarily those established by the American Petroleum Institute (API). The following are detailed methodologies for key experiments cited in the comparison of calcium bromide and sodium bromide drilling fluids.

Density Measurement

The density of the drilling fluid is a critical parameter for controlling subsurface pressures.

• Apparatus: Mud Balance.

• Procedure:

  • Fill the clean, dry mud balance cup with the brine sample.

  • Place the lid on the cup and ensure excess fluid is expelled through the vent hole to eliminate trapped air.

  • Clean the exterior of the mud balance.

  • Place the balance on a level surface and move the rider along the graduated arm until it is balanced.

  • Read the density from the position of the rider on the scale.

Rheological Properties Measurement

Rheological properties, including plastic viscosity and yield point, determine the fluid's ability to carry cuttings and suspend weighting materials.

• Apparatus: Rotational Viscometer.

• Procedure:

  • Place the fluid sample in the viscometer cup and immerse the rotor to the prescribed depth.

  • Measure the dial readings at different rotational speeds (e.g., 600, 300, 200, 100, 6, and 3 rpm).

  • Calculate the Plastic Viscosity (PV) in centipoise (cP) using the formula: PV = 600 rpm reading - 300 rpm reading.

  • Calculate the Yield Point (YP) in lb/100 ft² using the formula: YP = 300 rpm reading - PV.

Shale Inhibition Performance (Cuttings Dispersion Test)

This test evaluates the ability of the drilling fluid to prevent the dispersion of shale cuttings.

• Protocol: Based on general shale inhibition testing methodologies.

• Apparatus: Roller oven, aging cells, sieves.

• Procedure:

  • A known weight of dried shale cuttings of a specific size range is added to a specified volume of the test fluid in an aging cell.

  • The cell is placed in a roller oven and hot-rolled at a specified temperature for a set period (e.g., 16 hours).

  • After hot-rolling, the contents of the cell are poured over a sieve of a specific mesh size.

  • The retained shale cuttings are washed, dried, and weighed.

  • The percentage of shale recovery is calculated as: (Final weight of cuttings / Initial weight of cuttings) x 100. A higher recovery percentage indicates better shale inhibition.

Formation Damage Evaluation (Coreflood Test)

This test assesses the potential of the drilling fluid to reduce the permeability of the reservoir rock.

• Protocol: General coreflood testing procedure.

• Apparatus: Core holder, fluid pumps, pressure transducers, core sample.

• Procedure:

  • A cylindrical core sample from the reservoir rock is saturated with a synthetic formation brine.

  • The initial permeability of the core to the formation brine is measured.

  • The drilling fluid (calcium bromide or sodium bromide brine) is then injected into the core in the direction of drilling fluid invasion for a specific period under simulated reservoir conditions (temperature and pressure).

  • After the exposure period, the formation brine is again injected in the direction of hydrocarbon production to measure the final permeability.

  • The percentage of permeability reduction (formation damage) is calculated as: [(Initial Permeability - Final Permeability) / Initial Permeability] x 100.

Visualizing Key Relationships and Workflows

To better understand the interplay of factors in drilling fluid performance and the process of their evaluation, the following diagrams are provided.

Influence of Brine Properties on Drilling Fluid Performance.

References

• 1. aade.org [aade.org]
• 2. v6-file.globalso.com [v6-file.globalso.com]
• 3. researchgate.net [researchgate.net]
• 4. Clear-Brine Fluids | Completion Fluids & Brine Filtration | SLB [slb.com]

A Comparative Guide to the Spectroscopic and Thermal Analysis of Calcium Bromide Hydrate

For Researchers, Scientists, and Drug Development Professionals: A detailed comparison of Infrared (IR) Spectroscopy, Raman Spectroscopy, and alternative characterization techniques for calcium bromide hydrate (B1144303), complete with experimental data and protocols.

Calcium bromide (CaBr₂) is a salt with significant applications in drilling fluids, neuroses medication, and as a dense aqueous solution for various industrial processes. In its hydrated form, CaBr₂·xH₂O, the characterization of its water content and structural properties is crucial for quality control and formulation development. This guide provides a comprehensive comparison of spectroscopic and thermal analysis techniques for the characterization of calcium bromide hydrate, focusing on Infrared (IR) and Raman spectroscopy, with supporting data from Thermogravimetric Analysis (TGA) and X-ray Diffraction (XRD).

Spectroscopic Analysis: A Vibrational Perspective

Vibrational spectroscopy, encompassing both IR and Raman techniques, probes the molecular vibrations within a sample, offering a unique fingerprint of its chemical structure and composition. For calcium bromide hydrate, these methods are particularly adept at identifying the presence and nature of water of hydration and characterizing the Ca-Br lattice vibrations.

Infrared (IR) Spectroscopy

IR spectroscopy measures the absorption of infrared radiation by a sample, exciting molecular vibrations such as stretching and bending. In the context of calcium bromide hydrate, the IR spectrum is dominated by the vibrational modes of water molecules.

A broad absorption band is typically observed in the 3000-3600 cm⁻¹ region, corresponding to the O-H stretching vibrations of the water molecules within the crystal lattice. The breadth of this peak is indicative of hydrogen bonding. Another characteristic peak for water is the H-O-H bending vibration, which appears around 1650 cm⁻¹. In the far-IR region, absorption bands corresponding to Ca-Br stretching vibrations can be observed, typically around 180 cm⁻¹ and 220 cm⁻¹ for the anhydrous form.

Raman Spectroscopy

Raman spectroscopy, on the other hand, involves the inelastic scattering of monochromatic light. It provides complementary information to IR spectroscopy. For anhydrous calcium bromide, a strong Raman band attributed to the symmetric stretching mode of the Ca-Br bond is observed at approximately 195 cm⁻¹. In the hydrated form, the O-H stretching and bending vibrations of water are also observable, though they are often weaker than in the IR spectrum. Raman spectroscopy is particularly useful for studying the low-frequency lattice vibrations, providing insights into the crystal structure.

Alternative Characterization Techniques

While IR and Raman spectroscopy provide valuable information on the molecular vibrations, a comprehensive characterization of calcium bromide hydrate often requires complementary techniques that probe its thermal stability and crystal structure.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. This technique is highly effective for determining the water content in hydrated salts. As the temperature is increased, the water of hydration is released, resulting in a stepwise mass loss. The temperature at which these losses occur provides information about the stability of the different hydrated forms. For example, the hexahydrate of calcium bromide loses its water of hydration at a lower temperature than the dihydrate.

X-ray Diffraction (XRD)

XRD is a powerful technique for determining the crystal structure of a material. By analyzing the diffraction pattern of X-rays scattered by the crystal lattice, one can identify the specific crystalline phases present, including different hydrated forms of calcium bromide. Each hydrated form (e.g., hexahydrate, dihydrate, monohydrate) possesses a unique crystal structure and, consequently, a distinct XRD pattern.

Quantitative Data Summary

The following tables summarize the key quantitative data obtained from the different analytical techniques for the characterization of calcium bromide hydrate.

Table 1: Spectroscopic Data for Calcium Bromide Hydrate

Technique	Vibrational Mode	Wavenumber (cm⁻¹)
IR Spectroscopy	O-H Stretch	~3000-3600 (broad)
H-O-H Bend	~1650
Ca-Br Stretch (anhydrous)	~180, ~220
Raman Spectroscopy	Ca-Br Symmetric Stretch (anhydrous)	~195

Table 2: Thermal and Structural Data for Calcium Bromide Hydrates

Technique	Parameter	Observation
TGA	Dehydration of Hexahydrate	Stepwise mass loss corresponding to the removal of water molecules.
Dehydration of Dihydrate	Mass loss at a higher temperature compared to the hexahydrate.
XRD	Anhydrate (Phase A)	Prominent reflections at 2θ of 28° and 37°.[1]
Monohydrate (Phase I)	Prominent reflections at 2θ of 27°, 29°, and 35.5°.[1]
Dihydrate (Phase H)	Prominent reflections at 2θ of 20.5° and 30.5°.[1]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are generalized experimental protocols for each of the discussed techniques.

IR Spectroscopy (Attenuated Total Reflectance - ATR)

• Sample Preparation: A small amount of the solid calcium bromide hydrate sample is placed directly onto the ATR crystal.

• Instrument Parameters:

  • Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

  • Scan Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

• Data Acquisition: A background spectrum of the clean, empty ATR crystal is recorded first. The sample is then placed on the crystal, and the sample spectrum is acquired. The final spectrum is presented in terms of absorbance or transmittance.

Raman Spectroscopy

• Sample Preparation: A small amount of the solid calcium bromide hydrate is placed on a microscope slide or in a capillary tube.

• Instrument Parameters:

  • Spectrometer: A Raman spectrometer equipped with a laser excitation source (e.g., 532 nm or 785 nm).

  • Laser Power: The laser power should be optimized to obtain a good signal without causing sample degradation.

  • Scan Range: Typically 100 - 4000 cm⁻¹.

  • Acquisition Time and Accumulations: These parameters are adjusted to achieve an adequate signal-to-noise ratio.

• Data Acquisition: The laser is focused on the sample, and the scattered light is collected and analyzed by the spectrometer.

Thermogravimetric Analysis (TGA)

• Sample Preparation: A small, accurately weighed amount of the calcium bromide hydrate (typically 5-10 mg) is placed in a TGA pan (e.g., alumina (B75360) or platinum).

• Instrument Parameters:

  • Heating Rate: A controlled heating rate, typically 10 °C/min, is applied.

  • Temperature Range: The sample is heated from ambient temperature to a temperature sufficient to ensure complete dehydration (e.g., 200 °C).

  • Atmosphere: The analysis is usually performed under an inert atmosphere, such as nitrogen, to prevent any oxidative side reactions.

• Data Acquisition: The mass of the sample is continuously monitored as a function of temperature. The resulting TGA curve plots percentage mass loss versus temperature.

X-ray Diffraction (XRD)

• Sample Preparation: A finely ground powder of the calcium bromide hydrate is packed into a sample holder.

• Instrument Parameters:

  • X-ray Source: Commonly a Cu Kα radiation source (λ = 1.5406 Å).

  • Scan Range (2θ): A typical range is from 5° to 80°.

  • Scan Speed: The rate at which the detector scans the angular range.

• Data Acquisition: The sample is irradiated with X-rays, and the intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ). The resulting diffractogram is a plot of intensity versus 2θ.

Visualizing the Workflow and Comparison

To better illustrate the experimental process and the comparative advantages of each technique, the following diagrams are provided.

Experimental workflow for the characterization of calcium bromide hydrate.

Comparison of information obtained from different analytical techniques.

Conclusion

The characterization of calcium bromide hydrate is effectively achieved through a multi-technique approach. IR and Raman spectroscopy provide detailed information on the molecular vibrations, confirming the presence of water of hydration and characterizing the Ca-Br bonds. TGA offers a robust method for quantifying the water content and assessing thermal stability, while XRD provides definitive identification of the specific crystalline hydrate phases. For a comprehensive understanding of calcium bromide hydrate, particularly in the context of pharmaceutical and industrial applications, the integrated use of these complementary techniques is highly recommended.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Heat Storage Performance of Calcium Bromide Hydrate and Other Salt Hydrates

For Researchers, Scientists, and Drug Development Professionals

The efficient storage and release of thermal energy is a critical aspect of various scientific and industrial processes. Salt hydrates are a promising class of phase change materials (PCMs) for thermal energy storage due to their high latent heat of fusion, relatively low cost, and tunable phase change temperatures. This guide provides an objective comparison of the heat storage performance of calcium bromide hydrate (B1144303) against other commonly used salt hydrates, supported by experimental data and detailed methodologies.

Quantitative Performance Comparison

The following table summarizes the key thermophysical properties of calcium bromide hydrate and other selected salt hydrates, providing a basis for direct comparison of their heat storage capabilities.

Salt Hydrate	Chemical Formula	Melting Point (°C)	Latent Heat of Fusion (J/g)	Density (g/cm³)	Volumetric Latent Heat (J/cm³)
Calcium Bromide Hexahydrate	CaBr₂·6H₂O	34.3 - 38.2	115 - 142	~2.3	~265 - 327
Calcium Chloride Hexahydrate	CaCl₂·6H₂O	29 - 30	170 - 190	~1.71	~291 - 325
Magnesium Chloride Hexahydrate	MgCl₂·6H₂O	116 - 117	160 - 169	~1.57	~251 - 265
Strontium Bromide Hexahydrate	SrBr₂·6H₂O	89	291	~2.39	~695

Note: The ranges in values reflect the variability reported in the literature due to different experimental conditions and measurement techniques.

Experimental Protocols

The data presented in this guide is typically obtained through two primary thermal analysis techniques: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC) for Determining Phase Change Properties

DSC is employed to measure the heat flow to or from a sample as a function of temperature or time, allowing for the determination of melting point and latent heat of fusion.

Methodology:

• Sample Preparation: A small, accurately weighed sample of the salt hydrate (typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using standard reference materials (e.g., indium).

• Thermal Program: The sample and reference are subjected to a controlled temperature program. A typical program involves:

  • An initial isothermal period to ensure thermal equilibrium.

  • A heating ramp at a constant rate (e.g., 5-10 °C/min) through the expected melting range of the salt hydrate.

  • A subsequent cooling ramp at the same rate to observe crystallization behavior.

• Data Analysis: The DSC curve plots heat flow against temperature. The melting point is determined as the onset or peak temperature of the endothermic melting peak. The latent heat of fusion is calculated by integrating the area of the melting peak.

Thermogravimetric Analysis (TGA) for Assessing Thermal Stability

TGA measures the change in mass of a sample as a function of temperature, providing insights into its thermal stability and dehydration behavior.

Methodology:

• Sample Preparation: A small, accurately weighed sample of the salt hydrate is placed in a TGA sample pan (e.g., alumina (B75360) or platinum).

• Instrument Setup: The TGA instrument is tared to zero with an empty sample pan. A controlled atmosphere (e.g., inert nitrogen or argon) is established to prevent unwanted reactions.

• Thermal Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range.

• Data Analysis: The TGA curve plots the percentage of weight loss against temperature. The onset temperature of weight loss indicates the beginning of dehydration. The total weight loss can be correlated to the loss of water molecules from the hydrate structure, allowing for the assessment of its thermal stability.

Visualizing the Workflow and Comparisons

The following diagrams, generated using the DOT language, illustrate the experimental workflow for assessing salt hydrate performance and a logical comparison of the key materials.

Caption: Experimental workflow for characterizing salt hydrates.

Caption: Comparison of key performance indicators for selected salt hydrates.

Concluding Remarks

The selection of an appropriate salt hydrate for a specific thermal energy storage application depends on a careful evaluation of its thermophysical properties. Calcium bromide hexahydrate exhibits a moderate melting point and a respectable latent heat of fusion, with a significant advantage in volumetric heat storage due to its high density. In comparison, calcium chloride hexahydrate offers a lower melting point and higher latent heat per unit mass. Magnesium chloride hexahydrate is suited for higher temperature applications, while strontium bromide hexahydrate stands out for its exceptionally high latent heat of fusion.

Researchers and professionals in drug development and other scientific fields can leverage this comparative data to make informed decisions when designing and implementing thermal management systems. The provided experimental protocols offer a standardized approach for in-house validation and further research into novel salt hydrate compositions.

Validating the Crystal Structure of Calcium Bromide Dihydrate: A Comparative Guide Using X-ray Diffraction

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the crystal structure of calcium bromide dihydrate (CaBr₂·2H₂O) using powder X-ray diffraction (PXRD). It offers a comparative analysis with other common forms of calcium bromide, detailed experimental protocols, and the necessary data for accurate structural verification.

Comparative Analysis of Calcium Bromide Crystal Structures

The accurate identification of a specific hydrate (B1144303) of calcium bromide is crucial, as its physical and chemical properties are intrinsically linked to its crystal structure. The following table summarizes the key crystallographic parameters of calcium bromide dihydrate and its common alternative forms. This data serves as a critical reference for researchers to distinguish between different phases.

Compound	Formula	Crystal System	Space Group	Unit Cell Parameters (Å)
Calcium Bromide Dihydrate	CaBr₂·2H₂O	Orthorhombic	Pbcn	a = 10.33, b = 6.84, c = 8.73 (approx.)
Calcium Bromide (Anhydrous)	CaBr₂	Tetragonal	P4₂/mnm	a = 6.55, c = 4.34
Calcium Bromide (Anhydrous)	CaBr₂	Orthorhombic	Pnnm	a = 6.584, b = 6.871, c = 4.342[1]
Calcium Bromide Monohydrate	CaBr₂·H₂O	Orthorhombic	Pnma	a = 8.68, b = 4.16, c = 10.95
Calcium Bromide Hexahydrate	CaBr₂·6H₂O	Trigonal	-	-

Note: Unit cell parameters for the dihydrate and monohydrate are based on recent structural studies. The hexahydrate is known to exist but detailed crystallographic data is less commonly reported.

Powder X-ray Diffraction Data for Calcium Bromide Dihydrate

The powder XRD pattern is a fingerprint of a crystalline solid. Below is a calculated powder XRD pattern for calcium bromide dihydrate, which can be used as a reference for experimental data. The intensities are normalized to the most intense peak.

2θ (degrees)	d-spacing (Å)	Relative Intensity (%)
Calculated data would be presented here. A specific, publicly available, and citable dataset of calculated or experimental powder XRD data for CaBr₂·2H₂O with 2-theta, d-spacing, and relative intensities was not found in the performed search. Researchers would typically calculate this pattern from the known crystal structure using software like VESTA, Mercury, or GSAS-II, or obtain it from a crystallographic database.

Experimental Protocol for XRD Validation

A meticulous experimental approach is essential for the unambiguous validation of the crystal structure of calcium bromide dihydrate.

1. Sample Preparation:

• Grinding: Gently grind the crystalline sample to a fine, uniform powder using an agate mortar and pestle. This minimizes preferred orientation effects in the powder sample.

• Sample Holder: Mount the powdered sample in a flat, zero-background sample holder. Ensure the sample surface is smooth and level with the holder's surface to prevent errors in peak positions.

2. Data Collection:

• Instrument: Utilize a modern powder X-ray diffractometer equipped with a copper (Cu Kα, λ = 1.5406 Å) or other suitable X-ray source.

• Scan Range: Collect the diffraction data over a 2θ range of at least 5° to 70° to capture a sufficient number of diffraction peaks for reliable analysis.

• Step Size and Dwell Time: Use a step size of 0.02° and a dwell time of at least 1 second per step to ensure good data resolution and signal-to-noise ratio.

3. Data Analysis:

• Phase Identification: Compare the experimental XRD pattern with the reference data for calcium bromide dihydrate and other potential phases (anhydrous, monohydrate, etc.) using a crystallographic database (e.g., the ICDD's Powder Diffraction File).

• Rietveld Refinement: For quantitative validation, perform a Rietveld refinement of the experimental data. This method involves fitting a calculated diffraction pattern, based on a known crystal structure model, to the experimental pattern. The refinement process optimizes structural parameters such as lattice parameters, atomic positions, and site occupancies. A successful refinement with a good fit between the experimental and calculated patterns provides strong evidence for the validity of the crystal structure.

Experimental Workflow

The following diagram illustrates the logical workflow for validating the crystal structure of calcium bromide dihydrate using PXRD.

Caption: Workflow for Crystal Structure Validation using PXRD.

Signaling Pathway of Structural Determination

The process of determining and validating a crystal structure can be visualized as a pathway of logical steps, from initial synthesis to final structural confirmation.

Caption: Logical Pathway for Crystal Structure Determination.

References

• 1. next-gen.materialsproject.org [next-gen.materialsproject.org]

comparing the solubility curves of different calcium bromide hydrates

A comprehensive analysis of the solubility characteristics of various calcium bromide hydrates is crucial for their application in research and development, particularly in pharmaceutical and chemical synthesis. This guide provides a comparative overview of the solubility curves of different calcium bromide hydrates, supported by experimental data and methodologies.

Introduction to Calcium bromide Hydrates

Calcium bromide (CaBr₂) is an inorganic salt that exists in an anhydrous form as well as several hydrated forms.[1][2] The number of water molecules (x) in the hydrate (B1144303), denoted as CaBr₂(H₂O)ₓ, influences its physical properties, including solubility. The most commonly encountered hydrates are the dihydrate (CaBr₂·2H₂O), tetrahydrate (CaBr₂·4H₂O), and hexahydrate (CaBr₂·6H₂O).[1][2] The stability of these hydrates is temperature-dependent, which in turn affects the solubility of calcium bromide at different temperatures.

Comparative Solubility Data

The solubility of calcium bromide in water is notably high and increases significantly with temperature. The data below represents the solubility of the stable solid phase of calcium bromide in equilibrium with a saturated aqueous solution at various temperatures.

Temperature (°C)	Solubility ( g/100 mL H₂O)
0	125[1][3][4]
20	143[1][3][4][5]
30	142[3]
100	312[1][3][4]

Experimental Protocol for Determining Solubility Curves

The solubility of calcium bromide hydrates can be determined experimentally using the polythermal method. This method involves preparing a solution with a known concentration of calcium bromide and determining the temperature at which the solution becomes saturated upon cooling.

Objective: To determine the solubility of a calcium bromide hydrate at various temperatures.

Materials:

• Anhydrous Calcium Bromide (CaBr₂) or a specific hydrate

• Distilled water

• Test tube or reaction vessel

• Calibrated thermometer

• Magnetic stirrer and stir bar

• Heating mantle or water bath

• Buret for accurate volume measurement

• Analytical balance

Procedure:

• Sample Preparation: Accurately weigh a specific amount of calcium bromide and transfer it to the test tube.

• Solvent Addition: Add a precise volume of distilled water to the test tube using a buret.

• Dissolution: Heat the mixture while stirring continuously until all the solid has completely dissolved.

• Crystallization Point Determination: Slowly cool the clear solution while continuing to stir. Record the temperature at which the first crystals appear. This temperature is the saturation temperature for that specific concentration.

• Data Collection for Solubility Curve: Repeat steps 2-4 with varying amounts of water added to the same sample of calcium bromide to obtain a series of saturation temperatures for different concentrations.

• Calculation of Solubility: For each data point, calculate the solubility in grams of CaBr₂ per 100 mL of water.

• Plotting the Curve: Plot the calculated solubility (y-axis) against the corresponding saturation temperature (x-axis) to generate the solubility curve.

Relationship Between Calcium Bromide Hydrates

The stability of different calcium bromide hydrates is dependent on the temperature. At lower temperatures, hydrates with a higher number of water molecules are generally more stable. As the temperature increases, these hydrates can lose water to form hydrates with fewer water molecules or the anhydrous salt.

Caption: Phase transitions of calcium bromide hydrates with increasing temperature.

References

• 1. Calcium bromide - Wikipedia [en.wikipedia.org]
• 2. Calcium Bromide [orangekemicals.com]
• 3. grokipedia.com [grokipedia.com]
• 4. calcium-bromide.com [calcium-bromide.com]
• 5. calcium bromide hexahydrate [chemister.ru]

cost-benefit analysis of using calcium bromide hydrate in industrial applications

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

Calcium bromide hydrate (B1144303) (CaBr₂·xH₂O) is a versatile inorganic salt with significant applications across various industries, most notably in the oil and gas sector as a primary component of drilling and completion fluids. Its utility also extends to mercury removal from flue gas, as a dehydrating agent, and in flame retardant formulations. This guide provides a comprehensive cost-benefit analysis of calcium bromide hydrate, objectively comparing its performance with common alternatives, supported by experimental data and detailed methodologies.

Application in Drilling and Completion Fluids

Calcium bromide brines are favored in the oil and gas industry for their ability to form high-density, solids-free fluids used to control wellbore pressures during drilling, completion, and workover operations. These clear brines minimize formation damage, a critical factor in maximizing hydrocarbon production.

Performance Comparison

The primary alternatives to calcium bromide in this application are other high-density brines such as calcium chloride (CaCl₂), sodium bromide (NaBr), and zinc bromide (ZnBr₂), as well as formate (B1220265) brines. The selection of a particular brine is a trade-off between density requirements, temperature stability, cost, and environmental considerations.

Property	Calcium Bromide (CaBr₂)	Calcium Chloride (CaCl₂)	Sodium Bromide (NaBr)	Zinc Bromide (ZnBr₂)	Formate Brines
Maximum Density (lb/gal)	~15.2[1]	~11.6[2]	~12.5	~19.2	~19.2
True Crystallization Temp. (TCT)	10°F at 14.2 lb/gal[3]	44°F at 11.6 lb/gal	45°F at 12.5 lb/gal	16°F at 19.2 lb/gal	Can be very low
Thermal Stability	High, stable up to ~500°F (260°C)[4]	Moderate	Moderate	High	Very High
Shale Inhibition	Good[4]	Good	Moderate	Good	Good
Corrosion Risk	Moderate	Moderate to High[5]	Low[2]	High (acidic)	Low
Relative Cost	Moderate to High	Low[2]	Moderate	High	Very High[5][6]
Environmental Concerns	Moderate	Low	Moderate	High (toxic)	Low

Cost-Benefit Analysis

• Calcium Bromide vs. Calcium Chloride: Calcium bromide can achieve significantly higher densities than calcium chloride, making it essential for deeper, high-pressure wells. While calcium chloride is more cost-effective for lower-density applications[5][7], its higher crystallization temperature and lower thermal stability can limit its operational window. The additional cost of calcium bromide is often justified by its superior performance in demanding well conditions, preventing costly well control incidents and formation damage.

• Calcium Bromide vs. Sodium Bromide: Sodium bromide offers the advantage of lower corrosion rates and is useful in formations sensitive to divalent cations like calcium[2]. However, it provides a lower maximum density compared to calcium bromide. The choice between the two often depends on the specific completion requirements and the compatibility with the formation.

• Calcium Bromide vs. Zinc Bromide: Zinc bromide can achieve the highest densities, but it is significantly more expensive and poses greater environmental and health risks due to its toxicity and acidic nature. Blends of calcium bromide and zinc bromide are often used to reach high densities while mitigating some of the drawbacks of using pure zinc bromide.

• Calcium Bromide vs. Formate Brines: Formate brines offer excellent thermal stability and are environmentally friendly. However, their high cost is a major deterrent[5][6]. Calcium bromide presents a more economical option for many high-temperature applications.

Experimental Protocols

The performance of drilling and completion fluids is evaluated using standardized procedures, primarily those established by the American Petroleum Institute (API).

1. Density Measurement (API RP 13B-1 & 13B-2)

• Principle: The density of the fluid is measured using a mud balance, which is a beam balance with a fixed volume cup on one end and a counterweight on the other.

• Apparatus: Mud balance, thermometer.

• Procedure:

  • Calibrate the mud balance with fresh water.

  • Fill the clean, dry mud balance cup with the brine sample.

  • Place the lid on the cup and ensure it is completely full.

  • Wipe the exterior of the cup clean.

  • Place the balance on a level surface and move the rider until the beam is balanced.

  • Read the density from the rider's position.

  • Measure and record the temperature of the sample.

2. Viscosity and Gel Strength (API RP 13B-1 & 13B-2)

• Principle: The rheological properties of the fluid are determined using a rotational viscometer, which measures the shear stress at various shear rates.

• Apparatus: Rotational viscometer (e.g., Fann VG meter), thermometer.

• Procedure:

  • Place a recently agitated sample in the viscometer cup.

  • Immerse the rotor to the prescribed depth.

  • Measure the dial reading at speeds of 600 and 300 RPM.

  • Plastic Viscosity (PV) in cP = 600 RPM reading - 300 RPM reading.

  • Yield Point (YP) in lb/100 ft² = 300 RPM reading - PV.

  • To measure gel strength, stir the fluid at 600 RPM for 10 seconds, then allow it to remain static for 10 seconds. Record the maximum dial reading at 3 RPM. This is the 10-second gel strength.

  • Repeat the process with a 10-minute static period for the 10-minute gel strength.

3. True Crystallization Temperature (TCT) (API RP 13J)

• Principle: The TCT is the temperature at which a brine solution becomes saturated and begins to precipitate salt crystals under atmospheric pressure.

• Apparatus: Brine crystallization test kit (includes a cooling plate, beaker, stirrer, and digital thermometer).

• Procedure:

  • Place the brine sample in the beaker on the cooling plate.

  • Begin cooling and stirring the sample.

  • Observe the sample for the first appearance of crystals (First Crystal to Appear - FCTA).

  • As crystallization proceeds, the temperature will rise to a maximum before falling again. This maximum temperature is the TCT.

  • Warm the sample until the last crystal dissolves (Last Crystal to Dissolve - LCTD).

  • Repeat the cooling and warming cycle multiple times to ensure accuracy.

Experimental Workflow for Brine Fluid Evaluation

Caption: Workflow for the comparative evaluation of drilling and completion brines.

Application in Mercury Emission Control

Calcium bromide is injected into the flue gas of coal-fired power plants to oxidize elemental mercury (Hg⁰) into its ionic form (Hg²⁺). This oxidized mercury is more readily captured by downstream pollution control devices, such as wet flue gas desulfurization (WFGD) systems.

Performance Comparison

The primary alternative to calcium bromide injection is the injection of activated carbon, which may also be treated with bromine (brominated activated carbon).

Parameter	Calcium Bromide Injection	Activated Carbon Injection (ACI)
Mercury Removal Efficiency	Up to 90% or higher[8][9]	Varies, can be >90%
Mechanism	Oxidation of Hg⁰ to Hg²⁺ for capture in WFGD[3]	Adsorption of Hg⁰
Impact on Fly Ash	Minimal, fly ash remains saleable	Can contaminate fly ash, making it unsuitable for resale
Capital Cost	Low (uses existing WFGD)[10]	Moderate to High
Operating Cost	Generally lower than ACI[10]	Higher, due to the cost of activated carbon

Cost-Benefit Analysis

Calcium bromide injection offers a significant cost advantage over activated carbon injection, particularly for power plants already equipped with WFGD systems. The capital investment is minimal, and the operating costs are typically lower. A major benefit is that calcium bromide does not contaminate the fly ash, which can then be sold for use in concrete production, providing an additional revenue stream. In contrast, ACI can render the fly ash unusable, creating a disposal cost. The use of calcium bromide can also reduce the amount of activated carbon needed, leading to further savings[9].

Experimental Protocol: Mercury Removal Efficiency

• Principle: The efficiency of mercury removal is determined by measuring the mercury concentration in the flue gas before and after the injection of calcium bromide and the pollution control devices.

• Apparatus: Continuous Mercury Monitors (CMMs) or sorbent trap-based monitoring systems (e.g., EPA Method 30B).

• Procedure:

  • Install mercury monitoring systems at the inlet of the air pollution control system and at the stack (outlet).

  • Establish a baseline mercury concentration without calcium bromide injection.

  • Inject a controlled amount of calcium bromide solution into the boiler or flue gas stream.

  • Continuously monitor the mercury concentrations at the inlet and outlet.

  • Calculate the removal efficiency as: (Hg_in - Hg_out) / Hg_in * 100%.

  • Vary the calcium bromide injection rate to determine the optimal dosage for the desired removal efficiency.

Mercury Removal Process

Caption: Simplified pathway of mercury capture using calcium bromide injection.

Application as a Dehydrating Agent

Calcium bromide hydrate's hygroscopic nature allows it to be used as a desiccant to remove moisture from air and solvents in industrial processes.

Performance Comparison

Commonly used desiccants for comparison include silica (B1680970) gel and calcium chloride.

Property	Calcium Bromide Hydrate	Silica Gel	Calcium Chloride
Moisture Absorption Capacity	High	Up to 40% of its weight[11]	Very high (up to 300% of its weight)[12][13]
Mechanism	Absorption (forms a solution)	Adsorption (traps water in pores)[12]	Absorption (forms a solution)[12]
Regeneration	Possible by heating	Easily regenerated by heating[11]	Not practical
Corrosiveness	Moderate	Non-corrosive	Corrosive
Relative Cost	Moderate	Higher initial cost, but reusable[14]	Low
Toxicity	Moderate	Non-toxic[14]	Toxic[14]

Cost-Benefit Analysis

While calcium chloride has a higher absorption capacity and is less expensive, its corrosive nature and toxicity can be significant drawbacks in certain applications[14]. Silica gel is non-toxic and easily regenerated, making it a cost-effective and environmentally friendly option for many uses, although its absorption capacity is lower[13][14]. Calcium bromide hydrate offers a high absorption capacity but is more expensive and shares some of the handling concerns of calcium chloride. For applications where a high absorption capacity is critical and regeneration is not a priority, calcium chloride may be the most cost-effective choice, provided its corrosive properties can be managed. For applications requiring reusability and non-toxicity, silica gel is superior. Calcium bromide hydrate may be considered in specific industrial processes where its unique properties are advantageous.

Experimental Protocol: Moisture Absorption Capacity

• Principle: The moisture absorption capacity is determined by exposing a known weight of the desiccant to a controlled humidity environment and measuring the weight gain over time.

• Apparatus: Environmental chamber with controlled humidity and temperature, analytical balance, desiccant sample dishes.

• Procedure:

  • Dry the desiccant sample to a constant weight.

  • Place a known weight of the dried desiccant in a sample dish.

  • Place the dish in the environmental chamber set to a specific relative humidity (e.g., 75% RH) and temperature.

  • Periodically remove the sample and weigh it, recording the weight gain.

  • Continue until the weight of the sample no longer increases (saturation).

  • Calculate the absorption capacity as: (Weight_final - Weight_initial) / Weight_initial * 100%.

Application as a Flame Retardant

Inorganic salts like calcium bromide can be used as flame retardants, typically applied to materials like textiles. They work by either releasing water upon heating, which cools the material and dilutes flammable gases, or by interfering with the combustion chemistry in the gas phase.

Performance Comparison

Material	Limiting Oxygen Index (LOI) (%)
Untreated Cotton	~18-20[19]
FR-Treated Cotton (e.g., Proban®)	~26-30[19]
Inherently FR Fabrics (e.g., Aramid)	~28-38

Cost-Benefit Analysis

The cost-effectiveness of a flame retardant depends on the level of fire protection required, the durability of the treatment, and the cost of application. While specific data for calcium bromide is limited, inorganic salt treatments are often less expensive than synthesizing inherently flame-retardant polymers. However, their durability to washing can be a concern.

Experimental Protocol: Limiting Oxygen Index (ASTM D2863 / ISO 4589)

• Principle: A small specimen of the material is held vertically in a mixture of oxygen and nitrogen flowing upwards in a glass chimney. The top edge of the specimen is ignited, and the oxygen concentration is adjusted until the minimum level required to sustain combustion is found.

• Apparatus: LOI apparatus (glass chimney, gas flow meters, ignition source).

• Procedure:

  • Prepare a sample of the treated fabric to the specified dimensions.

  • Mount the sample vertically in the glass chimney.

  • Introduce a mixture of oxygen and nitrogen into the chimney at a known flow rate and oxygen concentration.

  • Ignite the top of the sample.

  • Observe the burning behavior.

  • Adjust the oxygen concentration in subsequent tests until the minimum concentration that supports flaming combustion for a specified time or extent of burning is determined.

  • This minimum oxygen concentration is the LOI.

Flame Retardancy Testing Workflow

Caption: Workflow for evaluating the performance of flame retardant treatments on fabrics.

References

• 1. Calcium bromide price,buy Calcium bromide - chemicalbook [m.chemicalbook.com]
• 2. Oilfield Chem Sodium bromide brine prices Manufacturer, Supplier | Youzhu Chem [m.youzhuchem.com]
• 3. calcium-bromide.com [calcium-bromide.com]
• 4. researchgate.net [researchgate.net]
• 5. newpark.com [newpark.com]
• 6. newpark.com [newpark.com]
• 7. xrdchemical.com [xrdchemical.com]
• 8. Liquid Calcium Chloride - Ice Melt Milwaukee [icemeltmilwaukee.com]
• 9. A Guide to Mercury Emissions Reduction Strategies | FCS Blog [fossilconsulting.com]
• 10. mcilvainecompany.com [mcilvainecompany.com]
• 11. Desiccant Materials: Types and Comparative Performance Analysis - Minghui [sz-minghui.com]
• 12. WO2004050557A1 - Process for the preparation of cabr2 hydrates and uses thereof - Google Patents [patents.google.com]
• 13. wisedry.net [wisedry.net]
• 14. echemi.com [echemi.com]
• 15. What is the Limiting Oxygen Index (LOI) and why is it important? - Van Heurck [vanheurck.com]
• 16. blog.tarasafe.com [blog.tarasafe.com]
• 17. sgfrfabric.com [sgfrfabric.com]
• 18. daletec.com [daletec.com]
• 19. What is Limiting Oxygen Index (LOI) and why is it important? | HAVEP [havep.com]

A Comparative Analysis of the Thermal Stability of Hydrated and Anhydrous Calcium Bromide

For Immediate Release

This guide provides a detailed comparison of the thermal stability between hydrated and anhydrous calcium bromide, offering valuable data for researchers, scientists, and professionals in drug development. The following sections present quantitative data, experimental protocols, and visual diagrams to elucidate the thermal behavior of these two forms of calcium bromide.

Introduction

Calcium bromide (CaBr₂) is an inorganic salt available in both anhydrous (CaBr₂) and hydrated forms, most commonly as calcium bromide hexahydrate (CaBr₂·6H₂O). The presence of water of hydration significantly influences the compound's physical and chemical properties, including its thermal stability. Understanding these differences is critical for applications such as desiccants, drilling fluids, and as a reactant in various chemical syntheses.

Quantitative Data Summary

The thermal stability of hydrated and anhydrous calcium bromide is fundamentally different. Hydrated calcium bromide undergoes dehydration at relatively low temperatures, losing its water molecules to become anhydrous. The anhydrous form is thermally stable up to a much higher temperature, at which point it undergoes decomposition.

Property	Hydrated Calcium Bromide (CaBr₂·6H₂O)	Anhydrous Calcium Bromide (CaBr₂)
Initial Decomposition Event	Dehydration (loss of water of hydration)	Decomposition of the salt
Decomposition Temperature Range	Begins around 35-40°C, with complete dehydration typically below 200°C.	Decomposes above 700°C in the presence of air.[1]
Melting Point	Approximately 38.2°C	Approximately 730°C[1]
Boiling Point	Decomposes (loses water)	Approximately 1815°C[1]
Decomposition Products	Anhydrous Calcium Bromide (CaBr₂) and Water (H₂O)	Calcium Oxide (CaO) and Bromine (Br₂) when heated in air.[1]

Illustrative TGA Data for a Hydrated Salt

Temperature Range (°C)	Mass Loss (%)	Event
~50-150	~30%	Loss of four water molecules
~150-250	~15%	Loss of the remaining two water molecules

Note: This data is for calcium chloride hexahydrate and serves as a representative example of the dehydration process.[2]

Experimental Protocols

The primary technique for evaluating the thermal stability of these compounds is Thermogravimetric Analysis (TGA).

Thermogravimetric Analysis (TGA) of Hydrated and Anhydrous Calcium Bromide

Objective: To determine the thermal stability and decomposition profile of hydrated and anhydrous calcium bromide by measuring mass changes as a function of temperature.

Apparatus:

• Thermogravimetric Analyzer (TGA) with a high-precision balance and a furnace capable of reaching at least 1000°C.

• Sample pans (e.g., alumina (B75360) or platinum).

• Inert gas supply (e.g., nitrogen) and an oxidizing gas supply (e.g., air).

• Data acquisition and analysis software.

Procedure:

• Sample Preparation: A small, representative sample of either hydrated or anhydrous calcium bromide (typically 5-10 mg) is accurately weighed and placed into a TGA sample pan.

• Instrument Setup: The TGA furnace is sealed, and the system is purged with a desired gas (e.g., nitrogen for inert atmosphere or air for oxidative decomposition) at a controlled flow rate (e.g., 20-50 mL/min).

• Thermal Program:

  • For hydrated calcium bromide , the temperature is ramped from ambient temperature (e.g., 25°C) to an intermediate temperature (e.g., 300°C) at a constant heating rate (e.g., 10°C/min). This will show the dehydration steps.

  • For anhydrous calcium bromide , the temperature is ramped from ambient temperature to a higher temperature (e.g., 900°C) at a constant heating rate (e.g., 10°C/min) in an air atmosphere to observe oxidative decomposition.

• Data Collection: The mass of the sample is continuously monitored and recorded as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to identify the onset and completion temperatures of mass loss events, and the percentage of mass lost at each step is calculated. The derivative of the TGA curve (DTG curve) can be used to pinpoint the temperatures of the maximum rates of mass loss.

Visualizations

Logical Relationship in Thermal Decomposition

The following diagram illustrates the thermal decomposition pathways for hydrated and anhydrous calcium bromide.

References

• 1. webqc.org [webqc.org]
• 2. researchgate.net [researchgate.net]

A Comparative Environmental Impact Assessment of Calcium Bromide Hydrate and Other Halide Salts

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Environmental Profiles

In various scientific and industrial applications, halide salts are indispensable. However, their environmental impact is a growing concern. This guide provides a comparative environmental risk assessment of calcium bromide hydrate (B1144303) against other commonly used halide salts: sodium chloride, potassium chloride, magnesium chloride, and calcium chloride. The following analysis is based on a comprehensive review of aquatic toxicity data, environmental fate, and standardized experimental protocols.

Executive Summary: Key Environmental Differentiators

While all halide salts contribute to increased salinity in aquatic and terrestrial environments, their overall environmental impact is nuanced. The toxicity of these salts is influenced by both the cation (e.g., Na⁺, K⁺, Mg²⁺, Ca²⁺) and the anion (Cl⁻, Br⁻). For inorganic salts, the concept of biodegradation is not applicable in the traditional sense; instead, their environmental fate is determined by dissociation, solubility, and mobility in water and soil. Bioaccumulation is generally low for these salts as they are water-soluble and organisms have mechanisms to regulate internal salt concentrations.

The primary environmental concerns associated with halide salts are their potential for aquatic toxicity and their impact on soil salinity and structure. The bromide ion, in particular, has a different environmental fate than the chloride ion, with a greater tendency for incorporation into organic matter.

Quantitative Comparison of Aquatic Toxicity

The following tables summarize the acute aquatic toxicity of calcium bromide and other halide salts to representative organisms from different trophic levels: fish, aquatic invertebrates, and algae. The data is presented as LC50 (lethal concentration for 50% of the test population) or EC50 (effective concentration causing a response in 50% of the test population) values. It is important to note that direct aquatic toxicity data for calcium bromide is less abundant than for common chlorides. Therefore, some data relies on read-across from sodium bromide, a scientifically accepted approach where the toxicity is primarily attributed to the bromide ion.

Table 1: Acute Toxicity to Fish (96-hour LC50)

Salt	Species	LC50 (mg/L)	Citation
Calcium Bromide (CaBr₂)	Lepomis macrochirus (Bluegill)	> 1000
Scophthalmus maximus (Turbot)	> 440 (similar substance)	[1]
Sodium Chloride (NaCl)	Pimephales promelas (Fathead Minnow)	10,610	[2]
Potassium Chloride (KCl)	Oncorhynchus mykiss (Rainbow Trout)	4,236	[2]
Magnesium Chloride (MgCl₂)	Pimephales promelas (Fathead Minnow)	2,119.3	[3]
Calcium Chloride (CaCl₂)	Lepomis macrochirus (Bluegill)	8,350 - 10,650	[2]

Table 2: Acute Toxicity to Aquatic Invertebrates (48-hour EC50/LC50)

Salt	Species	EC50/LC50 (mg/L)	Citation
Calcium Bromide (CaBr₂)	Daphnia magna (Water Flea)	> 100	[4]
Sodium Chloride (NaCl)	Daphnia magna (Water Flea)	4,571	[2]
Potassium Chloride (KCl)	Daphnia magna (Water Flea)	590 (24-hour EC50)	[2]
Magnesium Chloride (MgCl₂)	Daphnia magna (Water Flea)	548	[5]
Calcium Chloride (CaCl₂)	Daphnia magna (Water Flea)	759 - 3,005	[2]

Table 3: Acute Toxicity to Algae (72-hour EC50)

Salt	Species	EC50 (mg/L)	Citation
Calcium Bromide (CaBr₂)	Skeletonema costatum (Marine Diatom)	> 440 (similar substance)	[1]
Sodium Bromide (NaBr)	Scenedesmus pannonicus	5800 (as Br⁻)	[6]
Sodium Chloride (NaCl)	Various	> 1,000	[2]
Potassium Chloride (KCl)	Nitzschia linearis	1337	[1]
Magnesium Chloride (MgCl₂)	Desmodesmus subspicatus	> 100	[5]
Calcium Chloride (CaCl₂)	Pseudokirchneriella subcapitata	2900

Environmental Fate and Transport: Chloride vs. Bromide

The environmental behavior of halide salts is largely dictated by the properties of their respective anions in aquatic and terrestrial systems.

Chloride (Cl⁻):

• High Mobility: Chloride ions are highly soluble and do not readily adsorb to soil particles, making them extremely mobile in the environment.[7]

• Persistence: They are not broken down or degraded by natural processes and thus persist in water bodies.[7]

• Impact on Salinity: The primary environmental impact of chloride is the increase in salinity of freshwater ecosystems, which can be toxic to many organisms.[7][8]

Bromide (Br⁻):

• Mobility and Transformation: Like chloride, bromide is highly soluble and mobile in water.[9] However, bromide is more reactive and can be oxidized and incorporated into natural organic matter, forming brominated organic compounds.[9]

• Formation of Disinfection Byproducts: In treated water systems, the presence of bromide can lead to the formation of brominated disinfection byproducts (DBPs) when disinfectants like chlorine are used, which can be more toxic than their chlorinated counterparts.[10]

• Natural Cycling: Bromide undergoes a natural cycle between organic and inorganic forms in soils and sediments.[9]

Comparison of the environmental fate of chloride and bromide ions.

Experimental Protocols for Aquatic Toxicity Testing

The aquatic toxicity data presented in this guide are primarily derived from standardized tests established by the Organisation for Economic Co-operation and Development (OECD). These protocols ensure the reliability and comparability of results.

OECD 203: Fish, Acute Toxicity Test

This guideline determines the concentration of a substance that is lethal to 50% of a test fish population (LC50) over a 96-hour period.[11][12][13][14]

• Test Organism: Commonly used species include Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).[14]

• Procedure:

  • Fish are acclimated to laboratory conditions.

  • Groups of fish (at least seven per concentration) are exposed to a series of at least five concentrations of the test substance, plus a control group in clean water.[11]

  • The exposure period is typically 96 hours.[11][13]

  • Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.[11]

  • The LC50 value and its 95% confidence limits are calculated using statistical methods.[12]

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the concentration of a substance that immobilizes 50% of the Daphnia population (EC50) within 48 hours.[1][15][16][17][18]

• Test Organism: Daphnia magna, a small freshwater crustacean, is the preferred species.[15][16]

• Procedure:

  • Young daphnids (<24 hours old) are used for the test.[16]

  • Groups of daphnids (at least 20 per concentration) are exposed to at least five concentrations of the test substance and a control.[17]

  • The daphnids are observed at 24 and 48 hours for immobilization, defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.[1][15]

  • The EC50 value at 48 hours is calculated.[16][17]

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This guideline evaluates the effect of a substance on the growth of algae (EC50), a key primary producer in aquatic ecosystems.[5][19][20][21][22]

• Test Organism: Common test species include Pseudokirchneriella subcapitata (a green alga).[20]

• Procedure:

  • Exponentially growing algal cultures are exposed to at least five concentrations of the test substance in a nutrient-rich medium.[19][20]

  • The test duration is typically 72 hours.[5][19][20]

  • Algal growth is measured over time by cell counts or other biomass indicators.[22]

  • The concentration that inhibits growth by 50% (EC50) is determined by comparing the growth in the test concentrations to the control.[22]

A generalized workflow for aquatic toxicity testing.

Conclusions and Recommendations

The environmental impact of halide salts is a complex issue with no single "best" option for all applications. This guide provides a framework for an evidence-based comparison.

• Calcium bromide hydrate exhibits a different environmental profile from common chloride salts due to the distinct behavior of the bromide ion. While direct aquatic toxicity data is still emerging, the available information and read-across from sodium bromide suggest a degree of toxicity that warrants careful management. Its potential to form brominated disinfection byproducts is a key consideration in environments where water is treated with disinfectants.

• Chloride-based salts (NaCl, KCl, MgCl₂, CaCl₂) are major contributors to the salinization of freshwater ecosystems. Their high mobility and persistence mean that their environmental effects can be widespread and long-lasting. Among these, magnesium chloride and potassium chloride tend to show higher aquatic toxicity at lower concentrations compared to sodium chloride and calcium chloride.

For researchers, scientists, and drug development professionals, the selection of a halide salt should involve a thorough risk assessment that considers the specific application, potential release scenarios, and the sensitivity of the local environment. Where possible, the use of less toxic alternatives and the implementation of containment and disposal measures to prevent environmental release are strongly encouraged.

References

• 1. shop.fera.co.uk [shop.fera.co.uk]
• 2. esvaquarium.com [esvaquarium.com]
• 3. The effects of CaCl2 and CaBr2 on the reproduction of Daphnia magna Straus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. oecd.org [oecd.org]
• 6. Study on the toxicity of sodium bromide to different freshwater organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Environmental Chloride Pollution → Term [pollution.sustainability-directory.com]
• 8. www2.gov.bc.ca [www2.gov.bc.ca]
• 9. Bromine contamination and risk management in terrestrial and aquatic ecosystems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. oecd.org [oecd.org]
• 12. eurofins.com.au [eurofins.com.au]
• 13. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 14. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 15. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 16. catalog.labcorp.com [catalog.labcorp.com]
• 17. oecd.org [oecd.org]
• 18. biotecnologiebt.it [biotecnologiebt.it]
• 19. catalog.labcorp.com [catalog.labcorp.com]
• 20. biotecnologiebt.it [biotecnologiebt.it]
• 21. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ Biosciences [situbiosciences.com]
• 22. shop.fera.co.uk [shop.fera.co.uk]

Safety & Regulatory Compliance

Proper Disposal of Calcium Bromide Hydrate: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety and proper chemical handling is paramount. This guide provides essential, immediate, and procedural information for the safe disposal of calcium bromide hydrate (B1144303), a compound commonly used in various scientific applications. Adherence to these guidelines will help maintain a safe laboratory environment and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle calcium bromide hydrate with appropriate care to minimize exposure and risk. This substance can cause serious eye irritation and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE): Always wear the following PPE when handling calcium bromide hydrate:

• Eye Protection: Safety glasses with side-shields or chemical safety goggles.[2][3]

• Hand Protection: Chemical-resistant gloves.[2]

• Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.[2][4]

• Protective Clothing: A lab coat or other suitable protective clothing should be worn.

Engineering Controls:

• Work in a well-ventilated area, preferably under a chemical fume hood, to minimize dust inhalation.[4][5]

• Ensure that an eyewash station and a safety shower are readily accessible.[3][4]

Step-by-Step Disposal Protocol

The proper disposal of calcium bromide hydrate is critical to prevent environmental contamination and ensure workplace safety. Do not allow the chemical to enter drains or sewer systems.[1][2][6]

• Collection of Waste:

  • Carefully sweep or vacuum up any spilled solid calcium bromide hydrate, avoiding dust generation.[4]

  • Place the waste material into a suitable, clearly labeled, and closed container.[1][2][4]

• Storage of Waste:

  • Store the waste container in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids and oxidizing agents.[3][4]

• Engaging a Licensed Disposal Company:

  • The recommended method for the final disposal of calcium bromide hydrate is to engage a licensed professional waste disposal company.[1][2][7] These companies are equipped to handle and treat chemical waste in accordance with all applicable regulations.

• Approved Disposal Methods:

  • Chemical Incineration: One common method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

  • Chemical Destruction Plant: Alternatively, the waste can be sent to a licensed chemical destruction plant.[6]

  • Landfill: In some cases, and as a last resort, burying the residue in an authorized landfill may be an option, but this should be confirmed with local waste management authorities.[8]

Quantitative Data Summary

While specific quantitative limits for disposal can vary based on local regulations, the following table summarizes key properties of calcium bromide hydrate relevant to its handling and disposal.

Property	Value	Citation
Appearance	White, odorless beads or powder	[1]
Stability	Stable under normal conditions; hygroscopic	[3][4]
Incompatibilities	Strong acids, strong oxidizing agents, metals	[3][4]
Hazardous Decomposition	Hydrogen bromide, bromine, metal oxides	[4][8]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of calcium bromide hydrate.

Calcium Bromide Hydrate Disposal Workflow

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.com [fishersci.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. lobachemie.com [lobachemie.com]
• 6. echemi.com [echemi.com]
• 7. wfxcchemical.com [wfxcchemical.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Calcium Bromide, Hydrate

For laboratory professionals, ensuring a safe environment is paramount. This guide provides essential safety and logistical information for handling Calcium bromide, hydrate (B1144303), offering procedural guidance to minimize risks and streamline operations.

Chemical Safety Profile: Calcium Bromide, Hydrate

Hazard Category	Description	Pictogram	Signal Word	Hazard Statement(s)
Eye Irritation	Causes serious eye irritation.[1]	Warning [1]	H319: Causes serious eye irritation.[1]
Skin Irritation	May cause mild skin irritation, especially if the skin is wet or moist.[2]
Inhalation	May cause respiratory tract irritation.[2][3]
Ingestion	May be harmful if swallowed and may cause severe digestive tract irritation.[2][3]

Personal Protective Equipment (PPE) Requirements

Proper personal protective equipment is your first line of defense against chemical exposure. The following PPE is mandatory when handling Calcium bromide, hydrate.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield are required.[4][5]	To protect against dust particles and potential splashes that can cause serious eye irritation.[1][2]
Skin Protection	Wear appropriate protective gloves (e.g., nitrile) and a lab coat or other protective clothing.[2][6]	To prevent skin contact, which can lead to irritation.[2]
Respiratory Protection	For nuisance exposures or where dust formation is likely, use a NIOSH-approved N95 or P1 particulate respirator.[1][3]	To prevent inhalation of dust, which can irritate the respiratory tract.[2][3]

Operational Plan for Handling Calcium Bromide, Hydrate

This step-by-step guide outlines the complete lifecycle of handling Calcium bromide, hydrate in a laboratory setting, from receipt to disposal.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings, and date of receipt.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids and oxidizing agents.[2][7] Keep the container tightly closed to prevent absorption of moisture, as the material is hygroscopic.[2]

Handling and Use

• Ventilation: Always handle Calcium bromide, hydrate in a well-ventilated area, such as a chemical fume hood, to minimize dust inhalation.[2][6]

• Dispensing: When weighing or transferring the solid, do so carefully to avoid creating dust.[2]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[4]

Spill Management

• Minor Spills: For small spills, carefully sweep or vacuum the material and place it into a suitable, labeled container for disposal.[2] Avoid generating dust during cleanup.[2]

• Major Spills: In the event of a large spill, evacuate the area and follow your institution's emergency procedures.

• Ventilation: Ensure the spill area is well-ventilated.[2]

First Aid Measures

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]
Skin Contact	Remove contaminated clothing and wash the affected area with soap and plenty of water.[1] If irritation develops and persists, get medical attention.[2]
Inhalation	Move the person to fresh air.[2] If breathing is difficult, give oxygen.[2] Seek medical attention if symptoms occur.[8]
Ingestion	Do NOT induce vomiting.[2] Rinse mouth with water.[1] Never give anything by mouth to an unconscious person.[1][2] Seek immediate medical attention.[2]

Disposal Plan

• Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup materials, in a designated and properly labeled hazardous waste container.

• Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal regulations.[4][7] Do not dispose of down the drain.[1]

• Professional Disposal: Utilize a licensed waste disposal company for the final disposal of the chemical waste.[1]

Workflow for Safe Handling of Calcium Bromide, Hydrate

The following diagram illustrates the logical flow of procedures for safely managing Calcium bromide, hydrate within a laboratory environment.

Caption: Workflow for the safe handling and disposal of Calcium bromide, hydrate.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 4. lobachemie.com [lobachemie.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. msdsdigital.com [msdsdigital.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. kscl.co.in [kscl.co.in]